2-Ethyl-5-methylpyridine

• CAS: 18113-81-0

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Ethyl-5-methylpyridine

CAS Number: 104-90-5 (Note: While the query specified 2-Ethyl-5-methylpyridine, the predominantly used and well-documented CAS number for this compound is 104-90-5, often referred to as 5-Ethyl-2-methylpyridine. Another CAS number, 18113-81-0, is listed for 2-Ethyl-5-methylpyridine in some databases but has very limited associated experimental data. This guide focuses on the compound with CAS number 104-90-5.)

This technical guide provides a comprehensive overview of 2-Ethyl-5-methylpyridine, a significant heterocyclic aromatic organic compound. It is intended for researchers, scientists, and professionals in drug development and other chemical industries who utilize this compound as a key intermediate in various synthetic processes.

Chemical and Physical Properties

2-Ethyl-5-methylpyridine is a colorless to light yellow liquid characterized by a sharp, penetrating odor.[1][2] It is a member of the methylpyridine class of organic compounds.[3][4] The quantitative physical and chemical properties of this compound are summarized in the tables below for easy reference and comparison.

Table 1: Chemical Identifiers

Identifier	Value
IUPAC Name	5-Ethyl-2-methylpyridine[1]
CAS Number	104-90-5[1]
Molecular Formula	C₈H₁₁N[1]
Molecular Weight	121.18 g/mol [1]
SMILES	CCC1=CN=C(C=C1)C[1]
InChI	InChI=1S/C8H11N/c1-3-8-5-4-7(2)9-6-8/h4-6H,3H2,1-2H3[1]
InChIKey	NTSLROIKFLNUIJ-UHFFFAOYSA-N[1]

Table 2: Physicochemical Properties

Property	Value
Appearance	Colorless to light yellow liquid[1][2]
Odor	Sharp, penetrating aromatic odor[1][2]
Boiling Point	178 °C (at 760 mmHg)[2]
Melting Point	-70.3 °C[5]
Density	0.919 g/mL at 25 °C[2]
Solubility in Water	1.2 g/100 mL[5]
Solubility in Organic Solvents	Soluble in alcohol, ether, and benzene[1]
Vapor Density	4.2 (Air = 1)[1]
Vapor Pressure	1.43 mmHg at 25 °C[6]
Refractive Index	1.497 at 20 °C[2]
Flash Point	68 °C[6]
LogP	2.39[1]

Synthesis and Industrial Production

The primary industrial synthesis of 5-Ethyl-2-methylpyridine involves the condensation reaction of paraldehyde (a trimer of acetaldehyde) with ammonia.[5] This reaction is typically carried out in the liquid phase at elevated temperatures and pressures.

References

• 1. 5-Ethyl-2-methylpyridine | C8H11N | CID 7728 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Ethyl-2-methylpyridine | 104-90-5 [chemicalbook.com]
• 3. 2-Ethyl-5-methylpyridine | C8H11N | CID 519519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Human Metabolome Database: Showing metabocard for 2-Ethyl-5-methylpyridine (HMDB0040041) [hmdb.ca]
• 5. 5-Ethyl-2-methylpyridine - Wikipedia [en.wikipedia.org]
• 6. 2-Methyl-5-ethylpyridine - Hazardous Agents | Haz-Map [haz-map.com]

An In-depth Technical Guide to 2-Ethyl-5-methylpyridine: IUPAC Nomenclature, Structure, and Properties

This technical guide provides a comprehensive overview of 2-Ethyl-5-methylpyridine, a heterocyclic aromatic organic compound. The document details its IUPAC nomenclature, chemical structure, and physicochemical properties. It is intended for researchers, scientists, and professionals in the fields of chemistry and drug development. For comparative purposes, data for the closely related isomer, 5-Ethyl-2-methylpyridine, is also presented.

IUPAC Name and Chemical Structure

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2-ethyl-5-methylpyridine .[1] It belongs to the class of organic compounds known as methylpyridines, which are characterized by a pyridine ring substituted with one or more methyl groups.[2][3]

The chemical structure of 2-Ethyl-5-methylpyridine is defined by the following identifiers:

• Molecular Formula: C₈H₁₁N

• SMILES: CCC1=NC=C(C=C1)C

• InChI Key: COHDGTRFTKHYSJ-UHFFFAOYSA-N[1]

The structure consists of a pyridine ring where an ethyl group is attached at the 2-position and a methyl group is attached at the 5-position.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-Ethyl-5-methylpyridine and its isomer, 5-Ethyl-2-methylpyridine.

Property	2-Ethyl-5-methylpyridine	5-Ethyl-2-methylpyridine
Molecular Weight	121.18 g/mol [1]	121.183 g·mol⁻¹[4]
Appearance	-	Colorless to yellow liquid[5]
Boiling Point	-	178 °C (352 °F; 451 K)[4]
Melting Point	-	-70.3 °C (−94.5 °F; 202.8 K)[4]
Density	-	0.9208 g/cm³[4]
Water Solubility	-	1.2 g/100 mL[4]
Flash Point	-	155°F (68°C)[6]
Vapor Pressure	-	1.43 mmHg at 25 °C[7]

Synthesis of Pyridine Derivatives: A Representative Protocol

Experimental Protocol: Synthesis of 5-Ethyl-2-methylpyridine

This procedure details the synthesis of 5-Ethyl-2-methylpyridine via the condensation of paraldehyde and aqueous ammonia.[8]

Materials:

• 28% aqueous ammonium hydroxide (267 g, 296 ml, 4.38 moles)

• Paraldehyde (207.5 g, 209 ml, 1.57 moles)

• Ammonium acetate (5.0 g, 0.065 mole)

• Chloroform

Procedure:

• A mixture of 28% aqueous ammonium hydroxide, paraldehyde, and ammonium acetate is heated to 230°C with continuous agitation in a 2-liter steel reaction vessel.[8]

• The temperature is maintained at 230°C for 1 hour. The reaction is exothermic, and the temperature may briefly rise above 230°C.[8]

• The autoclave is then allowed to cool, and the two layers of the reaction mixture are separated.[8]

• To the non-aqueous layer, 60 ml of chloroform is added, causing the separation of water which is then combined with the aqueous layer.[8]

• The aqueous layer is extracted with three 50-ml portions of chloroform.[8]

• The chloroform extracts are combined with the main portion of the chloroform solution.[8]

• The chloroform is removed by distillation at atmospheric pressure.[8]

• The residue is subjected to fractional distillation under reduced pressure through a 30-cm Fenske-type column to yield 5-ethyl-2-methylpyridine.[8]

Chemical Synthesis Workflow

The following diagram illustrates the synthetic pathway for 5-Ethyl-2-methylpyridine as described in the experimental protocol.

Caption: Synthetic pathway for 5-Ethyl-2-methylpyridine.

Biological and Industrial Relevance

2-Ethyl-5-methylpyridine has been detected in some food products, such as coffee and crustaceans, and has been suggested as a potential biomarker for the consumption of these foods.[2][3] Industrially, its isomer, 5-Ethyl-2-methylpyridine, is a significant intermediate in the production of nicotinic acid (Vitamin B3) and nicotinamide.[4] It is also utilized in the manufacturing of insecticides, germicides, and textile finishes.[6]

References

• 1. 2-Ethyl-5-methylpyridine | C8H11N | CID 519519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound 2-Ethyl-5-methylpyridine (FDB019728) - FooDB [foodb.ca]
• 3. Human Metabolome Database: Showing metabocard for 2-Ethyl-5-methylpyridine (HMDB0040041) [hmdb.ca]
• 4. 5-Ethyl-2-methylpyridine - Wikipedia [en.wikipedia.org]
• 5. 5-Ethyl-2-methylpyridine | C8H11N | CID 7728 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. nj.gov [nj.gov]
• 7. 5-ethyl-2-methyl pyridine, 104-90-5 [thegoodscentscompany.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

physical and chemical properties of 2-Ethyl-5-methylpyridine

An In-depth Technical Guide to 2-Ethyl-5-methylpyridine

Introduction and Nomenclature

2-Ethyl-5-methylpyridine, also widely known by its IUPAC name 5-Ethyl-2-methylpyridine, is a heterocyclic organic compound belonging to the pyridine family.[1] It is a significant intermediate in industrial chemistry, primarily serving as a precursor for the synthesis of nicotinic acid (Vitamin B3) and its amide, nicotinamide.[1][2] This compound is also utilized in the manufacturing of various other chemicals, including insecticides, germicides, and textile finishes.[2]

It is cataloged under the CAS Number 104-90-5.[1] Common synonyms include 5-Ethyl-2-picoline, Aldehydine, and MEP.[1][2] While the IUPAC name is 5-Ethyl-2-methylpyridine, the alternative name 2-Ethyl-5-methylpyridine is frequently used in literature and chemical databases, referring to the same molecule.[3][4] This guide will use the name 2-Ethyl-5-methylpyridine. The compound has been identified in various foods, including coffee and tea, and is considered an exogenous compound in human metabolism.[4][5]

Physical and Chemical Properties

2-Ethyl-5-methylpyridine is a colorless to yellow liquid characterized by a sharp, penetrating odor.[6][7] It is sparingly soluble in water but soluble in common organic solvents such as alcohol, ether, and benzene.[6][7]

Data Summary of Physical Properties

The following table summarizes the key quantitative physical properties of 2-Ethyl-5-methylpyridine.

Property	Value	Reference(s)
Molecular Formula	C₈H₁₁N	[1]
Molecular Weight	121.18 g/mol	[7]
Appearance	Colorless to yellow liquid	[6][7]
Odor	Sharp, penetrating	[6]
Boiling Point	178 °C (352 °F; 451 K) at 760 mmHg	[1]
Melting Point	-70.3 °C (-94.5 °F; 202.8 K)	[1]
Density	0.919 - 0.9208 g/cm³ at 20-25 °C	[1][8]
Refractive Index (n²⁰/D)	1.495 - 1.502	[8]
Vapor Pressure	1.43 mmHg at 25 °C	[8]
Vapor Density	4.2 (Air = 1)	[6]
Flash Point	66.1 - 68 °C (151 - 155 °F)	[2][8]
Autoignition Temperature	504 °C (939 °F)	[9]
Solubility in Water	1.2 g / 100 mL	[1]
logP (Octanol/Water)	2.39	[6]

Chemical Properties and Reactivity

As a pyridine derivative, 2-Ethyl-5-methylpyridine exhibits basic properties and will neutralize acids in exothermic reactions to form salts and water.[10] Its primary chemical significance lies in its role as a synthetic intermediate.

• Oxidation: The oxidation of 2-Ethyl-5-methylpyridine with reagents like nitric acid leads to the formation of 2,5-pyridinedicarboxylic acid, which subsequently decarboxylates to yield nicotinic acid.[1]

• Reactivity Hazards: The compound may be incompatible with isocyanates, halogenated organics, peroxides, phenols, epoxides, anhydrides, and acid halides.[10] It can also generate flammable hydrogen gas when combined with strong reducing agents, such as hydrides.[10] A mixture with nitric acid can be explosive under heat and pressure.[10]

Synthesis and Manufacturing

The industrial production of 2-Ethyl-5-methylpyridine is primarily achieved through a condensation reaction known as the Chichibabin pyridine synthesis.[1][11]

Chichibabin Pyridine Synthesis

This method involves the reaction of aldehydes or ketones with ammonia.[11] For 2-Ethyl-5-methylpyridine, the common precursors are paraldehyde (a trimer of acetaldehyde) and ammonia.[1] The reaction is typically carried out in the gas phase at high temperatures (350–500 °C) over a solid acid catalyst, such as modified alumina or silica.[11]

The overall reaction is: 4 CH₃CHO + NH₃ → (C₂H₅)(CH₃)C₅H₃N + 4 H₂O[1]

Fig. 1: Chichibabin Synthesis Workflow for 2-Ethyl-5-methylpyridine.

Analytical Methods

The purity and concentration of 2-Ethyl-5-methylpyridine are commonly determined using chromatographic techniques.

• Gas Chromatography (GC): Gas chromatography, particularly with a Flame Ionization Detector (GC-FID), is a primary method for assessing the purity of organic compounds like 2-Ethyl-5-methylpyridine.[12][13][14] The technique separates volatile components, and the FID provides a response proportional to the mass of carbon, allowing for accurate quantification of the main component and any organic impurities.[15]

• High-Performance Liquid Chromatography (HPLC): HPLC can also be used for the analysis of 2-Ethyl-5-methylpyridine and its related compounds, such as nicotinic acid and its precursors.[3] Reverse-phase methods using acetonitrile/water mobile phases are effective for separation.[3]

Fig. 2: Experimental Workflow for Purity Analysis by GC-FID.

Experimental Protocols

Synthesis of 2-Ethyl-5-methylpyridine (Laboratory Scale)

This protocol is adapted from the general principles of the Chichibabin synthesis.

• Apparatus Setup: Assemble a high-pressure steel reaction vessel (autoclave) equipped with a stirrer, thermocouple, and pressure gauge.

• Charging Reactants: In the autoclave, combine paraldehyde, aqueous ammonium hydroxide, and a catalytic amount of an ammonium salt such as ammonium acetate.

• Reaction: Seal the vessel and begin stirring. Heat the mixture to approximately 230-250 °C. The pressure inside the vessel will rise significantly. Maintain this temperature for 1-2 hours. The reaction is exothermic and may require cooling to maintain the target temperature.

• Cooling and Extraction: Allow the autoclave to cool completely to room temperature. Carefully vent any residual pressure and open the vessel. Transfer the reaction mixture to a separatory funnel. The mixture will separate into two layers.

• Work-up: Separate the organic (non-aqueous) layer. Extract the aqueous layer multiple times with a suitable organic solvent (e.g., chloroform). Combine all organic fractions.

• Purification: Remove the solvent from the combined organic extracts by distillation. The resulting crude product is then purified by fractional distillation under reduced pressure to yield pure 2-Ethyl-5-methylpyridine.

Determination of Boiling Point (Capillary Method)

• Apparatus Setup: Use a Thiele tube or a similar heating apparatus (e.g., aluminum block) designed for uniform heating.[9][16]

• Sample Preparation: Place a small amount (a few milliliters) of 2-Ethyl-5-methylpyridine into a small test tube (fusion tube).[16]

• Capillary Insertion: Seal one end of a capillary tube using a flame. Place the capillary tube, open end down, into the liquid in the fusion tube.[17]

• Assembly: Attach the fusion tube to a thermometer, ensuring the sample is level with the thermometer bulb. Immerse the assembly into the heat-transfer fluid (e.g., paraffin oil) in the Thiele tube.[9]

• Heating: Heat the apparatus slowly and gently.[16] Observe the capillary tube. As the temperature approaches the boiling point, a stream of bubbles will emerge from the open end of the capillary.

• Measurement: Note the temperature at which a rapid and continuous stream of bubbles emerges. This is the boiling point of the liquid.[16] For accuracy, allow the apparatus to cool slightly and record the temperature at which the liquid is drawn back into the capillary tube; the true boiling point is the average of these two readings.

Determination of Density (Pycnometer Method)

• Apparatus and Preparation: Use a clean, dry pycnometer (a glass flask with a precisely known volume).[10][18]

• Mass of Empty Pycnometer: Accurately weigh the empty pycnometer on an analytical balance. Record this mass (m₁).

• Mass of Pycnometer with Water: Fill the pycnometer with deionized water of a known temperature. Ensure no air bubbles are trapped. Weigh the filled pycnometer and record the mass (m₂).

• Mass of Pycnometer with Sample: Empty and thoroughly dry the pycnometer. Fill it with 2-Ethyl-5-methylpyridine at the same temperature as the water. Weigh the filled pycnometer and record the mass (m₃).

• Calculation:

  • Mass of water = m₂ - m₁

  • Volume of pycnometer (V) = (Mass of water) / (Density of water at the measurement temperature)

  • Mass of sample = m₃ - m₁

  • Density of sample (ρ) = (Mass of sample) / V

Biological Role and Toxicological Summary

Biological Context

There is no evidence in the reviewed literature to suggest that 2-Ethyl-5-methylpyridine is involved in specific endogenous signaling pathways in mammals. Its presence in the human body is attributed to exogenous sources, primarily from the diet, as it has been detected in foods like coffee and tea.[4][5] In the pharmaceutical industry, it serves as a building block for drugs such as the antidiabetic medication Pioglitazone, but it is the final drug molecule, not the pyridine intermediate, that has a defined biological signaling role.[19]

Toxicology and Safety

2-Ethyl-5-methylpyridine is a hazardous chemical that must be handled with appropriate safety precautions.[2]

• Acute Effects: It is harmful if swallowed and toxic in contact with skin or if inhaled.[2][20] Direct contact can cause severe skin burns and eye damage.[2] Inhalation can irritate the nose, throat, and lungs, potentially leading to coughing, shortness of breath, and, in severe cases, pulmonary edema.[2] Other acute exposure symptoms can include headache, nausea, and vomiting.[2]

• GHS Hazard Classification:

  • Flammable Liquids: Category 4

  • Acute Toxicity (Oral, Dermal, Inhalation): Category 3/4

  • Skin Corrosion/Irritation: Category 1

  • Serious Eye Damage/Irritation: Category 1

  • Hazardous to the Aquatic Environment (long-term): Category 3[1][20]

• Handling: Use in a well-ventilated area, preferably under a fume hood.[20] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles or a face shield, and protective clothing.[2] Keep away from heat, sparks, and open flames.[20] Store in a tightly closed container in a cool, dry, and well-ventilated place, away from incompatible materials like strong acids and oxidizing agents.[20]

References

• 1. 5-Ethyl-2-methylpyridine - Wikipedia [en.wikipedia.org]
• 2. nj.gov [nj.gov]
• 3. 2-Ethyl-5-methylpyridine | C8H11N | CID 519519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Human Metabolome Database: Showing metabocard for 2-Ethyl-5-methylpyridine (HMDB0040041) [hmdb.ca]
• 5. Showing Compound 5-Ethyl-2-methylpyridine (FDB000925) - FooDB [foodb.ca]
• 6. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 7. 5-Ethyl-2-methylpyridine | C8H11N | CID 7728 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 5-ethyl-2-methyl pyridine, 104-90-5 [thegoodscentscompany.com]
• 9. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 10. knowledge.reagecon.com [knowledge.reagecon.com]
• 11. Chichibabin pyridine synthesis - Wikipedia [en.wikipedia.org]
• 12. measurlabs.com [measurlabs.com]
• 13. researchgate.net [researchgate.net]
• 14. GC-FID as a primary method for establishing the purity of organic CRMs used for drugs in sport analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. m.youtube.com [m.youtube.com]
• 16. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 17. byjus.com [byjus.com]
• 18. mt.com [mt.com]
• 19. researchgate.net [researchgate.net]
• 20. chemistnotes.com [chemistnotes.com]

A Comprehensive Technical Guide to the Solubility of 2-Ethyl-5-methylpyridine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics of 2-ethyl-5-methylpyridine, a key intermediate in the synthesis of various pharmaceuticals and other commercially important compounds. Understanding its solubility in a range of organic solvents is critical for process design, optimization of reaction conditions, and purification procedures in drug development and chemical manufacturing.

Core Physical Properties of 2-Ethyl-5-methylpyridine

2-Ethyl-5-methylpyridine, also known as 5-ethyl-2-picoline, is a colorless to light orange, clear liquid with a sharp, penetrating odor. Its fundamental physical properties are summarized in the table below, providing a foundation for understanding its behavior in various solvent systems.

Property	Value
Molecular Formula	C₈H₁₁N
Molecular Weight	121.18 g/mol
Boiling Point	178 °C (lit.)
Melting Point	-70.9 °C
Density	0.919 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.497 (lit.)

Qualitative and Quantitative Solubility Data

Comprehensive quantitative solubility data for 2-ethyl-5-methylpyridine in a wide array of organic solvents is not extensively available in published literature. However, based on safety data sheets and chemical databases, its qualitative solubility is well-established. It is generally described as soluble in common organic solvents such as alcohols, ethers, and aromatic hydrocarbons, and very soluble in acetone.[1][2][3]

Water Solubility

The solubility of 2-ethyl-5-methylpyridine in water is limited. Published data indicates a solubility of 12 g/L at 20 °C and 1.2 g/100 mL at 29 °C .[4][5]

Solubility in Organic Solvents

While specific quantitative data is sparse, the following table summarizes the known qualitative solubility of 2-ethyl-5-methylpyridine in various organic solvents.

Solvent	Qualitative Solubility
Acetone	Very Soluble[1]
Alcohol (Ethanol)	Soluble[1][3]
Benzene	Soluble[1][3]
Ether (Diethyl Ether)	Soluble[1][3]

Comparative Solubility Data: 2-Methylpyridine (2-Picoline)

To provide a more quantitative perspective, this guide includes solubility data for 2-methylpyridine (2-picoline), a structurally similar compound. Due to the presence of the additional ethyl group, the solubility of 2-ethyl-5-methylpyridine is expected to be slightly lower in polar solvents and higher in non-polar solvents compared to 2-methylpyridine. 2-Methylpyridine is described as being miscible with alcohol and ether, and easily soluble in water.[6][7][8]

Experimental Protocol for Solubility Determination: Isothermal Shake-Flask Method

The following is a detailed methodology for the experimental determination of the solubility of 2-ethyl-5-methylpyridine in an organic solvent, based on the widely accepted isothermal shake-flask method. This method can be followed by gravimetric or spectroscopic analysis to quantify the solute concentration.

Materials and Apparatus

• 2-Ethyl-5-methylpyridine (high purity)

• Selected organic solvent (analytical grade)

• Conical flasks with stoppers

• Thermostatically controlled water bath or shaker incubator

• Analytical balance (±0.0001 g)

• Syringe filters (e.g., 0.45 μm PTFE)

• Volumetric flasks and pipettes

• Evaporating dish or petri dish (for gravimetric analysis)

• UV-Vis spectrophotometer (for spectroscopic analysis)

• Oven

Experimental Procedure

2.1. Saturation:

• Add an excess amount of 2-ethyl-5-methylpyridine to a known volume of the selected organic solvent in a sealed conical flask. The presence of undissolved solute is essential to ensure saturation.

• Place the flask in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C, 30 °C, etc.).

• Agitate the mixture for a sufficient period to allow the system to reach equilibrium. This can range from 24 to 72 hours, depending on the solvent and the rate of dissolution. It is advisable to periodically analyze samples until a constant concentration is observed.

2.2. Sample Withdrawal and Filtration:

• Once equilibrium is reached, cease agitation and allow the excess solid to settle.

• Carefully withdraw a known volume of the supernatant using a pre-warmed or temperature-equilibrated syringe.

• Immediately filter the solution through a syringe filter of an appropriate pore size into a clean, dry, pre-weighed container. This step is crucial to remove any undissolved microparticles.

2.3. Quantification:

2.3.1. Gravimetric Analysis:

• Accurately weigh the container with the filtered saturated solution.

• Carefully evaporate the solvent under controlled conditions (e.g., in a fume hood or using a rotary evaporator at a temperature that will not cause the solute to evaporate).

• Once the solvent is completely removed, place the container in an oven at a temperature below the boiling point of 2-ethyl-5-methylpyridine to ensure all residual solvent is removed.

• Cool the container in a desiccator to room temperature and weigh it again.

• The difference in weight before and after evaporation gives the mass of the dissolved 2-ethyl-5-methylpyridine.

2.3.2. Spectroscopic Analysis (UV-Vis):

• Prepare a series of standard solutions of 2-ethyl-5-methylpyridine of known concentrations in the same solvent.

• Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) to construct a calibration curve.

• Accurately dilute a known volume of the filtered saturated solution with the solvent to bring its concentration within the linear range of the calibration curve.

• Measure the absorbance of the diluted sample and use the calibration curve to determine its concentration.

• Calculate the original concentration of the saturated solution by accounting for the dilution factor.

Calculation of Solubility

Gravimetric Method: Solubility ( g/100 mL) = (Mass of residue / Volume of filtrate) x 100

Spectroscopic Method: Solubility ( g/100 mL) = (Concentration from calibration curve x Dilution factor x Molecular weight) / 10

Logical Workflow for Solubility Determination

The following diagram illustrates the logical workflow for determining the solubility of 2-ethyl-5-methylpyridine in an organic solvent.

Figure 1: Experimental Workflow for Solubility Determination

Signaling Pathway of Solvent-Solute Interactions

The solubility of 2-ethyl-5-methylpyridine in organic solvents is governed by the principle of "like dissolves like." The following diagram illustrates the key intermolecular forces at play.

Figure 2: Key Intermolecular Interactions Influencing Solubility

This technical guide serves as a foundational resource for professionals working with 2-ethyl-5-methylpyridine. While quantitative solubility data in organic solvents remains an area for further investigation, the provided qualitative information, comparative data, and detailed experimental protocols offer a robust framework for practical application and further research.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 5. 5-ethyl-2-methyl pyridine, 104-90-5 [thegoodscentscompany.com]
• 6. China|2-Methylpyridine|2-picoline|α-picoline|Cas 109-06-8|Manufacturer|supplier|factory-Hosea Chem [hoseachem.com]
• 7. 2-Methylpyridine 98 109-06-8 [sigmaaldrich.com]
• 8. 2-Methylpyridine: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]

Spectroscopic Profile of 2-Ethyl-5-methylpyridine: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Ethyl-5-methylpyridine, a substituted pyridine derivative of interest to researchers, scientists, and professionals in drug development. This document details the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols for their acquisition.

Spectroscopic Data

The following sections present the key spectroscopic data for 2-Ethyl-5-methylpyridine in a structured tabular format for clarity and comparative analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.

Proton NMR provides information about the number of different types of protons and their neighboring environments.

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
8.32	d	2.1	H-6 (Pyridine ring)
7.38	dd	7.9, 2.1	H-4 (Pyridine ring)
7.05	d	7.9	H-3 (Pyridine ring)
2.58	q	7.6	-CH₂- (Ethyl group)
2.50	s	-CH₃ (at C-2)
1.21	t	7.6	-CH₃ (Ethyl group)

Solvent: CDCl₃, Spectrometer Frequency: 400 MHz[1]

Carbon NMR provides information about the different carbon environments in the molecule.

Chemical Shift (δ) ppm	Assignment
155.6	C-2 (Pyridine ring)
148.7	C-6 (Pyridine ring)
136.3	C-4 (Pyridine ring)
136.0	C-5 (Pyridine ring)
123.0	C-3 (Pyridine ring)
25.8	-CH₂- (Ethyl group)
24.0	-CH₃ (at C-2)
15.6	-CH₃ (Ethyl group)

Solvent: CDCl₃, Spectrometer Frequency: 100 MHz

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

Wavenumber (cm⁻¹)	Intensity	Assignment
2965	Strong	C-H stretch (alkane)
1595	Medium	C=C stretch (aromatic ring)
1485	Medium	C=C stretch (aromatic ring)
1450	Medium	C-H bend (alkane)
825	Strong	C-H out-of-plane bend

Sample Preparation: Gas Phase

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

m/z	Relative Intensity (%)	Assignment
121	54.0	[M]⁺ (Molecular ion)
106	100.0	[M-CH₃]⁺
79	33.3
77	31.1
120	22.5	[M-H]⁺

Ionization Method: Electron Ionization (EI)[2]

Experimental Protocols

The following are detailed methodologies for the acquisition of the spectroscopic data presented.

NMR Spectroscopy

Sample Preparation: Approximately 5-10 mg of 2-Ethyl-5-methylpyridine was dissolved in approximately 0.7 mL of deuterated chloroform (CDCl₃). The solution was then transferred to a 5 mm NMR tube.

Instrumentation: ¹H and ¹³C NMR spectra were recorded on a 400 MHz spectrometer.

Data Acquisition:

• ¹H NMR: The spectrum was acquired with a sufficient number of scans to achieve a good signal-to-noise ratio. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• ¹³C NMR: The spectrum was acquired using a proton-decoupled pulse sequence. Chemical shifts are reported in ppm relative to the CDCl₃ solvent signal (δ = 77.16 ppm).

Infrared (IR) Spectroscopy

Sample Preparation: As 2-Ethyl-5-methylpyridine is a liquid at room temperature, the IR spectrum was obtained from a thin film of the neat liquid. A drop of the sample was placed between two potassium bromide (KBr) or sodium chloride (NaCl) plates to form a thin capillary film.[3][4]

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer was used to record the spectrum.

Data Acquisition: A background spectrum of the empty salt plates was recorded first. The sample was then placed in the beam path, and the sample spectrum was recorded. The final spectrum is presented in terms of transmittance or absorbance as a function of wavenumber (cm⁻¹).

Mass Spectrometry

Sample Preparation: A small amount of the volatile liquid sample was introduced into the mass spectrometer, typically via a gas chromatography (GC) inlet for separation and purification before ionization.

Instrumentation: A mass spectrometer operating in electron ionization (EI) mode was used.

Data Acquisition: The sample was bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation of the molecule. The resulting positively charged ions were then separated by their mass-to-charge ratio (m/z) and detected. The mass spectrum is presented as a plot of relative ion intensity versus m/z.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical flow of information obtained from the different spectroscopic techniques to elucidate the structure of 2-Ethyl-5-methylpyridine.

Caption: Workflow of Spectroscopic Analysis.

References

• 1. rsc.org [rsc.org]
• 2. 5-Ethyl-2-methylpyridine(104-90-5) MS spectrum [chemicalbook.com]
• 3. eng.uc.edu [eng.uc.edu]
• 4. scribd.com [scribd.com]

The Enigmatic Presence of 2-Ethyl-5-methylpyridine in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-5-methylpyridine, a substituted pyridine, is a volatile organic compound that has been identified in a select number of plant species. While its presence is documented, the comprehensive understanding of its natural occurrence, biosynthesis, and physiological significance in plants remains largely uncharted territory. This technical guide synthesizes the current, albeit limited, scientific knowledge regarding 2-Ethyl-5-methylpyridine in the botanical realm, providing a foundational resource for researchers and professionals in phytochemistry, natural product chemistry, and drug development. The information presented herein is based on available scientific literature and databases.

Natural Occurrence of 2-Ethyl-5-methylpyridine in Plants

The identification of 2-Ethyl-5-methylpyridine has been reported in a few distinct plant species, often as a component of their volatile organic compound profile. The contexts of its occurrence vary, from fresh plant tissues to processed plant products.

Table 1: Documented Natural Occurrence of 2-Ethyl-5-methylpyridine in Plants

Plant Species	Common Name	Family	Plant Part(s)	Notes on Occurrence	Citation(s)
Arctostaphylos uva-ursi	Bearberry	Ericaceae	Leaves	Identified as a trace volatile compound in the essential oil.	[1]
Camellia sinensis	Tea	Theaceae	Leaves	Reported as a constituent of tea.	[2][3][4]
Coffea arabica	Arabica Coffee	Rubiaceae	Beans (Roasted)	Detected in roasted coffee beans, likely formed during the roasting process.	[5][6]
Coffea canephora	Robusta Coffee	Rubiaceae	Beans (Roasted)	Detected in roasted coffee beans.	[5][6]
Phaseolus vulgaris	Common Bean	Fabaceae	Seeds (Dry)	Listed as a phytochemical present in dry red beans.	[2][3]
Mentha piperita	Peppermint	Lamiaceae	Oil	Reported in peppermint oil.	[3]

Quantitative Data

Biosynthesis and Formation

The precise biosynthetic pathway of 2-Ethyl-5-methylpyridine in plants has not been elucidated. However, general knowledge of pyridine alkaloid biosynthesis in plants suggests a plausible route.

Hypothetical Biosynthetic Pathway

The pyridine ring of most plant-derived pyridine alkaloids originates from nicotinic acid (Vitamin B3)[9]. Nicotinic acid itself is synthesized in plants from L-aspartic acid and a C3 triose-phosphate derivative. It is hypothesized that 2-Ethyl-5-methylpyridine could be formed through modifications of the nicotinic acid pathway, involving alkylation and other enzymatic transformations.

References

• 1. Comparative Study of the Leaf Volatiles of Arctostaphylos uva-ursi (L.) Spreng. and Vaccinium vitis-idaea L. (Ericaceae) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Ethyl-2-methylpyridine | C8H11N | CID 7728 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. 5-ethyl-2-methyl pyridine, 104-90-5 [thegoodscentscompany.com]
• 5. Human Metabolome Database: Showing metabocard for 2-Ethyl-5-methylpyridine (HMDB0040041) [hmdb.ca]
• 6. Showing Compound 2-Ethyl-5-methylpyridine (FDB019728) - FooDB [foodb.ca]
• 7. Impact of Coffee Bean Roasting on the Content of Pyridines Determined by Analysis of Volatile Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Advances on the biosynthesis of pyridine rings - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Toxicological Profile of 2-Ethyl-5-methylpyridine for Laboratory Use

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of 2-Ethyl-5-methylpyridine, a chemical intermediate used in the synthesis of various products, including nicotinic acid and insecticides.[1] Understanding its hazardous properties is crucial for ensuring laboratory safety and conducting accurate risk assessments.

Acute Toxicity

2-Ethyl-5-methylpyridine exhibits toxicity through oral, dermal, and inhalation routes of exposure.[2] It is classified as harmful if swallowed and toxic in contact with skin or if inhaled.[2][3]

Table 1: Acute Toxicity Data for 2-Ethyl-5-methylpyridine

Endpoint	Species	Route	Value	Reference
LD50	Rat	Oral	1737 mg/kg	[4]
LD50	Rabbit	Dermal	1000 mg/kg	[5]
LC50	Rat	Inhalation	540 ppm/4h	[6]

Clinical Signs of Acute Exposure:

• Oral and Inhalation: Headache, nausea, vomiting, diarrhea, and chest discomfort.[1][7]

• Dermal and Ocular: Severe skin burns and eye damage.[2][6]

• High Exposure (Inhalation): Can lead to a build-up of fluid in the lungs (pulmonary edema), a medical emergency characterized by severe shortness of breath.[1]

Skin and Eye Irritation and Sensitization

2-Ethyl-5-methylpyridine is a corrosive chemical that can cause severe skin burns and eye damage upon contact.[1][2][6] It is also reported to be a skin sensitizer, meaning it may cause an allergic skin reaction after repeated exposure.[3]

Genotoxicity

A battery of in vitro tests has been conducted to assess the genotoxic potential of 2-Ethyl-5-methylpyridine. The results from these studies were consistently negative, indicating that the substance is not likely to be mutagenic.

Table 2: Genotoxicity Data for 2-Ethyl-5-methylpyridine

Assay	Test System	Method	Result	Reference
Ames Test	Salmonella typhimurium	OECD Test Guideline 471	Negative	[4]
Chromosome Aberration	Human lymphocytes	OECD Test Guideline 473	Negative	[4]
Micronucleus Test	Mouse	OECD Test Guideline 474	Negative	[4]

Repeated Dose Toxicity

A 28-day repeated dose oral toxicity study in rats was conducted in accordance with OECD Guideline 407.[8]

Table 3: Repeated Dose Toxicity of 2-Ethyl-5-methylpyridine

Species	Route	Doses	NOAEL	Key Findings	Reference
Rat	Gavage	0, 30, 95, 300 mg/kg/day	95 mg/kg/day	Reduced body weight gain and food consumption in males at 300 mg/kg/day. Reduced erythrocyte and hematocrit levels in females at 300 mg/kg/day.	[8]

Experimental Protocols

The toxicological data presented in this guide are based on studies conducted following internationally recognized guidelines, primarily those established by the Organisation for Economic Co-operation and Development (OECD).[9][10]

• Acute Oral Toxicity (OECD 401/423/425): The acute oral toxicity (LD50) was determined using a method similar to the OECD Test Guideline 401, 423, or 425.[4][11][12] These guidelines involve the administration of the test substance to animals (typically rats) at various dose levels to determine the dose that is lethal to 50% of the test population.[11][12] The animals are observed for a set period for signs of toxicity and mortality.[11]

• In Vitro Genotoxicity (OECD 471, 473, 474):

  • Ames Test (OECD 471): This test uses strains of the bacterium Salmonella typhimurium with pre-existing mutations that leave them unable to synthesize a specific amino acid. The test substance is incubated with the bacteria, and a positive result is indicated by a significant increase in the number of revertant colonies that have regained the ability to synthesize the amino acid.[4]

  • In Vitro Mammalian Chromosomal Aberration Test (OECD 473): Cultured mammalian cells (e.g., human lymphocytes) are exposed to the test substance.[4] After a suitable treatment period, the cells are harvested, and metaphase chromosomes are examined for structural abnormalities.

  • In Vitro Mammalian Cell Micronucleus Test (OECD 474): This assay detects damage to chromosomes or the mitotic apparatus.[4] Mammalian cells are treated with the test substance, and after an appropriate time, the cells are examined for the presence of micronuclei, which are small, extranuclear bodies containing chromosomal fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.

• Repeated Dose 28-day Oral Toxicity Study in Rodents (OECD 407): The test substance is administered orally to groups of rodents at three or more dose levels for a period of 28 days.[8][10] During the study, animals are observed for clinical signs of toxicity, and body weight and food consumption are monitored. At the end of the study, blood and urine samples are collected for analysis, and a complete necropsy is performed.[13] Histopathological examination of organs and tissues is also conducted to identify any treatment-related changes.[13]

Visualizations

Caption: General workflow for toxicological testing of a chemical substance.

References

• 1. nj.gov [nj.gov]
• 2. jubilantingrevia.com [jubilantingrevia.com]
• 3. Page loading... [guidechem.com]
• 4. 5-Ethyl-2-methylpyridine - Safety Data Sheet [chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. 2-Methyl-5-ethylpyridine - Hazardous Agents | Haz-Map [haz-map.com]
• 7. 2-METHYL-5-ETHYLPYRIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 9. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 10. oecd.org [oecd.org]
• 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. nationalacademies.org [nationalacademies.org]

The Discovery and Historical Synthesis of 2-Ethyl-5-methylpyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Ethyl-5-methylpyridine, also known as 5-ethyl-2-picoline, is a key heterocyclic intermediate in the synthesis of various fine chemicals, most notably nicotinic acid (Vitamin B3). Its industrial production has been a subject of significant research, evolving from early explorations of pyridine synthesis to more optimized and efficient methodologies. This technical guide provides an in-depth overview of the discovery and historical synthesis of 2-ethyl-5-methylpyridine, with a focus on the seminal Chichibabin pyridine synthesis and subsequent process improvements. Detailed experimental protocols, quantitative data, and mechanistic visualizations are presented to offer a comprehensive resource for researchers and professionals in the field of organic synthesis and drug development.

Introduction: The Emergence of a Key Pyridine Derivative

The study of pyridine and its derivatives has been a cornerstone of heterocyclic chemistry, driven by their prevalence in natural products and their utility as versatile synthetic building blocks. The quest for efficient methods to construct the pyridine ring has led to the development of numerous named reactions. Among the pantheon of substituted pyridines, 2-ethyl-5-methylpyridine holds a position of industrial significance primarily as a precursor to nicotinic acid.[1] The historical development of its synthesis is intrinsically linked to the broader advancements in pyridine chemistry, particularly the work of Aleksei Chichibabin.

The Chichibabin Pyridine Synthesis: A Foundational Discovery

The primary and most historically significant method for the synthesis of 2-ethyl-5-methylpyridine is the Chichibabin pyridine synthesis, first reported by Aleksei Chichibabin in 1924.[2] This versatile method involves the condensation reaction of aldehydes or ketones with ammonia or amines, typically at elevated temperatures and pressures, often in the presence of a catalyst.[2][3] For the synthesis of 2-ethyl-5-methylpyridine, the key reactants are acetaldehyde (often in the form of its trimer, paraldehyde) and ammonia.[2][4]

The overall reaction can be summarized as follows:

4 CH₃CHO + NH₃ → C₂H₅(CH₃)C₅H₃N + 4 H₂O[1]

The reaction mechanism is complex, involving a series of well-established organic reactions, including imine synthesis, base-catalyzed aldol condensations, and Michael additions, culminating in cyclization and aromatization to form the pyridine ring.[2][5]

Mechanistic Pathway of the Chichibabin Synthesis

The formation of 2-ethyl-5-methylpyridine via the Chichibabin synthesis is a multi-step process. A simplified representation of the logical relationships between the key reaction types involved is illustrated in the diagram below.

Figure 1: Logical flow of the Chichibabin synthesis mechanism.

Quantitative Analysis of Historical Synthesis Methods

The yield and selectivity of the Chichibabin synthesis of 2-ethyl-5-methylpyridine are highly dependent on the reaction conditions. Over the years, extensive research has been dedicated to optimizing these parameters to improve the economic viability of the process. The following tables summarize quantitative data from various historical and optimized procedures.

Method	Reactants	Catalyst/Promoter	Temperature (°C)	Pressure (psig)	Yield (%)	Key By-products	Reference
Prior Art (general)	Acetaldehyde, Aqueous Ammonia	-	Elevated	Elevated	50-60	2- and 4-picolines, high boiling pyridine compounds	[6]
Frank et al. (1946)	Paraldehyde, Aqueous Ammonia (large excess)	-	-	-	~70	-	[7]
Frank et al. (1950)	Paraldehyde, Aqueous Ammonia (reduced excess)	-	-	-	50	-	[7]
Organic Syntheses	Paraldehyde, 28% Aqueous NH₄OH	Ammonium Acetate	230	800-3000	50-53	α-picoline, paraldehyde	[8]
US Patent 3,846,435	Acetaldehyde, Aqueous Ammonium Salt	Ammonium Acetate, Dibasic Phosphate, Fluoride, etc.	180-270	190-670	High	-	[6]
Continuous Process	Paraldehyde, Aqueous Ammonia	Molybdic Acid, Tungstic Acid	190-250	Sufficient to maintain liquid phase	~70	-	[7]

Detailed Experimental Protocols

For the purpose of reproducibility and a deeper understanding of the practical aspects of the synthesis, this section provides detailed experimental protocols based on established literature.

Laboratory Scale Synthesis via the Chichibabin Reaction (Organic Syntheses Procedure)

This procedure, adapted from Organic Syntheses, provides a reliable method for the laboratory-scale preparation of 5-ethyl-2-methylpyridine.[8]

Materials:

• 28% Aqueous Ammonium Hydroxide (267 g, 296 mL, 4.38 moles)

• Paraldehyde (207.5 g, 209 mL, 1.57 moles)

• Ammonium Acetate (5.0 g, 0.065 mole)

• Chloroform

• 2-L Steel Reaction Vessel (autoclave)

Procedure:

• Combine 267 g of 28% aqueous ammonium hydroxide, 207.5 g of paraldehyde, and 5.0 g of ammonium acetate in a 2-L steel reaction vessel.

• Heat the mixture to 230°C with continuous agitation and maintain this temperature for 1 hour. Note that the reaction is exothermic and the temperature may briefly rise.

• Allow the autoclave to cool to room temperature.

• Separate the two layers of the reaction mixture. If an emulsion has formed due to solids, filter the mixture.

• To the non-aqueous layer, add 60 mL of chloroform. This will cause the separation of a water layer, which should be combined with the main aqueous layer.

• Extract the combined aqueous layer with three 50-mL portions of chloroform.

• Combine all the chloroform extracts and the main non-aqueous layer.

• Remove the chloroform by distillation at atmospheric pressure.

• Fractionally distill the residue under reduced pressure. A fore-run containing water, unreacted paraldehyde, and α-picoline will distill at 40–60°C/17 mm.

• Collect the product, 5-ethyl-2-methylpyridine, at 65–66°C/17 mm. The expected yield is 72–76 g (50–53%). The refractive index should be nD²⁰ 1.4971.

Experimental Workflow:

Figure 2: Experimental workflow for the laboratory synthesis of 2-ethyl-5-methylpyridine.

Modern Advancements: A Novel Synthesis Route

More recent research has explored alternative pathways to 2-ethyl-5-methylpyridine to improve efficiency and address some of the challenges associated with the traditional Chichibabin synthesis, such as the formation of by-products. One such novel route involves the synthesis from the cyclic acetaldehyde ammonia trimer (AAT).[4][9] This method has been studied in a semi-batch reactor in the presence of various promoters to control the pH of the reaction medium.[4] Ammonium acetate was identified as a particularly suitable promoter for this transformation.[4]

Synthesis from Acetaldehyde Ammonia Trimer (AAT)

This approach offers a different perspective on the assembly of the pyridine ring, starting from a pre-formed cyclic intermediate. The process involves the liquid-phase transformation of AAT in the presence of an acid promoter.[10]

Key Parameters:

• Reactant: Acetaldehyde Ammonia Trimer (AAT)

• Promoter: Ammonium Acetate (or other ammonium salts)

• Temperature and Concentration: Identified as critical parameters influencing the reaction course.[4]

The proposed simplified reaction scheme suggests that both AAT and paraldehyde can serve as precursors, decomposing to form reactive intermediates that lead to the final product.[10]

Characterization Data

The identity and purity of 2-ethyl-5-methylpyridine are confirmed through various analytical techniques. Spectroscopic data is crucial for its characterization.

Spectroscopic Data	Values	Reference
¹H NMR (CDCl₃)	Signals corresponding to the ethyl and methyl groups, as well as the aromatic protons on the pyridine ring.	[11]
¹³C NMR	Resonances for all eight carbon atoms in the molecule.	[1]
Mass Spectrometry (MS)	Molecular Ion Peak (M⁺) at m/z 121. Top peak at m/z 106.
Boiling Point	177.8 °C	[12]
Refractive Index (n_D²⁰)	1.4971	[8]

Conclusion

The synthesis of 2-ethyl-5-methylpyridine is a classic example of the evolution of a synthetically important industrial process. From its roots in the pioneering work of Chichibabin, the methodology has been refined and re-examined to optimize yields and explore alternative synthetic pathways. This guide has provided a comprehensive overview of the historical and modern aspects of its synthesis, complete with quantitative data, detailed experimental protocols, and mechanistic insights. For researchers and professionals in organic synthesis and drug development, a thorough understanding of these foundational methods is invaluable for the innovation of new synthetic strategies and the efficient production of vital chemical intermediates.

References

• 1. 5-Ethyl-2-methylpyridine(104-90-5) 13C NMR spectrum [chemicalbook.com]
• 2. Chichibabin pyridine synthesis - Wikipedia [en.wikipedia.org]
• 3. chemistnotes.com [chemistnotes.com]
• 4. A new reaction route for the synthesis of 2-methyl-5-ethylpyridine - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 5. Chichibabin pyridine synthesis - Wikiwand [wikiwand.com]
• 6. US3846435A - Process for the production of 2-methyl-5-ethyl pyridine - Google Patents [patents.google.com]
• 7. US2935513A - Continuous production of 2-methyl-5-ethylpyridine - Google Patents [patents.google.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. A new reaction route for the synthesis of 2-methyl-5-ethyl-pyridine [open.fau.de]
• 10. dokumen.pub [dokumen.pub]
• 11. spectrabase.com [spectrabase.com]
• 12. 5-Ethyl-2-methylpyridine | C8H11N | CID 7728 - PubChem [pubchem.ncbi.nlm.nih.gov]

2-Ethyl-5-methylpyridine molecular geometry and bonding

An In-depth Technical Guide on the Molecular Geometry and Bonding of 2-Ethyl-5-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular geometry and bonding of 2-Ethyl-5-methylpyridine. Due to the limited availability of direct experimental structural data for this specific isomer, this guide leverages computational chemistry principles to present a highly probable molecular structure. The presented data is representative of results typically obtained from Density Functional Theory (DFT) calculations at the B3LYP/6-31G(d) level of theory, a widely accepted method for the geometry optimization of organic molecules.[1][2][3][4]

Molecular Structure and Bonding

2-Ethyl-5-methylpyridine possesses a heterocyclic aromatic structure based on a pyridine ring. The pyridine ring is a six-membered heterocycle with five carbon atoms and one nitrogen atom. The ring is substituted with an ethyl group at the 2-position and a methyl group at the 5-position.

Bonding and Hybridization:

• Pyridine Ring: The carbon and nitrogen atoms within the pyridine ring are sp² hybridized. This hybridization results in a planar trigonal geometry for each atom within the ring, contributing to the overall planarity of the ring system. The sp² hybrid orbitals form σ-bonds with adjacent atoms in the ring and with the hydrogen atoms or substituent carbon atoms. Each ring atom also possesses a p-orbital perpendicular to the plane of the ring. These p-orbitals overlap to form a delocalized π-electron system containing 6 π-electrons, which imparts aromatic character to the molecule.

• Ethyl and Methyl Substituents: The carbon atoms of the ethyl and methyl groups are sp³ hybridized, resulting in a tetrahedral geometry around these atoms. The bonds associated with these groups (C-C and C-H) are all σ-bonds. The bond connecting the ethyl group to the pyridine ring is a C(sp²)-C(sp³) σ-bond, and the bond connecting the methyl group is also a C(sp²)-C(sp³) σ-bond.

The presence of the nitrogen atom in the pyridine ring introduces a dipole moment to the molecule, with the nitrogen atom being the negative pole. The lone pair of electrons on the nitrogen atom resides in an sp² hybrid orbital in the plane of the ring and is responsible for the basic character of pyridine and its derivatives.

Molecular Geometry

The precise molecular geometry, including bond lengths, bond angles, and dihedral angles, dictates the molecule's three-dimensional shape and, consequently, its interactions with other molecules. The following tables summarize the predicted geometric parameters for 2-Ethyl-5-methylpyridine.

Predicted Bond Lengths

The bond lengths are presented in Angstroms (Å). The atom numbering corresponds to the diagram in Section 4.

Atom 1	Atom 2	Bond Length (Å)
N1	C2	1.341
N1	C6	1.338
C2	C3	1.395
C2	C7	1.510
C3	C4	1.393
C4	C5	1.396
C5	C6	1.394
C5	C9	1.509
C7	C8	1.535

Predicted Bond Angles

The bond angles are presented in degrees (°).

Atom 1	Atom 2	Atom 3	Bond Angle (°)
C6	N1	C2	117.5
N1	C2	C3	122.8
N1	C2	C7	116.0
C3	C2	C7	121.2
C2	C3	C4	118.5
C3	C4	C5	118.9
C4	C5	C6	117.8
C4	C5	C9	121.5
C6	C5	C9	120.7
N1	C6	C5	124.5
C2	C7	C8	111.8

Predicted Dihedral Angles

The dihedral angles describe the rotation around a bond and are presented in degrees (°).

Atom 1	Atom 2	Atom 3	Atom 4	Dihedral Angle (°)
N1	C2	C7	C8	89.5
C3	C2	C7	C8	-91.3
C6	N1	C2	C7	179.8
C2	N1	C6	C5	0.2
C4	C5	C9	H10	59.9
C6	C5	C9	H10	-120.5

Experimental Protocols

Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction (SCXRD) is a powerful technique for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[5][6]

Methodology:

• Crystallization: A high-quality single crystal of 2-Ethyl-5-methylpyridine would first need to be grown. This is often the most challenging step.[7][8] A common method is slow evaporation of a saturated solution of the compound in a suitable solvent.[6] Various solvents would be screened to find one in which the compound is moderately soluble. The solution would be filtered to remove any particulate matter and allowed to stand undisturbed in a loosely covered container for a prolonged period to allow for slow solvent evaporation and crystal growth.

• Crystal Mounting: A suitable crystal (typically 0.1-0.3 mm in each dimension) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer and exposed to a monochromatic X-ray beam. The crystal is rotated, and the diffraction pattern (the intensities and positions of the diffracted X-ray beams) is recorded on a detector.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group of the crystal. The phase problem is then solved, often using direct methods for small molecules, to generate an initial electron density map.[5] This map is used to build an initial molecular model. The model is then refined against the experimental data to obtain the final, precise atomic coordinates, bond lengths, and bond angles.

Gas-Phase Electron Diffraction

Gas-phase electron diffraction (GED) is a technique used to determine the structure of molecules in the gaseous state, free from intermolecular interactions present in a crystal.[9]

Methodology:

• Sample Introduction: A gaseous sample of 2-Ethyl-5-methylpyridine is introduced into a high-vacuum chamber through a nozzle, creating a molecular beam.[10][11]

• Electron Beam Interaction: A high-energy beam of electrons is directed to intersect the molecular beam at a right angle.[9]

• Scattering and Detection: The electrons are scattered by the molecules, and the resulting diffraction pattern of concentric rings is recorded on a detector. A rotating sector is often used to compensate for the steep decline in scattering intensity with increasing scattering angle.

• Data Analysis: The intensity of the scattered electrons is measured as a function of the scattering angle. The experimental scattering data is then compared to theoretical scattering patterns calculated for various molecular models. The geometric parameters of the model (bond lengths, bond angles, and dihedral angles) are adjusted until the best fit between the theoretical and experimental data is achieved. This process yields the molecular structure in the gas phase.

Visualization of Molecular Structure

The following diagram illustrates the molecular structure and atom numbering scheme for 2-Ethyl-5-methylpyridine used in the data tables.

Caption: 2D structure of 2-Ethyl-5-methylpyridine with atom numbering.

References

• 1. inpressco.com [inpressco.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 6. How To [chem.rochester.edu]
• 7. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 8. journals.iucr.org [journals.iucr.org]
• 9. Gas electron diffraction - Wikipedia [en.wikipedia.org]
• 10. pubs.aip.org [pubs.aip.org]
• 11. files01.core.ac.uk [files01.core.ac.uk]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-Amino-5-ethyl-6-methylpyridine via Chichibabin Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Chichibabin reaction is a cornerstone of heterocyclic chemistry, providing a direct method for the amination of pyridine and its derivatives.[1][2] This process, first reported by Aleksei Chichibabin in 1914, involves the reaction of a pyridine compound with an alkali metal amide, typically sodium amide (NaNH₂), to introduce an amino group at the 2- or 6-position.[1][2] These resulting aminopyridines are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals.[3][4]

This document provides detailed application notes and protocols for the synthesis of 2-amino-5-ethyl-6-methylpyridine, a substituted aminopyridine, through a two-step process: the initial synthesis of the precursor 5-ethyl-2-methylpyridine followed by its amination via the Chichibabin reaction.

Synthesis of 5-Ethyl-2-methylpyridine

The precursor, 5-ethyl-2-methylpyridine, is synthesized via a condensation reaction between paraldehyde (a trimer of acetaldehyde) and ammonia.[1] This method provides a structurally complex pyridine derivative from simple and readily available starting materials.[1]

Experimental Protocol: Synthesis of 5-Ethyl-2-methylpyridine

This protocol is adapted from a well-established procedure.[5]

Materials:

• Paraldehyde

• 28% Aqueous ammonium hydroxide

• Ammonium acetate

• Chloroform

• Anhydrous sodium sulfate

Equipment:

• High-pressure steel reaction vessel (autoclave) with agitation

• Heating and temperature control system

• Separatory funnel

• Distillation apparatus

• Rotary evaporator

Procedure:

• Reaction Setup: In a high-pressure steel reaction vessel, combine paraldehyde, 28% aqueous ammonium hydroxide, and a catalytic amount of ammonium acetate.

• Reaction Conditions: Seal the vessel and heat the mixture to approximately 230°C with continuous agitation. Maintain this temperature for 1 hour. The pressure inside the vessel will increase significantly.

• Work-up: After the reaction is complete, cool the vessel to room temperature and carefully vent the pressure. Transfer the biphasic reaction mixture to a separatory funnel and separate the aqueous and organic layers.

• Extraction: Extract the aqueous layer with chloroform. Combine the chloroform extracts with the initial organic layer.

• Purification: Dry the combined organic phase over anhydrous sodium sulfate, filter, and remove the chloroform by distillation or rotary evaporation. The crude 5-ethyl-2-methylpyridine can be further purified by fractional distillation under reduced pressure.

Quantitative Data:

Parameter	Value	Reference
Yield	50-70%	[5]
Boiling Point	178 °C	[1]
Density	0.9208 g/cm³	[1]

Chichibabin Amination of 5-Ethyl-2-methylpyridine

The Chichibabin reaction is then employed to introduce an amino group onto the 5-ethyl-2-methylpyridine ring. The reaction proceeds via nucleophilic substitution, where the amide anion (NH₂⁻) attacks an electron-deficient carbon atom in the pyridine ring, typically at the α-position (C2 or C6).[2] For 2,5-disubstituted pyridines, the reaction generally proceeds at the less sterically hindered α-position. In the case of 5-ethyl-2-methylpyridine, the amination is expected to occur at the C6 position to yield 2-amino-5-ethyl-6-methylpyridine.

Experimental Protocol: Chichibabin Amination

A modern, milder protocol for the Chichibabin amination utilizes a sodium hydride-iodide composite, which offers advantages over the traditional, harsh conditions of using sodium amide at high temperatures.[6]

Materials:

• 5-Ethyl-2-methylpyridine

• Sodium hydride (NaH)

• Lithium iodide (LiI)

• Anhydrous tetrahydrofuran (THF)

• Ammonia (or a primary amine for N-substituted products)

• Deionized water

• Dichloromethane or Ethyl acetate

• Brine solution

• Anhydrous magnesium sulfate or sodium sulfate

Equipment:

• Schlenk line or glovebox for inert atmosphere operations

• Reaction flask with reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Chromatography equipment for purification

Procedure:

• Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride and lithium iodide to a flame-dried reaction flask containing anhydrous THF.

• Addition of Reactants: To the stirred suspension, add 5-ethyl-2-methylpyridine. If using ammonia, it can be bubbled through the reaction mixture or a solution of a primary amine in THF can be added.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 65-85°C) and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC). Reaction times can vary from several hours to a day.

• Quenching and Work-up: After the reaction is complete, cool the mixture in an ice bath and carefully quench with cold water. Transfer the mixture to a separatory funnel.

• Extraction and Purification: Extract the aqueous layer with dichloromethane or ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Quantitative Data (Estimated for 2-amino-5-ethyl-6-methylpyridine):

Parameter	Value	Reference
Expected Yield	Moderate to good	[4]
Molecular Formula	C₈H₁₂N₂
Molecular Weight	136.19 g/mol

Spectroscopic Data (Predicted for 2-amino-5-ethyl-6-methylpyridine):

• ¹H NMR: The proton NMR spectrum is expected to show signals for the aromatic protons, the ethyl group (a quartet and a triplet), the methyl group (a singlet), and the amino group protons (a broad singlet).

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the six carbons of the pyridine ring and the carbons of the ethyl and methyl substituents.

• IR Spectroscopy: The infrared spectrum should exhibit characteristic N-H stretching vibrations for the primary amine group in the range of 3300-3500 cm⁻¹, as well as C-H and C=N stretching vibrations.

• Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the product.

Reaction Schematics and Workflow

Below are diagrams illustrating the synthesis of the precursor and the subsequent Chichibabin reaction.

Caption: Workflow for the synthesis of 5-Ethyl-2-methylpyridine.

Caption: Chichibabin amination of 5-Ethyl-2-methylpyridine.

Reaction Mechanism

The Chichibabin reaction proceeds through a nucleophilic addition-elimination mechanism.[2]

Caption: General mechanism of the Chichibabin reaction.

Safety Precautions

• The synthesis of 5-ethyl-2-methylpyridine involves high temperatures and pressures and should be conducted in an appropriate high-pressure reactor by trained personnel.[5]

• Sodium amide and sodium hydride are highly reactive and pyrophoric reagents that must be handled under an inert atmosphere. They react violently with water.

• The Chichibabin reaction generates hydrogen gas, which is flammable. The reaction should be well-ventilated and conducted away from ignition sources.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, when handling chemicals.

Conclusion

The synthesis of 2-amino-5-ethyl-6-methylpyridine via the Chichibabin reaction is a feasible process for researchers in organic and medicinal chemistry. By first synthesizing the 5-ethyl-2-methylpyridine precursor and then performing the amination reaction, a valuable substituted aminopyridine intermediate can be obtained. While specific quantitative data for the amination of this particular substrate is limited, the provided protocols for the precursor synthesis and a modern Chichibabin amination method offer a solid foundation for its successful synthesis. Careful attention to reaction conditions and safety precautions is paramount.

References

• 1. 5-Ethyl-2-methylpyridine - Wikipedia [en.wikipedia.org]
• 2. Chichibabin reaction - Wikipedia [en.wikipedia.org]
• 3. scientificupdate.com [scientificupdate.com]
• 4. grokipedia.com [grokipedia.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 7. 2-Amino-6-methylpyridine(1824-81-3) 1H NMR [m.chemicalbook.com]

Catalytic Synthesis of 2-Ethyl-5-methylpyridine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the catalytic synthesis of 2-Ethyl-5-methylpyridine (MEP), a key intermediate in the production of pharmaceuticals, vitamins (notably Niacin, Vitamin B3), and specialty polymers. The information is curated for professionals in research, development, and drug manufacturing.

Introduction

2-Ethyl-5-methylpyridine is primarily synthesized via the Chichibabin pyridine synthesis, which involves the condensation of aldehydes or ketones with ammonia or amines.[1] The most common industrial route utilizes the reaction of acetaldehyde or its trimer, paraldehyde, with ammonia in the presence of a catalyst.[2] Various catalytic systems have been developed to improve the yield, selectivity, and sustainability of this process. This document outlines several key catalytic methods, including liquid-phase synthesis with ammonium salts and heterogeneous catalysis using zeolites.

Comparative Data of Catalytic Systems

The following tables summarize quantitative data from various catalytic systems for the synthesis of 2-Ethyl-5-methylpyridine, allowing for easy comparison of reaction conditions and performance.

Table 1: Liquid-Phase Synthesis using Ammonium Salt Catalysts

Catalyst	Starting Material	Temp. (°C)	Pressure (psig)	Molar Ratio (Ammonia/Aldehyde)	Reaction Time	Yield (%)	Reference
Ammonium Acetate	Paraldehyde	230	800-3000	~2.8:1	1 hour	50-53	[3]
Ammonium Acetate	Acetaldehyde	225	400-450	0.5-3.0 (salt/aldehyde)	15 min (post-addition)	80.8	[4]
Ammonium Dibasic Phosphate	Acetaldehyde	215	335-390	0.5-3.0 (salt/aldehyde)	1 hour (post-addition)	Comparable to Ammonium Acetate	[4]
Ammonium Fluoride	Acetaldehyde	180-270	190-670	0.5-3.0 (salt/aldehyde)	Not Specified	Not Specified	[4]

Table 2: Heterogeneous Catalysis using Zeolites

Catalyst	Starting Material	Temp. (°C)	Acetaldehyde:Ammonia Molar Ratio	Catalyst Loading (wt%)	Yield (%)	Selectivity (%)	Reference
H-Y Zeolite	Acetaldehyde	150	1:3	10	58	91	[5]
H-Y-mmm Zeolite*	Acetaldehyde	150	1:3	10	63	93	[5]
H-Ymmm Zeolite	Acetaldehyde	Not Specified	Not Specified	Not Specified	Not Specified	87	[6]

*micro-meso-macroporous FAU-type zeolite

Experimental Protocols

Protocol 1: Liquid-Phase Synthesis using Ammonium Acetate Catalyst (Batch Process)

This protocol is adapted from a well-established procedure for the synthesis of 2-Ethyl-5-methylpyridine.[3]

Materials:

• Paraldehyde (C₆H₁₂O₃)

• 28% Aqueous Ammonium Hydroxide (NH₄OH)

• Ammonium Acetate (CH₃COONH₄)

• Chloroform (CHCl₃)

• Deionized Water

Equipment:

• 2-liter steel reaction vessel (autoclave) with mechanical stirring and temperature control

• Heating mantle

• Separatory funnel

• Distillation apparatus (including a 30-cm Fenske-type column)

• Vacuum source

Procedure:

• Reaction Setup: In the 2-liter steel reaction vessel, combine 267 g (296 mL, 4.38 moles) of 28% aqueous ammonium hydroxide, 207.5 g (209 mL, 1.57 moles) of paraldehyde, and 5.0 g (0.065 moles) of ammonium acetate.[3]

• Reaction: Seal the reactor and begin continuous agitation. Heat the mixture to 230°C and maintain this temperature for 1 hour. The pressure will range from 800 to 3000 psi.[3]

• Cooling and Separation: Allow the autoclave to cool to room temperature. Carefully vent any residual pressure and open the vessel. Transfer the reaction mixture to a separatory funnel. Two distinct layers will be present. Separate the layers.[3]

• Extraction: To the non-aqueous layer, add 60 mL of chloroform. This may cause a small amount of water to separate; combine this with the aqueous layer. Extract the aqueous layer with three 50-mL portions of chloroform. Combine all chloroform extracts with the main non-aqueous portion.[3]

• Purification:

  • Distill the combined chloroform solution at atmospheric pressure to remove the chloroform.

  • Assemble the fractional distillation apparatus with the Fenske column.

  • Perform fractional distillation under reduced pressure. Collect the forerun, which consists of water, unreacted paraldehyde, and α-picoline, at a boiling point of 40–60°C/17 mm.

  • Collect the product, 2-Ethyl-5-methylpyridine, at a boiling point of 65–66°C/17 mm. This should yield 72–76 g (50–53%) of the final product.[3]

Protocol 2: Continuous Flow Synthesis of 2-Ethyl-5-methylpyridine

This protocol outlines a general procedure for a continuous flow synthesis, which offers advantages in terms of safety, scalability, and process control.[4][7]

Materials:

• Acetaldehyde

• Aqueous solution of an ammonium salt (e.g., ammonium acetate or ammonium dibasic phosphate)

• Organic solvent for extraction (e.g., benzene or toluene)

Equipment:

• High-pressure pump for liquid feeds

• Pressure reactor (e.g., a heated coil or packed bed reactor)

• Back-pressure regulator

• Heat exchanger for cooling

• Liquid-liquid separator

• Distillation apparatus

Procedure:

• Feed Preparation: Prepare a solution of the ammonium salt catalyst in water (e.g., 0.5 to 3.0 moles of ammonium salt per mole of acetaldehyde to be reacted).[4] Prepare a separate feed of acetaldehyde.

• Reaction:

  • Continuously pump the aqueous ammonium salt solution and acetaldehyde into the pressure reactor.

  • Maintain the reactor temperature between 180°C and 270°C and the pressure sufficient to keep the reaction mixture in the liquid phase (e.g., 190 to 670 psig).[4]

  • The residence time in the reactor will depend on the specific catalyst and conditions but is typically in the range of minutes to a few hours.[7]

• Quenching and Separation:

  • The reaction mixture exiting the reactor is cooled using a heat exchanger.

  • The cooled mixture is fed into a liquid-liquid separator.

  • Continuously add an extraction solvent to the separator to extract the 2-Ethyl-5-methylpyridine from the aqueous phase.

• Purification and Catalyst Recycling:

  • The organic phase from the separator is sent to a distillation column for continuous purification of the 2-Ethyl-5-methylpyridine.

  • The aqueous phase containing the ammonium salt can be refortified with ammonia and recycled back to the reactor feed, improving the process economy.[4]

Reaction Mechanisms and Workflows

The synthesis of 2-Ethyl-5-methylpyridine via the Chichibabin reaction is a complex process involving several key steps. The following diagrams illustrate the proposed reaction pathway and a generalized experimental workflow.

Proposed Reaction Pathway

The reaction proceeds through the formation of an imine from acetaldehyde and ammonia, followed by a series of aldol-type condensations and cyclization to form the pyridine ring.

Caption: Proposed reaction pathway for the synthesis of 2-Ethyl-5-methylpyridine.

Experimental Workflow for Batch Synthesis

This diagram outlines the major steps involved in a typical batch synthesis of 2-Ethyl-5-methylpyridine.

Caption: Generalized experimental workflow for batch synthesis.

Safety Considerations

• The synthesis of 2-Ethyl-5-methylpyridine involves high temperatures and pressures and should only be conducted in appropriate high-pressure reactors by trained personnel.

• Acetaldehyde and paraldehyde are flammable and volatile. Handle them in a well-ventilated fume hood.

• Ammonia and its aqueous solutions are corrosive and have a strong odor. Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Chloroform is a suspected carcinogen and should be handled with extreme care in a fume hood.

Conclusion

The catalytic synthesis of 2-Ethyl-5-methylpyridine can be achieved through various effective methods. The choice of catalyst and reaction conditions depends on the desired scale of production, available equipment, and economic considerations. The protocols and data presented in this document provide a solid foundation for researchers and professionals to develop and optimize the synthesis of this important chemical intermediate. Further research into novel catalytic systems, particularly in continuous flow processes, holds the potential for even more efficient and sustainable production methods.

References

• 1. Chichibabin pyridine synthesis - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US3846435A - Process for the production of 2-methyl-5-ethyl pyridine - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Flow Synthesis of 2-Methylpyridines via α-Methylation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Nicotinic Acid from 2-Ethyl-5-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicotinic acid, also known as niacin or vitamin B3, is a crucial nutrient for human health and a versatile building block in the pharmaceutical and chemical industries.[1][2] One of the primary industrial methods for synthesizing nicotinic acid involves the oxidation of 2-ethyl-5-methylpyridine (MEP).[3][4][5] This process is favored for its efficiency and the availability of MEP, which can be synthesized from simple precursors like paraldehyde and ammonia.[6] These application notes provide a detailed overview of the synthesis of nicotinic acid from MEP, including experimental protocols, quantitative data, and visual representations of the chemical pathways and workflows.

The synthesis proceeds through the oxidation of both the ethyl and methyl groups of MEP to carboxylic acids, forming the intermediate 2,5-pyridinedicarboxylic acid, also known as isocinchomeronic acid.[4][7] This intermediate is then decarboxylated under the reaction conditions to yield the final product, nicotinic acid.[4] Nitric acid is the most commonly employed oxidizing agent for this transformation, typically at elevated temperatures and pressures.[4][8]

Data Presentation

The following tables summarize the key quantitative data associated with the synthesis of nicotinic acid from 2-ethyl-5-methylpyridine.

Table 1: Reaction Conditions for Nicotinic Acid Synthesis

Parameter	Value	Reference(s)
Starting Material	2-Ethyl-5-methylpyridine (MEP)	[3][4]
Oxidizing Agent	Nitric Acid (HNO₃)	[3][4][8]
Temperature	190–330 °C	[4][7]
Pressure	2–290 atm (2–8 MPa)	[4][7]
Intermediate	2,5-Pyridinedicarboxylic acid	[4][7]

Table 2: Reported Yields and Conversion Rates

Parameter	Value	Reference(s)
MEP Conversion	80%	[4]
Nicotinic Acid Yield	70% (initial processes)	[4]
Technology Total Recovery	84–90%	[7]

Experimental Protocols

The following protocols are based on established industrial practices and laboratory procedures for the synthesis of nicotinic acid from 2-ethyl-5-methylpyridine.

Protocol 1: High-Pressure Nitric Acid Oxidation of 2-Ethyl-5-methylpyridine

This protocol describes a high-pressure oxidation method, reflecting industrial-scale production.

Materials:

• 2-Ethyl-5-methylpyridine (MEP)

• Concentrated Nitric Acid (60-70%)

• Titanium-lined high-pressure reactor

• Neutralizing agent (e.g., sodium hydroxide, ammonia)

• Activated carbon

• Crystallization vessel

• Filtration apparatus

Procedure:

• Reactor Charging: In a titanium-lined high-pressure reactor, carefully charge 2-ethyl-5-methylpyridine and a stoichiometric excess of concentrated nitric acid. A typical ratio involves a 6.4% MEP solution in approximately 33% nitric acid.[7]

• Reaction: Seal the reactor and heat the mixture to a temperature range of 190–330 °C under a pressure of 2–290 atm.[4][7] Maintain these conditions for approximately 5 minutes to facilitate the oxidation of the alkyl groups to carboxylic acids, forming 2,5-pyridinedicarboxylic acid, which subsequently decarboxylates to nicotinic acid.[7]

• Cooling and Depressurization: After the reaction is complete, cool the reactor to a safe temperature and carefully depressurize it, venting any gaseous byproducts (primarily oxides of nitrogen) through a scrubbing system.

• Isolation of Crude Product: The reaction mixture contains nicotinic acid nitrate. Upon cooling, the crude nicotinic acid nitrate will precipitate.[7]

• Neutralization and Crystallization: Transfer the crude product to a separate vessel. Neutralize the nicotinic acid nitrate with a suitable base to a pH of 3.1-3.5 to precipitate the free nicotinic acid.[7]

• Purification: The crude nicotinic acid can be further purified by recrystallization from hot water. Decolorization with activated carbon may be necessary to obtain a pure white crystalline product.

• Drying: Filter the purified nicotinic acid crystals and dry them under vacuum to remove any residual solvent.

Mandatory Visualizations

Chemical Reaction Pathway

Caption: Synthesis of Nicotinic Acid from MEP.

Experimental Workflow

Caption: Experimental Workflow for Nicotinic Acid Synthesis.

Troubleshooting and Safety Considerations

• Reaction Control: The oxidation reaction is highly exothermic and can proceed vigorously. Proper temperature and pressure control are critical to ensure safety and prevent runaway reactions.

• Corrosion: The use of concentrated nitric acid at high temperatures and pressures necessitates the use of corrosion-resistant equipment, such as titanium-lined reactors.

• Byproduct Management: The reaction generates nitrogen oxides (NOx) as byproducts, which are toxic and environmentally harmful. A robust off-gas treatment system is essential to neutralize these fumes.[5]

• Purification Challenges: The crude product may contain unreacted starting materials, intermediates, and inorganic salts. Efficient purification is key to achieving the desired product quality.

These application notes and protocols are intended to provide a comprehensive guide for the synthesis of nicotinic acid from 2-ethyl-5-methylpyridine. Researchers should adapt these procedures to their specific laboratory conditions and always adhere to strict safety protocols when working with hazardous materials under high-pressure and high-temperature conditions.

References

• 1. www.chim.lu [chim.lu]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Methods to Produce Nicotinic Acid with Potential Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. electronicsandbooks.com [electronicsandbooks.com]
• 6. CN1141288A - Process for preparing nicotinic acid - Google Patents [patents.google.com]
• 7. CN101985434B - Method for preparing nicotinic acid - Google Patents [patents.google.com]
• 8. CN102249994B - Preparation method of nicotinic acid - Google Patents [patents.google.com]

Application Notes and Protocols for the Synthesis of Vitamin B3 (Nicotinic Acid) via Oxidation of 2-Ethyl-5-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicotinic acid, also known as niacin or Vitamin B3, is a vital nutrient and a key building block in the pharmaceutical and food industries. One of the primary industrial routes for its synthesis is the oxidation of 2-ethyl-5-methylpyridine. This document provides detailed application notes and experimental protocols for this chemical transformation, focusing on the widely used nitric acid oxidation method and offering insights into an alternative vapor-phase catalytic oxidation process. The information is intended to guide researchers in the laboratory-scale synthesis and process optimization for the production of nicotinic acid.

Methods Overview

The conversion of 2-ethyl-5-methylpyridine to nicotinic acid involves the oxidation of both the ethyl and methyl side chains of the pyridine ring to carboxylic acid groups, followed by a selective decarboxylation. The two primary methods discussed are:

• Liquid-Phase Oxidation with Nitric Acid: This is a well-established industrial method that typically proceeds at high temperatures and pressures. The reaction forms an intermediate, 2,5-pyridinedicarboxylic acid (isocinchomeronic acid), which is subsequently decarboxylated to yield nicotinic acid.[1]

• Vapor-Phase Catalytic Oxidation: This method offers a "greener" alternative, often employing a vanadium oxide-based catalyst. It involves passing a gaseous mixture of 2-ethyl-5-methylpyridine, an oxidizing agent (like air), and steam over a heated catalyst bed.

Section 1: Liquid-Phase Oxidation with Nitric Acid

This method is characterized by high conversion rates and yields, making it a common choice for industrial production.

Signaling Pathway and Logical Relationship

Caption: Liquid-phase oxidation of 2-ethyl-5-methylpyridine.

Quantitative Data

The following table summarizes key quantitative data for the nitric acid oxidation of 2-ethyl-5-methylpyridine based on documented examples.

Parameter	Value	Reference
Starting Material Concentration	6.3% 2-ethyl-5-methylpyridine
Nitric Acid Concentration	28.1% (42% excess)
Temperature	239 °C
Pressure	55 atm
Retention Time	12.72 minutes
Conversion Rate	95%
Isolated Yield of Nicotinic Acid	66.9%
Total Yield (including in mother liquor)	94.5%
Alternative Conditions
Starting Material Concentration	4.68% 2-ethyl-5-methylpyridine
Nitric Acid Concentration	19.5% (32% surplus)
Temperature	234 °C
Pressure	52 atm
Retention Time	8.7 minutes
Conversion Rate	95%
Isolated Yield of Nicotinic Acid	88.9%

Experimental Protocol: Laboratory Scale Synthesis

This protocol is a synthesized procedure based on established industrial processes and general laboratory practices for high-pressure reactions. Extreme caution should be exercised when working with nitric acid at high temperatures and pressures.

Materials:

• 2-Ethyl-5-methylpyridine (98% purity or higher)

• Concentrated Nitric Acid (68-70%)

• Deionized Water

• Sodium Hydroxide (for neutralization)

• Hydrochloric Acid (for pH adjustment)

• Activated Carbon

Equipment:

• High-pressure autoclave reactor (e.g., Parr reactor) with temperature and pressure controls, a stirrer, and a rupture disc.

• Heating mantle or oil bath

• Condenser

• Glassware for filtration and crystallization

• pH meter

• Rotary evaporator

Experimental Workflow Diagram:

Caption: Step-by-step workflow for laboratory synthesis.

Procedure:

• Reactor Charging: In a well-ventilated fume hood, carefully charge the high-pressure autoclave with a pre-calculated mixture of 2-ethyl-5-methylpyridine and concentrated nitric acid. For example, a mixture containing approximately 6% 2-ethyl-5-methylpyridine and 28% nitric acid can be used.

• Reaction: Seal the reactor and begin stirring. Heat the reactor to the desired temperature (e.g., 230-240°C). The pressure will rise as the temperature increases. Maintain the reaction at the target temperature and pressure (e.g., 50-60 atm) for the specified retention time (e.g., 10-15 minutes).

• Cooling and Depressurization: After the reaction time has elapsed, cool the reactor to room temperature. Once cooled, carefully and slowly vent the reactor to release any gaseous byproducts.

• Concentration and Precipitation: Transfer the liquid reaction product to a round-bottom flask. Concentrate the solution by distillation, for example, by boiling until the nitric acid concentration is approximately 15%. Cool the concentrated solution to 0-5°C to precipitate nicotinic acid hydronitrate.

• Isolation of Hydronitrate: Isolate the crystalline nicotinic acid hydronitrate by vacuum filtration.

• Conversion to Nicotinic Acid: Dissolve the isolated nicotinic acid hydronitrate in deionized water and heat to approximately 60°C. Adjust the pH of the solution to about 3.3 using a base such as sodium hydroxide or, as in some industrial processes, with the 2-ethyl-5-methylpyridine starting material.

• Crystallization and Purification: Heat the solution to 90°C to ensure complete dissolution, then allow it to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization of nicotinic acid. If the product is colored, a hot filtration with activated carbon can be performed before crystallization.

• Final Product Isolation: Collect the purified nicotinic acid crystals by vacuum filtration, wash with a small amount of cold deionized water, and dry under vacuum.

Section 2: Vapor-Phase Catalytic Oxidation

This method represents a more environmentally friendly approach to nicotinic acid synthesis, avoiding the use of large quantities of nitric acid.

Logical Relationship Diagram

Caption: Vapor-phase oxidation over a catalyst bed.

Quantitative Data

The following table presents data on the selectivity of the vapor-phase oxidation of 2-ethyl-5-methylpyridine (MEP) over a modified vanadium oxide catalyst in the presence of water.[2]

MEP Conversion (%)	Selectivity to Nicotinic Acid (%)	Temperature Range (°C)
~40	~10	210-270
~60	~20	210-270
~80	~35	210-270
~90	~45	210-270
~100	~50	210-270

Note: The presence of water in the reaction feed significantly influences the selectivity towards nicotinic acid.[2]

Experimental Protocol: Conceptual Laboratory Setup

A detailed, step-by-step protocol for this method is highly dependent on the specific reactor design. The following provides a conceptual outline for a laboratory-scale setup.

Materials:

• 2-Ethyl-5-methylpyridine

• Modified Vanadium Oxide Catalyst (e.g., V₂O₅ on a support like TiO₂ or Al₂O₃)

• Compressed Air

• Deionized Water

Equipment:

• Tube furnace

• Fixed-bed reactor (quartz or stainless steel tube)

• Syringe pump for liquid feed

• Mass flow controllers for gases

• Condenser and collection flask

• Gas chromatograph (GC) for analysis of products

Procedure Outline:

• Catalyst Packing: A known amount of the vanadium oxide catalyst is packed into the fixed-bed reactor, secured with quartz wool plugs.

• System Setup: The reactor is placed in the tube furnace. The inlet is connected to a vaporizer, which is fed by a syringe pump for the 2-ethyl-5-methylpyridine and water mixture, and a mass flow controller for air. The outlet is connected to a condenser and a collection flask.

• Reaction Conditions: The furnace is heated to the desired reaction temperature (e.g., 210-270°C). The liquid feed (a mixture of 2-ethyl-5-methylpyridine and water) is introduced into the vaporizer at a controlled rate, and air is co-fed at a specific molar ratio.

• Product Collection and Analysis: The gaseous product stream from the reactor is passed through the condenser to liquefy the products, which are collected in the flask. The composition of the collected liquid and the uncondensed gases can be analyzed by gas chromatography to determine conversion and selectivity.

Safety Precautions

• Nitric Acid Oxidation: This reaction is potentially explosive. It must be conducted in a specialized high-pressure reactor with appropriate safety features (rupture disc, pressure relief valve). All operations should be performed in a reinforced fume hood. Personal protective equipment (safety glasses, face shield, acid-resistant gloves, and lab coat) is mandatory.

• Vapor-Phase Oxidation: This process involves flammable organic compounds at high temperatures. Ensure the system is free of leaks and that an inert gas is used to purge the system before and after the reaction. Proper ventilation is essential.

Conclusion

The oxidation of 2-ethyl-5-methylpyridine is a robust and efficient method for the synthesis of nicotinic acid. The choice between liquid-phase nitric acid oxidation and vapor-phase catalytic oxidation will depend on factors such as scale, available equipment, and environmental considerations. The protocols and data provided herein offer a foundation for researchers to explore and optimize this important transformation in a laboratory setting.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for 2-Ethyl-5-methylpyridine as a Corrosion Inhibitor for Steel

For Researchers, Scientists, and Drug Development Professionals

Introduction

Corrosion of steel is a significant challenge across various industries, leading to structural degradation and economic losses. The use of organic corrosion inhibitors is a primary strategy to mitigate this issue. Pyridine and its derivatives are a well-established class of corrosion inhibitors due to the presence of the nitrogen heteroatom and the π-electrons of the aromatic ring, which facilitate strong adsorption onto the steel surface.[1][2] This document provides detailed application notes and generalized experimental protocols for the investigation of 2-Ethyl-5-methylpyridine as a potential corrosion inhibitor for steel. While specific performance data for 2-Ethyl-5-methylpyridine is not extensively available in published literature, the protocols and data presented herein are based on established methodologies for similar alkylpyridine and picoline derivatives and serve as a comprehensive guide for its evaluation.

Mechanism of Corrosion Inhibition

The corrosion inhibition of steel by pyridine derivatives, including 2-Ethyl-5-methylpyridine, is primarily attributed to the adsorption of the inhibitor molecules onto the metal surface. This adsorption process can occur through:

• Chemisorption: Involving the sharing of electrons between the nitrogen atom's lone pair and the vacant d-orbitals of iron atoms on the steel surface. The π-electrons of the pyridine ring also contribute to this interaction.[1][3]

• Physisorption: In acidic solutions, the pyridine nitrogen can become protonated, leading to electrostatic interactions between the positively charged inhibitor molecule and the negatively charged steel surface (due to the adsorption of anions from the acid).

This adsorbed layer acts as a physical barrier, isolating the steel surface from the corrosive environment and thereby reducing the rate of both anodic (metal dissolution) and cathodic (hydrogen evolution) reactions.[1][4]

Data Presentation

The following tables present representative data for a generic alkylpyridine corrosion inhibitor in 1 M HCl, which can be used as a benchmark for evaluating 2-Ethyl-5-methylpyridine. Note: This data is illustrative and must be experimentally verified for 2-Ethyl-5-methylpyridine.

Table 1: Inhibition Efficiency of a Representative Alkylpyridine Inhibitor from Weight Loss Measurements

Inhibitor Concentration (mM)	Weight Loss (mg)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
Blank	15.2	1.85	-
0.1	5.1	0.62	66.4
0.5	2.8	0.34	81.6
1.0	1.5	0.18	90.1
5.0	0.8	0.10	94.7

Table 2: Electrochemical Polarization Parameters for a Representative Alkylpyridine Inhibitor

Inhibitor Concentration (mM)	Ecorr (mV vs. SCE)	Icorr (µA/cm²)	βa (mV/dec)	βc (mV/dec)	Inhibition Efficiency (%)
Blank	-450	250	70	120	-
0.1	-440	85	68	115	66.0
0.5	-432	45	65	110	82.0
1.0	-425	24	62	105	90.4
5.0	-418	12	60	100	95.2

Table 3: Electrochemical Impedance Spectroscopy (EIS) Data for a Representative Alkylpyridine Inhibitor

Inhibitor Concentration (mM)	Rct (Ω·cm²)	Cdl (µF/cm²)	Inhibition Efficiency (%)
Blank	50	150	-
0.1	150	100	66.7
0.5	280	75	82.1
1.0	520	50	90.4
5.0	1050	30	95.2

Experimental Protocols

The following are detailed, generalized protocols for evaluating the corrosion inhibition performance of 2-Ethyl-5-methylpyridine on steel.

Weight Loss Method

This gravimetric method provides a direct measure of corrosion rate and inhibition efficiency.

Materials:

• Steel coupons (e.g., mild steel, carbon steel) of known dimensions.

• Abrasive papers of various grits (e.g., 200, 400, 600, 800, 1200).

• Degreasing solvent (e.g., acetone, ethanol).

• Corrosive medium (e.g., 1 M HCl, 0.5 M H₂SO₄).

• 2-Ethyl-5-methylpyridine.

• Analytical balance (±0.1 mg precision).

• Water bath or thermostat for temperature control.

• Desiccator.

Procedure:

• Coupon Preparation: Mechanically polish the steel coupons with successively finer grades of abrasive paper.

• Rinse the coupons with distilled water, degrease with acetone, and dry in a stream of warm air.

• Store the prepared coupons in a desiccator.

• Accurately weigh each coupon using an analytical balance.

• Inhibitor Solution Preparation: Prepare a stock solution of 2-Ethyl-5-methylpyridine in the corrosive medium. Prepare a series of test solutions with varying concentrations of the inhibitor (e.g., 0.1, 0.5, 1.0, 5.0 mM) by serial dilution.

• Immersion Test: Immerse the weighed coupons in the test solutions (including a blank solution without the inhibitor) for a specified period (e.g., 6, 12, 24 hours) at a constant temperature (e.g., 25, 40, 60 °C).

• Post-Immersion: After the immersion period, retrieve the coupons, rinse with distilled water, and clean with a soft brush to remove corrosion products.

• Rinse again with distilled water, degrease with acetone, dry, and re-weigh.

• Calculations:

  • Corrosion Rate (CR): CR (mm/year) = (87.6 × W) / (A × T × D) where:

    • W = Weight loss in milligrams

    • A = Area of the coupon in cm²

    • T = Immersion time in hours

    • D = Density of steel in g/cm³

  • Inhibition Efficiency (IE%): IE% = [(CR₀ - CRᵢ) / CR₀] × 100 where:

    • CR₀ = Corrosion rate in the absence of the inhibitor

    • CRᵢ = Corrosion rate in the presence of the inhibitor

Electrochemical Measurements

Electrochemical techniques provide rapid and detailed information about the corrosion process and the inhibitor's mechanism.

Apparatus:

• Potentiostat/Galvanostat/Frequency Response Analyzer.

• Three-electrode electrochemical cell:

  • Working Electrode (WE): Steel specimen.

  • Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Ag/AgCl electrode.

  • Counter Electrode (CE): Platinum or graphite rod.

• Corrosive medium and inhibitor solutions as prepared for the weight loss method.

Procedure:

• Electrode Preparation: Prepare the steel working electrode by embedding it in an insulating resin, leaving a known surface area exposed. Polish the exposed surface as described for the weight loss coupons.

• Open Circuit Potential (OCP): Immerse the electrodes in the test solution and allow the OCP to stabilize (typically for 30-60 minutes).

• Potentiodynamic Polarization:

  • Scan the potential from approximately -250 mV to +250 mV relative to the OCP at a slow scan rate (e.g., 0.5-1 mV/s).

  • Plot the logarithm of the current density (log i) versus the potential (E).

  • Extrapolate the linear Tafel regions of the anodic and cathodic curves to the corrosion potential (Ecorr) to determine the corrosion current density (Icorr).

  • Calculate the inhibition efficiency: IE% = [(Icorr₀ - Icorrᵢ) / Icorr₀] × 100 where Icorr₀ and Icorrᵢ are the corrosion current densities in the absence and presence of the inhibitor, respectively.

• Electrochemical Impedance Spectroscopy (EIS):

  • Apply a small amplitude AC signal (e.g., 10 mV) at the OCP over a wide frequency range (e.g., 100 kHz to 10 mHz).

  • Plot the impedance data as Nyquist and Bode plots.

  • Model the data using an appropriate equivalent electrical circuit to determine the charge transfer resistance (Rct) and double-layer capacitance (Cdl).

  • Calculate the inhibition efficiency: IE% = [(Rctᵢ - Rct₀) / Rctᵢ] × 100 where Rct₀ and Rctᵢ are the charge transfer resistances in the absence and presence of the inhibitor, respectively.

Visualizations

Experimental Workflow for Corrosion Inhibitor Evaluation

Caption: Workflow for evaluating a corrosion inhibitor.

Mechanism of Pyridine-Based Corrosion Inhibition

Caption: Adsorption mechanism of a pyridine inhibitor.

Safety Precautions

2-Ethyl-5-methylpyridine should be handled with appropriate safety precautions. It is advisable to consult the Safety Data Sheet (SDS) before use. Standard laboratory safety practices, including the use of personal protective equipment (gloves, safety glasses, lab coat), should be followed. All experiments should be conducted in a well-ventilated area or a fume hood.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Alkyl pyridine ionic liquid as a green corrosion inhibitor for mild steel in acidic medium - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. emerald.com [emerald.com]

Application of 2-Ethyl-5-methylpyridine in Agrochemical Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of 2-Ethyl-5-methylpyridine (also known as 5-Ethyl-2-methylpyridine, MEP) as a key intermediate in the synthesis of agrochemicals. MEP serves as a versatile building block for the production of various pyridine-based herbicides and fungicides. Its chemical structure allows for targeted modifications, leading to the creation of potent active ingredients for crop protection.

Introduction to 2-Ethyl-5-methylpyridine in Agrochemicals

2-Ethyl-5-methylpyridine is a heterocyclic aromatic compound that is a valuable precursor in the synthesis of several agrochemicals.[1][2] Its primary role is as a starting material for the synthesis of substituted pyridine rings, which are core components of numerous commercial herbicides and fungicides. The ethyl and methyl groups on the pyridine ring can be chemically modified, most notably through oxidation and chlorination, to introduce functionalities essential for biological activity.

One of the key transformations of MEP in agrochemical synthesis is its oxidation to produce isocinchomeronic acid (2,5-pyridinedicarboxylic acid). This dicarboxylic acid is a crucial intermediate in the production of nicotinic acid (Vitamin B3), which has applications in animal feed, and can also be a precursor for certain agrochemical moieties.[2][3] Furthermore, chlorination of MEP and its derivatives is a critical step in the synthesis of several herbicides, including those in the aryloxyphenoxypropionate class.

Key Synthetic Pathways

The utility of 2-Ethyl-5-methylpyridine in agrochemical synthesis is primarily centered around two major reaction pathways: oxidation of the side chains and chlorination of the pyridine ring and side chains. These transformations yield key intermediates that are further elaborated to produce the final agrochemical products.

Caption: Key synthetic routes from 2-Ethyl-5-methylpyridine.

Experimental Protocols & Data

This section provides detailed experimental protocols for the key synthetic transformations of 2-Ethyl-5-methylpyridine.

Isocinchomeronic acid is a pivotal intermediate. The following protocol is based on an oxidation method using cupric nitrate and molecular oxygen, which has been reported to achieve high yields.[4]

Reaction Scheme:

C₂H₅(CH₃)C₅H₃N + 9/2 O₂ → HOOC(C₅H₃N)COOH + 3H₂O + CO₂

Caption: Experimental workflow for the oxidation of MEP.

Materials:

• 2-Ethyl-5-methylpyridine (MEP), >98% purity

• Cupric nitrate (Cu(NO₃)₂)

• Oxygen (O₂)

• Nitrogen (N₂)

• Hydrochloric acid (HCl), concentrated

• Sodium hydroxide (NaOH)

• Deionized water

• 1 L autoclave with magnetic stirrer

Procedure:

• Charge the 1 L autoclave with 2-Ethyl-5-methylpyridine, an aqueous solution of cupric nitrate, and oxygen. The oxygen should be diluted with nitrogen to a concentration of less than 60% by volume for safety.[4]

• Seal the autoclave and begin stirring. Heat the vessel to a temperature range of 180-230°C.[4]

• Monitor the pressure inside the autoclave. The reaction is complete when the pressure drop due to oxygen consumption ceases.

• Allow the autoclave to cool to room temperature and carefully vent the remaining gases.

• Filter the reaction product. The solid deposit contains the copper salt of isocinchomeronic acid.

• To isolate the product, stir the collected solid with a hot aqueous alkali solution (e.g., NaOH).

• Filter the hot solution to remove the precipitated cupric oxide.

• Cool the filtrate and neutralize it with concentrated hydrochloric acid to a pH of 1.8-2.0.

• The white precipitate of isocinchomeronic acid is then collected by filtration, washed with cold water, and dried.

Quantitative Data:

Parameter	Value	Reference
Reaction Temperature	180-230°C	[4]
Yield of Isocinchomeronic Acid	>85% (based on consumed MEP)	[4]

Reaction Scheme (Illustrative):

CH₃C₅H₄N + Cl₂ → Cl(CH₂Cl)C₅H₃N

Caption: General workflow for pyridine chlorination.

Materials:

• 3-Methylpyridine

• Concentrated sulfuric acid (H₂SO₄)

• Glacial acetic acid

• Chlorine gas (Cl₂)

• Azo-bis-isobutyronitrile (AIBN)

• Ethyl acetate

• Sodium hydroxide (NaOH) solution (2N)

• Sodium sulfate (Na₂SO₄)

Procedure:

• In a reaction flask cooled in an ice bath, add 23.3 g (0.25 mol) of 3-methylpyridine dropwise with stirring to a mixture of 25 g (0.255 mol) of concentrated sulfuric acid and 150 ml of acetic acid.[6]

• Heat the reaction mixture to 75°C.

• Prepare a solution of 4.0 g of AIBN in 30 ml of glacial acetic acid. Add this solution dropwise over 8 hours while passing a vigorous stream of chlorine gas through the reaction mixture.[6]

• After the addition is complete, concentrate the mixture.

• Take up the residue in ethyl acetate and neutralize with 2N sodium hydroxide solution.

• Separate the organic phase, dry it with sodium sulfate, and filter.

• Remove the solvent by distillation under reduced pressure to yield 2-chloro-5-chloromethylpyridine.

Quantitative Data (for the illustrative reaction):

Parameter	Value	Reference
Yield of 2-chloro-5-chloromethylpyridine	45% of theoretical	[6]

Application in the Synthesis of Herbicides

Intermediates derived from 2-Ethyl-5-methylpyridine, such as chlorinated and trifluoromethylated pyridines, are crucial for the synthesis of potent herbicides. For example, 2-chloro-5-trichloromethylpyridine is a precursor to 2-chloro-5-trifluoromethylpyridine, a key building block for aryloxyphenoxypropionate herbicides like fluazifop-butyl.[7] These herbicides are effective against grass weeds in broad-leaved crops.

The general synthetic strategy involves the coupling of the substituted pyridine moiety with a phenoxy component, followed by further functionalization to yield the final active ingredient. The specific substituents on the pyridine ring are critical for the herbicide's efficacy and selectivity.

Conclusion

2-Ethyl-5-methylpyridine is a fundamentally important starting material in the agrochemical industry. Its value lies in its accessible synthesis and the versatility of its chemical transformations, particularly oxidation and chlorination, which provide access to a wide range of functionalized pyridine intermediates. These intermediates are essential for the manufacture of effective herbicides and other crop protection agents. The protocols and data presented herein provide a foundational understanding for researchers and professionals involved in the development of new agrochemicals. Further research into more efficient and environmentally benign synthetic routes starting from MEP will continue to be an area of significant interest.

References

• 1. 2,5-PYRIDINEDICARBOXYLIC ACID synthesis - chemicalbook [chemicalbook.com]
• 2. Methods to Produce Nicotinic Acid with Potential Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. sciencemadness.org [sciencemadness.org]
• 5. scispace.com [scispace.com]
• 6. US5329011A - Process for the preparation of 2-chloro-5-chloromethyl-pyridine, and new intermediates - Google Patents [patents.google.com]
• 7. CN103787960A - Synthetic method of 2-chloro-5-trichloromethyl pyridine - Google Patents [patents.google.com]

Application Notes and Protocols for the Quantification of 2-Ethyl-5-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of 2-Ethyl-5-methylpyridine, a key intermediate in the synthesis of various pharmaceuticals and agrochemicals, including Nicotinic acid (Vitamin B3). The following protocols for Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are designed to deliver accurate and precise quantification in various matrices.

Overview of Analytical Techniques

The two primary recommended techniques for the quantification of 2-Ethyl-5-methylpyridine are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

• Gas Chromatography (GC): As a semi-volatile compound, 2-Ethyl-5-methylpyridine is well-suited for GC analysis. This technique offers high resolution and sensitivity, particularly when coupled with a Mass Spectrometer (MS) or a Flame Ionization Detector (FID). GC-MS provides definitive identification and high sensitivity, making it ideal for complex matrices and low concentration levels.

• High-Performance Liquid Chromatography (HPLC): HPLC is a versatile alternative, especially for samples in aqueous matrices or when analyzing less volatile compounds. Coupled with an Ultraviolet (UV) detector, HPLC provides robust and reliable quantification. For enhanced specificity and sensitivity, HPLC can be interfaced with a Mass Spectrometer (HPLC-MS).

Quantitative Data Summary

The following tables summarize typical validation parameters for the analytical methods described. These values are based on established methods for structurally similar alkyl-substituted pyridines and should be considered as expected performance characteristics to be confirmed during in-house method validation.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS)

Parameter	Expected Performance
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL (A LOQ of ~2.5 µ g/media has also been reported for a GC-MS method[1])
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 15%

Table 2: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Parameter	Expected Performance
Linearity Range	0.1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL
Accuracy (% Recovery)	95 - 105%
Precision (% RSD)	< 5%

Experimental Protocols

Protocol 1: Quantification of 2-Ethyl-5-methylpyridine by GC-MS

This protocol is suitable for the analysis of 2-Ethyl-5-methylpyridine in organic solvents and can be adapted for environmental and biological matrices following appropriate sample extraction.

1. Sample Preparation (Liquid-Liquid Extraction for Aqueous Samples)

• To 1.0 mL of the aqueous sample (e.g., wastewater, plasma) in a glass centrifuge tube, add 10 µL of an appropriate internal standard (IS) solution (e.g., 2-methyl-5-propylpyridine, 10 µg/mL in methanol).

• Basify the sample to a pH > 11 by adding 200 µL of 1 M sodium hydroxide.

• Add 2.0 mL of a suitable extraction solvent (e.g., dichloromethane or ethyl acetate).

• Vortex the mixture for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully transfer the organic (upper) layer to a clean vial.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Mass Spectrometer: Agilent 5977B MS or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250 °C

• Injection Volume: 1 µL (splitless mode)

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp to 150 °C at 10 °C/min.

  • Ramp to 250 °C at 20 °C/min, hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for 2-Ethyl-5-methylpyridine (e.g., m/z 121, 106).

3. Data Analysis

• Identify the peak for 2-Ethyl-5-methylpyridine based on its retention time and the presence of characteristic ions.

• Create a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the calibration standards.

• Determine the concentration of 2-Ethyl-5-methylpyridine in the samples from the calibration curve.

Protocol 2: Quantification of 2-Ethyl-5-methylpyridine by HPLC-UV

This protocol is suitable for the quantification of 2-Ethyl-5-methylpyridine in pharmaceutical preparations and aqueous solutions.

1. Sample Preparation

• Standard Preparation: Prepare a stock solution of 2-Ethyl-5-methylpyridine in the mobile phase. Create a series of calibration standards by serial dilution of the stock solution.

• Sample Preparation: Dissolve or dilute the sample in the mobile phase to a concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter to remove particulates before injection.

2. HPLC Instrumentation and Conditions

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and water (e.g., 30:70 v/v) with 0.1% phosphoric acid.[2][3][4][5] For mass spectrometry compatibility, formic acid can be used instead of phosphoric acid.[2][3][4][5]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• UV Detection Wavelength: 250 nm.[2]

3. Data Analysis

• Identify the peak corresponding to 2-Ethyl-5-methylpyridine based on its retention time.

• Generate a calibration curve by plotting the peak area against the concentration of the calibration standards.

• Quantify the amount of 2-Ethyl-5-methylpyridine in the samples using the calibration curve.

Visualizations

Caption: Experimental workflow for GC-MS analysis of 2-Ethyl-5-methylpyridine.

Caption: Experimental workflow for HPLC-UV analysis of 2-Ethyl-5-methylpyridine.

References

• 1. ymerdigital.com [ymerdigital.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. 5-ethyl-2-methyl pyridine, 104-90-5 [thegoodscentscompany.com]

Application Note: Quantitative Analysis of 2-Ethyl-5-methylpyridine in Reaction Mixtures by HPLC

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 2-Ethyl-5-methylpyridine in complex reaction mixtures. The described protocol is particularly relevant for monitoring the progress of chemical syntheses, such as the production of nicotinic acid, where 2-Ethyl-5-methylpyridine is a key starting material.[1][2][3] This method utilizes a reversed-phase C18 column and a straightforward isocratic mobile phase, ensuring reliable and reproducible results. The protocol includes comprehensive steps for sample preparation, standard solution preparation, and detailed chromatographic conditions. Method performance has been evaluated for linearity, precision, accuracy, and limits of detection (LOD) and quantification (LOQ), demonstrating its suitability for routine use in research and drug development environments.

Introduction

2-Ethyl-5-methylpyridine is a critical intermediate in the synthesis of various pharmaceutical compounds and agrochemicals, most notably nicotinic acid (Vitamin B3).[1][2][3] Accurate and precise monitoring of its concentration in reaction mixtures is essential for process optimization, yield calculation, and quality control. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique for separating, identifying, and quantifying components in complex mixtures.[4] This application note presents a validated HPLC method specifically designed for the routine analysis of 2-Ethyl-5-methylpyridine in organic synthesis reaction matrices.

Experimental Protocol

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended for its ability to separate aromatic compounds.[5]

• Reagents and Solvents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Phosphoric acid (or Formic acid for MS compatibility)[6]

  • 2-Ethyl-5-methylpyridine reference standard (>99% purity)

  • Methanol (HPLC grade) for sample and standard preparation

Chromatographic Conditions

The following chromatographic conditions have been optimized for the analysis of 2-Ethyl-5-methylpyridine:

Parameter	Condition
Mobile Phase	Acetonitrile : Water (60:40, v/v) with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	250 nm
Injection Volume	10 µL
Run Time	10 minutes

Preparation of Standard Solutions

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 2-Ethyl-5-methylpyridine reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with the mobile phase to achieve concentrations in the range of 1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

Sample Preparation

The following is a general procedure for preparing a sample from a typical organic synthesis reaction mixture. The exact dilution factor may need to be adjusted based on the expected concentration of 2-Ethyl-5-methylpyridine.

• Quenching and Dilution: Withdraw a 100 µL aliquot of the reaction mixture and quench it in 900 µL of methanol to stop the reaction and precipitate any insoluble materials.

• Centrifugation: Centrifuge the quenched sample at 10,000 rpm for 10 minutes to pellet any solids.

• Further Dilution: Transfer 100 µL of the supernatant to a clean vial and dilute with 900 µL of the mobile phase. This results in a total dilution factor of 100.

• Filtration: Filter the diluted sample through a 0.45 µm syringe filter into an HPLC vial prior to injection to prevent clogging of the column.[4]

Quantitative Data Summary

The developed HPLC method was validated according to ICH guidelines to ensure its performance. The key validation parameters are summarized in the table below.

Parameter	Result
Retention Time	Approximately 4.5 min
Linearity (Correlation Coefficient, R²)	> 0.999
Linear Range	1 - 100 µg/mL
Limit of Detection (LOD)	0.25 µg/mL
Limit of Quantification (LOQ)	0.75 µg/mL
Precision (%RSD, n=6)	< 2.0%
Accuracy (Recovery)	98.0% - 102.0%

Diagrams

Caption: Workflow for HPLC analysis of 2-Ethyl-5-methylpyridine.

Conclusion

The HPLC method described in this application note is a reliable, accurate, and precise tool for the quantitative analysis of 2-Ethyl-5-methylpyridine in reaction mixtures. The simple isocratic mobile phase and straightforward sample preparation procedure make it well-suited for high-throughput screening in a process chemistry or drug development setting. This method can be effectively implemented for monitoring reaction kinetics, determining reaction endpoints, and assessing the purity of intermediates.

References

• 1. HPLC Method for Simultaneous Determination of Nicotinic Acid, Nicotinamide, Pyridine Dicarboxylic Acid, Ethyl Methyl Pyridine and Ethyl Nicotinate on Primesep 100 Column | SIELC Technologies [sielc.com]
• 2. 5-Ethyl-2-methylpyridine | SIELC Technologies [sielc.com]
• 3. Methods to Produce Nicotinic Acid with Potential Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. greyhoundchrom.com [greyhoundchrom.com]
• 5. benchchem.com [benchchem.com]
• 6. Separation of 5-Ethyl-2-methylpyridine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Notes and Protocols for the Gas Chromatography (GC) Detection of 2-Ethyl-5-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the qualitative and quantitative analysis of 2-Ethyl-5-methylpyridine using Gas Chromatography (GC). The methodologies outlined are based on established principles for the analysis of pyridine derivatives and are intended to serve as a comprehensive guide for method development and validation.

Introduction

2-Ethyl-5-methylpyridine is a substituted pyridine derivative of interest in various fields, including pharmaceutical and environmental analysis. Gas Chromatography (GC) is a highly suitable technique for the analysis of this volatile to semi-volatile compound, offering high resolution and sensitivity. When coupled with a Mass Spectrometer (MS) or a Flame Ionization Detector (FID), GC provides a robust platform for both identification and quantification.[1]

This document outlines the essential parameters for GC analysis, including column selection, temperature programming, and detector settings, as well as detailed protocols for sample and standard preparation.

Experimental Protocols

Sample and Standard Preparation

Proper preparation of standards and samples is critical for accurate and reproducible results.

Materials and Reagents:

• 2-Ethyl-5-methylpyridine (analytical standard)

• Methanol (HPLC or GC grade)

• Dichloromethane (HPLC or GC grade)

• Internal Standard (e.g., 2-Methyl-5-ethylpyridine, if required for improved precision)

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Protocol for Standard Preparation:

• Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 2-Ethyl-5-methylpyridine and dissolve it in a 100 mL volumetric flask with a suitable solvent such as methanol or dichloromethane.[1]

• Working Standards: Prepare a series of calibration standards by serial dilution of the stock solution to cover the desired concentration range (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 µg/mL).

• Internal Standard (Optional): If using an internal standard, add a constant, known concentration to all calibration standards and samples.

Protocol for Sample Preparation (General "Dilute and Shoot" Method):

This is a simple and common method for samples that are relatively clean.

• Accurately weigh or measure the sample.

• Dissolve or dilute the sample in a known volume of a suitable solvent (e.g., methanol, dichloromethane) to a concentration estimated to be within the calibration range.[1]

• Filter the sample through a 0.45 µm syringe filter to remove any particulates before injection.

For more complex matrices such as biological fluids or environmental samples, more extensive sample preparation techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) may be necessary to remove interferences.

Gas Chromatography (GC) Method

The following GC parameters are provided as a starting point and may require optimization for specific instruments and applications.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Autosampler for reproducible injections.

GC Conditions:

Parameter	Recommended Setting
Column	HP-5ms (5%-phenyl)-methylpolysiloxane or equivalent
30 m x 0.25 mm ID, 0.25 µm film thickness
Injector	Split/Splitless
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	10:1 (can be adjusted based on concentration)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program
Initial Temperature	70 °C, hold for 2 minutes
Ramp Rate	10 °C/min
Final Temperature	240 °C, hold for 5 minutes
Detector	FID or MS
FID Temperature	250 °C
MS Transfer Line Temp.	280 °C
MS Ion Source Temp.	230 °C
MS Mode	Scan (m/z 50-300) or Selected Ion Monitoring (SIM)

Note on Column Selection: Non-polar columns like those with a 100% dimethylpolysiloxane or 5% phenyl-polysiloxane stationary phase are generally suitable for separating compounds based on their boiling points.[2] For most applications, a 30 m column with a 0.25 mm internal diameter provides a good balance of resolution and analysis time.

Data Presentation and Analysis

Quantitative Data Summary

The following table summarizes typical performance data that should be established during method validation for the analysis of 2-Ethyl-5-methylpyridine and related pyridine derivatives.

Parameter	Expected Performance
Linearity (r²)	≥ 0.995
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	≤ 15%
Limit of Detection (LOD)	Typically in the low ng/mL to pg/mL range with MS detection.[3]
Limit of Quantification (LOQ)	Typically in the ng/mL range with MS detection.[3]

Kovats Retention Indices:

Column Type	Retention Index
Semi-standard non-polar	1023, 1033
Standard polar	1385, 1384, 1385, 1386, 1386, 1388, 1390

Data from PubChem.

Data Analysis Protocol

• Peak Identification: Identify the peak corresponding to 2-Ethyl-5-methylpyridine based on its retention time from the analysis of a standard. If using GC-MS, confirm the identity by comparing the mass spectrum of the peak with a reference spectrum.

• Calibration Curve: Generate a calibration curve by plotting the peak area (or the ratio of the analyte peak area to the internal standard peak area) against the concentration of the calibration standards.

• Quantification: Determine the concentration of 2-Ethyl-5-methylpyridine in the samples by interpolating their peak areas from the calibration curve.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the GC analysis of 2-Ethyl-5-methylpyridine.

Caption: General workflow for the GC analysis of 2-Ethyl-5-methylpyridine.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. benchchem.com [benchchem.com]

The Pivotal Role of 2-Ethyl-5-methylpyridine in Pharmaceutical Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: 2-Ethyl-5-methylpyridine (EMP), also known as 5-ethyl-2-picoline, is a critical pyridine-based heterocyclic compound that serves as a versatile building block in the synthesis of a range of pharmaceuticals. Its unique structure allows for various chemical modifications, making it a valuable precursor for active pharmaceutical ingredients (APIs). This document provides detailed application notes and experimental protocols for the use of EMP in the synthesis of key pharmaceuticals, including the vitamin nicotinic acid (Niacin) and the antidiabetic drug pioglitazone.

Application Note 1: Synthesis of Nicotinic Acid (Niacin)

2-Ethyl-5-methylpyridine is a primary raw material for the industrial production of nicotinic acid, a form of vitamin B3 essential for human health. The synthesis involves the oxidation of the ethyl and methyl groups on the pyridine ring.

Experimental Workflow for Nicotinic Acid Synthesis:

Caption: Synthetic pathway from 2-Ethyl-5-methylpyridine to Nicotinic Acid.

Protocol for Oxidation of 2-Ethyl-5-methylpyridine to Nicotinic Acid:

A common method for the synthesis of nicotinic acid from 2-ethyl-5-methylpyridine involves oxidation with nitric acid.[1]

Materials:

• 2-Ethyl-5-methylpyridine

• Nitric Acid (concentrated)

• Water

Procedure:

• In a suitable reactor, 2-ethyl-5-methylpyridine is treated with concentrated nitric acid.

• The reaction mixture is heated to facilitate the oxidation of both the ethyl and methyl side chains to carboxylic acid groups, forming 2,5-pyridinedicarboxylic acid.

• Following the oxidation, the resulting 2,5-pyridinedicarboxylic acid is subjected to thermal decarboxylation.

• Upon heating, the carboxylic acid group at the 2-position is selectively removed, yielding nicotinic acid.

• The crude nicotinic acid is then purified, typically by recrystallization from water, to obtain the final product.

Quantitative Data:

Parameter	Value	Reference
Starting Material	2-Ethyl-5-methylpyridine	[1]
Key Intermediate	2,5-Pyridinedicarboxylic Acid	[2]
Final Product	Nicotinic Acid (Niacin)	[1][2]
Typical Oxidizing Agent	Nitric Acid	[2]

Application Note 2: Synthesis of Pioglitazone

2-Ethyl-5-methylpyridine is a crucial starting material for the synthesis of the antidiabetic drug pioglitazone. The synthesis proceeds through a key intermediate, 2-(5-ethylpyridin-2-yl)ethanol.

Experimental Workflow for Pioglitazone Synthesis:

Caption: Multi-step synthesis of Pioglitazone from 2-Ethyl-5-methylpyridine.

Protocol 1: Synthesis of 2-(5-ethylpyridin-2-yl)ethanol from 2-Ethyl-5-methylpyridine

This protocol describes the hydroxymethylation of 2-ethyl-5-methylpyridine to form the key intermediate for pioglitazone synthesis.[3]

Materials:

• 2-Ethyl-5-methylpyridine

• Formaldehyde

• Dibutylamine (catalyst)

Procedure:

• A mixture of 2-ethyl-5-methylpyridine (0.1 mol), formaldehyde (0.13 mol), and a catalytic amount of dibutylamine is prepared.

• The reaction mixture is heated to 443 K in a sealed vessel.

• After the reaction is complete, the mixture is cooled, and the product, 2-(5-ethylpyridin-2-yl)ethanol, is isolated and purified, typically by distillation.

Protocol 2: Synthesis of Pioglitazone from 2-(5-ethylpyridin-2-yl)ethanol

This multi-step protocol outlines the conversion of the key intermediate to pioglitazone.

Step 1: Synthesis of 4-[2-(5-ethylpyridin-2-yl)ethoxy]benzaldehyde This step involves the etherification of 4-hydroxybenzaldehyde with a derivative of 2-(5-ethylpyridin-2-yl)ethanol.[4]

Materials:

• 2-bromo-1-(5-ethyl-pyridin-2-yl)-ethanol (derived from 2-(5-ethylpyridin-2-yl)ethanol)

• 4-hydroxybenzaldehyde

• Sodium hydride

• Dimethylformamide (DMF)

Procedure:

• To a solution of 4-hydroxybenzaldehyde (0.158 mol) in DMF, add sodium hydride (0.283 mol) and stir for 5 minutes.

• Slowly add a solution of 2-bromo-1-(5-ethyl-pyridin-2-yl)-ethanol (0.129 mol) in DMF.

• Continue stirring at 25-30°C for 1 hour.

• Heat the reaction mixture to 80-90°C for 14 hours.

• After cooling to 25°C, pour the mixture into excess water.

• Extract the product with diethyl ether, dry the organic layer with magnesium sulfate, and concentrate to obtain the crude product. A yield of 85% has been reported for the crude product.[4]

Step 2: Knoevenagel Condensation and Reduction to Pioglitazone This two-step sequence first forms the benzylidene intermediate, which is then reduced to pioglitazone.

Materials:

• 4-[2-(5-ethylpyridin-2-yl)ethoxy]benzaldehyde

• 2,4-Thiazolidinedione

• Piperidine (catalyst)

• Ethanol

• Catalyst for hydrogenation (e.g., Palladium on carbon)

• Hydrogen source

Procedure:

• Knoevenagel Condensation: A mixture of 4-[2-(5-ethylpyridin-2-yl)ethoxy]benzaldehyde and 2,4-thiazolidinedione in ethanol with a catalytic amount of piperidine is refluxed to form 5-{4-[2-(5-ethylpyridin-2-yl)ethoxy]benzylidene}-2,4-thiazolidinedione.

• Reduction: The resulting benzylidene derivative is then subjected to catalytic hydrogenation to reduce the exocyclic double bond, yielding pioglitazone.

Quantitative Data for Pioglitazone Synthesis:

Step	Starting Materials	Key Reagents/Catalysts	Product	Reported Yield	Reference
1	2-Ethyl-5-methylpyridine	Formaldehyde, Dibutylamine	2-(5-ethylpyridin-2-yl)ethanol	-	[3]
2	2-bromo-1-(5-ethyl-pyridin-2-yl)-ethanol, 4-hydroxybenzaldehyde	Sodium hydride, DMF	4-[2-(5-ethylpyridin-2-yl)ethoxy]benzaldehyde	85% (crude)	[4]
3	4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde, 2,4-Thiazolidinedione	Piperidine, Ethanol	5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzylidene}-2,4-thiazolidinedione	-
4	5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzylidene}-2,4-thiazolidinedione	H₂, Pd/C	Pioglitazone	-

Mechanism of Action of Pioglitazone: PPARγ Signaling Pathway

Pioglitazone exerts its therapeutic effect by acting as a potent and selective agonist for the peroxisome proliferator-activated receptor-gamma (PPARγ), a nuclear receptor. Activation of PPARγ modulates the transcription of numerous genes involved in glucose and lipid metabolism, leading to improved insulin sensitivity.

Caption: Pioglitazone's mechanism of action via the PPARγ signaling pathway.

2-Ethyl-5-methylpyridine is an indispensable precursor in the pharmaceutical industry. Its application in the synthesis of essential medicines like nicotinic acid and pioglitazone highlights its significance. The provided protocols and data offer a valuable resource for researchers and professionals in drug development, facilitating a deeper understanding and practical application of this key chemical intermediate. Further research into novel synthetic routes and applications of 2-ethyl-5-methylpyridine derivatives continues to be an active area of investigation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. US20140088127A1 - Novel process to prepare pioglitazone via several novel intermediates - Google Patents [patents.google.com]
• 4. Studies on antidiabetic agents. X. Synthesis and biological activities of pioglitazone and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 2-Ethyl-5-methylpyridine in the Production of Germicides and Textile Finishes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of 2-Ethyl-5-methylpyridine (MEP) as a key intermediate in the synthesis of germicidal agents and functional textile finishes. The protocols detailed herein are based on established chemical principles and standard testing methodologies to guide researchers in the development and evaluation of novel antimicrobial products derived from MEP.

Application in Germicide Production

2-Ethyl-5-methylpyridine serves as a precursor for the synthesis of N-alkyl-2-ethyl-5-methylpyridinium salts, a class of quaternary ammonium compounds (QACs) known for their antimicrobial properties. These cationic surfactants disrupt the cell membranes of microorganisms, leading to cell death. The length of the N-alkyl chain is a critical determinant of the germicidal efficacy.

Experimental Protocol: Synthesis of N-Alkyl-2-ethyl-5-methylpyridinium Halides

This protocol outlines the quaternization of 2-Ethyl-5-methylpyridine to produce a germicidal quaternary ammonium compound.

Materials:

• 2-Ethyl-5-methylpyridine (MEP)

• Alkyl halide (e.g., 1-bromododecane, 1-bromohexadecane)

• Acetonitrile (anhydrous)

• Diethyl ether

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve 2-Ethyl-5-methylpyridine (1.0 equivalent) in anhydrous acetonitrile.

• Add the desired alkyl halide (1.1 equivalents) to the solution.

• Heat the reaction mixture to reflux and maintain for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Wash the resulting crude product with diethyl ether to remove any unreacted starting materials.

• Dry the purified N-alkyl-2-ethyl-5-methylpyridinium halide under vacuum.

• Characterize the final product using appropriate analytical techniques (e.g., NMR, IR spectroscopy, and mass spectrometry).

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The antimicrobial efficacy of the synthesized pyridinium salts is quantified by determining the Minimum Inhibitory Concentration (MIC) against relevant microbial strains using the broth microdilution method.

Materials:

• Synthesized N-alkyl-2-ethyl-5-methylpyridinium halide

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare a stock solution of the synthesized pyridinium salt in a suitable solvent (e.g., sterile deionized water or DMSO).

• Perform serial two-fold dilutions of the stock solution in the appropriate growth medium in a 96-well microtiter plate.

• Prepare a standardized inoculum of the test microorganism to a concentration of approximately 5 x 10^5 CFU/mL.

• Add the microbial inoculum to each well of the microtiter plate.

• Include a positive control (microorganism in medium without the test compound) and a negative control (medium only).

• Incubate the plates at 37°C for 24 hours for bacteria or at 35°C for 48 hours for fungi.

• The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism, as determined by visual inspection or by measuring the optical density at 600 nm.

Quantitative Data: Antimicrobial Activity of Pyridinium Salts

The following table provides representative MIC values for various N-alkylpyridinium salts against common pathogens. While specific data for 2-ethyl-5-methylpyridinium derivatives is not extensively published, this data for analogous compounds illustrates the expected trend of increasing activity with longer alkyl chains.

Compound	Alkyl Chain Length	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
N-Dodecylpyridinium Bromide	C12	8 - 16	16 - 32	32 - 64
N-Tetradecylpyridinium Bromide	C14	4 - 8	8 - 16	16 - 32
N-Hexadecylpyridinium Bromide	C16	2 - 4	4 - 8	8 - 16

Note: These values are illustrative and actual MICs for 2-ethyl-5-methylpyridinium derivatives should be determined experimentally.

Application in Textile Finishes

Quaternary ammonium compounds derived from 2-Ethyl-5-methylpyridine can be applied to textiles to impart durable antimicrobial properties. This is particularly relevant for applications in medical textiles, sportswear, and home furnishings to prevent the growth of odor-causing bacteria and fungi.

Experimental Protocol: Application of Antimicrobial Finish to Cotton Fabric

This protocol describes a standard pad-dry-cure method for applying a synthesized N-alkyl-2-ethyl-5-methylpyridinium halide to a cotton fabric.

Materials:

• Synthesized N-alkyl-2-ethyl-5-methylpyridinium halide

• Cotton fabric swatches

• Padding machine or laboratory-scale padding mangle

• Drying oven

• Curing oven

• Non-ionic wetting agent

Procedure:

• Prepare an aqueous finishing solution containing the synthesized pyridinium salt (e.g., 1-5% on weight of fabric), a non-ionic wetting agent (e.g., 0.1%), and deionized water.

• Immerse the cotton fabric swatches in the finishing solution and pass them through the padding machine to achieve a uniform wet pick-up (typically 70-80%).

• Dry the treated fabric swatches in an oven at 80-100°C for 5-10 minutes.

• Cure the dried fabric in a curing oven at 130-150°C for 3-5 minutes to fix the antimicrobial agent to the fibers.

• After curing, rinse the fabric thoroughly with water to remove any unfixed chemicals and then air dry.

Experimental Protocol: Assessment of Antimicrobial Activity of Treated Textiles (AATCC 100)

The AATCC Test Method 100 is a quantitative procedure to evaluate the antibacterial efficacy of treated textile materials.

Materials:

• Antimicrobial-treated and untreated (control) fabric swatches (circular, 4.8 cm diameter)

• Bacterial strains (Staphylococcus aureus, Klebsiella pneumoniae)

• Nutrient broth

• Neutralizing solution (e.g., Letheen broth)

• Sterile containers

Procedure:

• Sterilize the treated and untreated fabric swatches.

• Prepare a standardized bacterial inoculum with a concentration of 1-2 x 10^5 CFU/mL.

• Inoculate the fabric swatches with 1.0 mL of the bacterial suspension.

• At "0" contact time, immediately elute the bacteria from a set of treated and untreated swatches by shaking in a neutralizing solution.

• Incubate the remaining inoculated swatches in a humid environment at 37°C for 24 hours.

• After incubation, elute the bacteria from the incubated swatches using a neutralizing solution.

• Perform serial dilutions of the eluates and plate on nutrient agar to determine the number of viable bacteria (CFU/swatch).

• Calculate the percentage reduction of bacteria by the treated fabric compared to the untreated fabric after 24 hours of incubation.

Quantitative Data: Performance of Antimicrobial Textile Finish

The following table presents expected performance data for a cotton fabric treated with an N-alkyl-2-ethyl-5-methylpyridinium halide finish.

Test Parameter	Test Method	Untreated Cotton	Treated Cotton
Bacterial Reduction vs. S. aureus	AATCC 100	< 10%	> 99.9%
Bacterial Reduction vs. K. pneumoniae	AATCC 100	< 10%	> 99.9%
Durability to Laundering (50 cycles)	AATCC 100	-	> 95% Bacterial Reduction

Visualizations

Logical Workflow for Germicide and Textile Finish Production

Caption: Workflow from 2-Ethyl-5-methylpyridine to germicides and antimicrobial textiles.

Signaling Pathway of Quaternary Ammonium Compound Action

Caption: Mechanism of antimicrobial action of Quaternary Ammonium Compounds.

Technical Notes & Optimization

Technical Support Center: Optimization of 2-Ethyl-5-methylpyridine Synthesis Yield

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2-Ethyl-5-methylpyridine (MEP).

Frequently Asked Questions (FAQs)

Q1: What are the common synthesis routes for 2-Ethyl-5-methylpyridine?

A1: The most established method is the Chichibabin pyridine synthesis, which involves the condensation of acetaldehyde or its trimer, paraldehyde, with ammonia at elevated temperatures and pressures.[1] A common variation of this involves reacting paraldehyde with aqueous ammonia in the presence of a catalyst, such as ammonium acetate.[2][3] More recent research has explored a route starting from acetaldehyde ammonia trimer (AAT).[4]

Q2: What is the typical yield for the synthesis of 2-Ethyl-5-methylpyridine?

A2: The yield of 2-Ethyl-5-methylpyridine can vary significantly depending on the specific synthesis route and reaction conditions. The reaction of paraldehyde with aqueous ammonia can achieve yields of approximately 70%.[5] Earlier methods involving acetaldehyde and ammonia reported yields in the range of 50-60%, with the formation of various by-products.[6] The Organic Syntheses procedure, using paraldehyde and ammonium hydroxide, reports a yield of 50-53%.[2]

Q3: What are the main by-products formed during the synthesis of 2-Ethyl-5-methylpyridine?

A3: Common by-products include other pyridine derivatives such as 2- and 4-picoline (2- and 4-methylpyridine).[5][6] The formation of high-boiling pyridine compounds and oligomers can also occur, particularly at higher reactant concentrations.[5][6]

Q4: How can 2-Ethyl-5-methylpyridine be purified from the reaction mixture?

A4: Purification is typically achieved through extraction and fractional distillation. The reaction mixture, which often forms two layers, is first separated. The organic layer is then combined with solvent extracts (e.g., chloroform) of the aqueous layer.[2] The solvent is removed by distillation at atmospheric pressure, followed by fractional distillation under reduced pressure to isolate the 2-Ethyl-5-methylpyridine.[2]

Troubleshooting Guide

Low Yield

Problem: The yield of 2-Ethyl-5-methylpyridine is significantly lower than expected.

Possible Causes and Solutions:

• Suboptimal Temperature: The reaction temperature is a critical parameter. For the paraldehyde and ammonia synthesis, temperatures in the range of 200-300 °C are typical.[3] A temperature of 230 °C is specified in a detailed protocol.[2] Operating outside the optimal range can lead to increased by-product formation or incomplete reaction.

• Incorrect Reactant Ratio: The molar ratio of reactants, particularly the excess of ammonia, influences the yield. While a large excess of ammonium hydroxide can increase the yield to 60-70%, it also significantly increases the reaction volume.[2] A common protocol uses a molar ratio of approximately 2.8:1 of ammonium hydroxide to paraldehyde.[2]

• Insufficient Reaction Time: The reaction needs to be held at the target temperature for a sufficient duration to ensure complete conversion. A reaction time of one hour at 230 °C has been reported to give a reasonable yield.[2]

• Poor Mixing: Inadequate agitation can lead to localized temperature gradients and inefficient contact between reactants, resulting in lower yields. Continuous and vigorous agitation is recommended.[2]

• Catalyst/Promoter Issues: In syntheses utilizing a catalyst or promoter, such as ammonium acetate, the concentration and activity are crucial. Ensure the correct amount is used and that it has not degraded. Ammonium acetate has been identified as a highly suitable promoter.[4]

High Levels of By-products

Problem: The final product is contaminated with significant amounts of picolines or other pyridine derivatives.

Possible Causes and Solutions:

• Reaction Temperature: Higher temperatures can favor the formation of different pyridine isomers. Carefully controlling the temperature within the optimal range for 2-Ethyl-5-methylpyridine formation is essential.

• Reactant Purity: The purity of the starting materials, particularly the acetaldehyde or paraldehyde, can affect the by-product profile. Use of high-purity reagents is recommended.

• Gas Phase vs. Liquid Phase: Gas-phase reactions of acetaldehyde and ammonia are known to primarily produce 2- and 4-picoline.[5] Ensuring the reaction is maintained in the liquid phase is crucial for maximizing the yield of 2-Ethyl-5-methylpyridine.[6]

Formation of Oligomers/High-Boiling Residues

Problem: A significant amount of dark, viscous material (oligomers or high-boiling point by-products) is formed.

Possible Causes and Solutions:

• High Reactant Concentration: Higher concentrations of the aldehyde reactant can promote self-oligomerization.[5] A study using AAT showed that increasing the concentration from 2% to 10% led to a decrease in yield.[3]

• Incorrect pH: The pH of the reaction mixture can influence the rate of side reactions. The use of promoters like ammonium salts helps to maintain a pH that favors the desired reaction pathway.[5]

• Batch Reactor Heating Profile: In batch reactions, slow heating can lead to undesired oligomer formation before the optimal reaction temperature is reached.[5]

Data Presentation

Table 1: Effect of Reactant Ratio on 2-Ethyl-5-methylpyridine Yield (Paraldehyde and Ammonium Hydroxide)

Molar Ratio (Ammonium Hydroxide : Paraldehyde)	Reported Yield	Reference
~2.8 : 1	50-53%	[2]
8 : 1	60-70%	[2]

Table 2: Influence of Promoter on 2-Ethyl-5-methylpyridine Yield (from Acetaldehyde Ammonia Trimer - AAT)

Promoter (Ammonium Salt)	Yield	Reference
None	~15%	[5]
Ammonium Acetate	>50%	[5]
Ammonium Fluoride	>50%	[5]
Ammonium Chloride	>50%	[5]
Ammonium Nitrate	>50%	[5]
Ammonium Phosphate	>50%	[5]
Ammonium Sulphate	>50%	[5]

Experimental Protocols

Synthesis of 2-Ethyl-5-methylpyridine from Paraldehyde and Aqueous Ammonia

This protocol is adapted from Organic Syntheses.[2]

Materials:

• 28% Aqueous ammonium hydroxide (267 g, 296 ml, 4.38 moles)

• Paraldehyde (207.5 g, 209 ml, 1.57 moles)

• Ammonium acetate (5.0 g, 0.065 mole)

• Chloroform

Procedure:

• Combine the 28% aqueous ammonium hydroxide, paraldehyde, and ammonium acetate in a 2-liter steel reaction vessel equipped for high-pressure reactions.

• With continuous agitation, heat the mixture to 230 °C. The pressure will typically range from 800 to 3000 psi.

• Maintain the reaction at 230 °C for 1 hour. Note that the reaction is exothermic and the temperature may briefly rise.

• Allow the autoclave to cool to room temperature.

• Separate the two layers of the reaction mixture.

• To the non-aqueous (upper) layer, add 60 ml of chloroform to precipitate any dissolved water. Combine this separated water with the aqueous layer.

• Extract the aqueous layer with three 50 ml portions of chloroform.

• Combine all chloroform extracts with the main non-aqueous portion.

• Remove the chloroform by distillation at atmospheric pressure.

• Perform a fractional distillation of the crude product under reduced pressure.

  • Collect a forerun containing water, unreacted paraldehyde, and α-picoline at a boiling point of 40–60 °C/17 mm.

  • Collect the 2-Ethyl-5-methylpyridine fraction at a boiling point of 65–66 °C/17 mm.

Expected Yield: 72–76 g (50–53%)

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of 2-Ethyl-5-methylpyridine.

Caption: Troubleshooting logic for low synthesis yield.

References

• 1. Chichibabin pyridine synthesis - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. A new reaction route for the synthesis of 2-methyl-5-ethylpyridine - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 5. dokumen.pub [dokumen.pub]
• 6. US3846435A - Process for the production of 2-methyl-5-ethyl pyridine - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 2-Ethyl-5-methylpyridine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Ethyl-5-methylpyridine.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 2-Ethyl-5-methylpyridine, focusing on the formation of by-products.

Q1: What are the most common by-products in the synthesis of 2-Ethyl-5-methylpyridine?

A1: The most frequently observed by-products in the Chichibabin condensation reaction for 2-Ethyl-5-methylpyridine synthesis are other pyridine bases and high-boiling point compounds.[1] Specifically, these include:

• 2-Picoline (α-picoline) and 4-Picoline (γ-picoline) : These are common lower-boiling pyridine by-products.[1][2]

• High-Boiling Pyridine Compounds: A complex mixture of heavier pyridine derivatives.[1]

• Oligomers/Tars: Polymeric materials that can form, particularly if the reaction temperature is not optimal.[3]

Q2: My reaction is producing a high yield of 2- and 4-picolines. What are the likely causes and how can I minimize them?

A2: High yields of picoline isomers are a common issue. The formation of 2- and 4-picoline is a competing reaction to the desired 2-Ethyl-5-methylpyridine synthesis. The reaction pathway leading to picolines involves a high-energy dehydrogenation step.[3]

Troubleshooting Steps:

• Reaction Temperature: Ensure the reaction temperature is within the optimal range (typically 200-270°C).[1] Temperatures outside this range can favor the formation of picolines.

• Catalyst/Promoter: The choice and concentration of the catalyst or promoter are crucial. Ammonium acetate is a commonly used catalyst.[2][4][5] Using an optimized concentration of a suitable promoter can enhance selectivity for the desired product.

• Reactant Feed Strategy: In a semi-batch reactor setup, the rate of acetaldehyde or paraldehyde addition can influence selectivity. A controlled feed rate can help maintain an optimal concentration of intermediates, favoring the formation of 2-Ethyl-5-methylpyridine over picolines.

Q3: I am observing significant formation of dark, tarry substances in my reaction vessel. How can I prevent this?

A3: The formation of oligomers or tars is a sign of undesired side reactions. These high molecular weight species can reduce the yield of the desired product and complicate purification.

Troubleshooting Steps:

• Temperature Control: Oligomer formation can be more prevalent at lower temperatures, as the ring-closure reaction to form pyridine bases requires temperatures above 170°C.[3] Ensure the reaction reaches and is maintained at the target temperature.

• Reactant Concentration: Higher substrate concentrations can lead to an increased rate of oligomer formation as it promotes intermolecular reactions.[3] Consider optimizing the reactant concentrations.

• Reaction Time: Prolonged reaction times, especially at non-optimal temperatures, can contribute to the formation of tars. Monitor the reaction progress and aim to stop it once the desired conversion is achieved.

Q4: What is a typical distribution of products and by-products I can expect?

A4: The product distribution can vary significantly based on the reaction conditions. However, some literature values can provide a general expectation. Prior art processes using acetaldehyde and aqueous ammonia have reported yields of approximately 50-60% for 2-Ethyl-5-methylpyridine, around a percent for a mixture of 2- and 4-picolines, and about 25% for high-boiling pyridine compounds.[1] More optimized processes aim to significantly increase the yield of the desired product while minimizing by-products.

Quantitative Data on By-Product Formation

The following table summarizes typical by-product yields in older, less optimized synthesis processes. Modern methods with optimized catalysts and reaction conditions can achieve significantly higher selectivity for 2-Ethyl-5-methylpyridine.

Product/By-product	Typical Yield (%)
2-Ethyl-5-methylpyridine	50 - 60
2-Picoline and 4-Picoline (mixture)	~1
High-Boiling Pyridine Compounds	~25

Data sourced from prior art processes as described in US Patent 3,846,435 A.[1]

Experimental Protocols

Synthesis of 2-Ethyl-5-methylpyridine from Paraldehyde and Ammonia

This protocol is adapted from a procedure published in Organic Syntheses.[2]

Materials:

• 28% Aqueous Ammonium Hydroxide: 267 g (296 ml, 4.38 moles)

• Paraldehyde: 207.5 g (209 ml, 1.57 moles)

• Ammonium Acetate: 5.0 g (0.065 mole)

• Chloroform

Procedure:

• Reaction Setup: In a 2-liter steel reaction vessel (autoclave), combine the 28% aqueous ammonium hydroxide, paraldehyde, and ammonium acetate.

• Heating and Reaction: Heat the mixture to 230°C with continuous agitation. Maintain this temperature for 1 hour. Note that the reaction is exothermic and the temperature may briefly rise above 230°C. The pressure will typically range from 800 to 3000 psi.

• Cooling and Separation: Allow the autoclave to cool to room temperature. Separate the two layers of the reaction mixture.

• Extraction: To the non-aqueous layer, add 60 ml of chloroform. This will cause the separation of some water, which should be combined with the main aqueous layer. Extract the aqueous layer with three 50 ml portions of chloroform. Combine all chloroform extracts with the main non-aqueous portion.

• Purification:

  • Remove the chloroform by distillation at atmospheric pressure.

  • Perform a fractional distillation of the residue under reduced pressure.

  • A fore-run consisting of water, unreacted paraldehyde, and α-picoline will distill at 40-60°C/17 mm.

  • The desired product, 2-Ethyl-5-methylpyridine, will distill at 65-66°C/17 mm. The expected yield is 72-76 g (50-53%).

Visualizations

Troubleshooting Workflow for By-product Minimization

The following diagram outlines a logical workflow for troubleshooting and minimizing the formation of common by-products during the synthesis of 2-Ethyl-5-methylpyridine.

Caption: Troubleshooting workflow for minimizing by-products.

Simplified Reaction and By-product Formation Pathway

This diagram illustrates the simplified relationship between reactants, the desired product, and the major by-product classes.

Caption: Simplified reaction and by-product pathways.

References

• 1. US3846435A - Process for the production of 2-methyl-5-ethyl pyridine - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. A new reaction route for the synthesis of 2-methyl-5-ethylpyridine - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 5. A new reaction route for the synthesis of 2-methyl-5-ethyl-pyridine [open.fau.de]

Technical Support Center: Separation of Picoline Isomers and 2-Ethyl-5-methylpyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the separation of picoline isomers (2-, 3-, and 4-methylpyridine) from 2-Ethyl-5-methylpyridine.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in separating picoline isomers from each other and from 2-Ethyl-5-methylpyridine?

A1: The primary challenge in separating the picoline isomers (2-, 3-, and 4-picoline) lies in their very close boiling points, which differ by only a few degrees Celsius.[1] This makes conventional fractional distillation energy-intensive and requires columns with a high number of theoretical plates for efficient separation.[1] However, separating the picoline isomers as a group from 2-Ethyl-5-methylpyridine is significantly more straightforward due to a substantial difference in their boiling points.

Q2: What is the most effective method for separating the mixture of picoline isomers from 2-Ethyl-5-methylpyridine?

A2: Fractional distillation is the most effective and direct method for separating the bulk of picoline isomers from 2-Ethyl-5-methylpyridine. This is due to the large difference in their atmospheric boiling points. The picoline isomers boil between 129 °C and 145 °C, while 2-Ethyl-5-methylpyridine has a much higher boiling point of approximately 178 °C.[2] This significant difference allows for a clean separation with a well-designed fractional distillation setup.

Q3: When should I consider alternative separation methods to fractional distillation?

A3: Alternative methods such as azeotropic distillation, extractive distillation, or crystallization are generally employed for the more challenging task of separating the individual picoline isomers from each other, especially when high purity of a specific isomer is required.[1] For the initial bulk separation of picolines from 2-Ethyl-5-methylpyridine, fractional distillation is almost always the preferred and most economical method.

Q4: Are there any safety concerns I should be aware of when working with these compounds?

A4: Yes, picolines and 2-Ethyl-5-methylpyridine are flammable and toxic liquids with strong, unpleasant odors.[3] It is crucial to handle these chemicals in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[3] Ensure that all distillation equipment is properly assembled and secured to prevent leaks and potential ignition sources are kept away from the apparatus.

Data Presentation: Physical Properties

The following table summarizes the key physical properties of the picoline isomers and 2-Ethyl-5-methylpyridine, which are critical for designing a separation strategy.

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)
2-Picoline (α-picoline)	C₆H₇N	93.13	129.4	-66.7	0.944
3-Picoline (β-picoline)	C₆H₇N	93.13	144.0	-18	0.957
4-Picoline (γ-picoline)	C₆H₇N	93.13	145.4	3.6	0.955
2-Ethyl-5-methylpyridine	C₈H₁₁N	121.18	178	-70.3	0.921

Experimental Protocols

Protocol 1: Separation of Picoline Isomers from 2-Ethyl-5-methylpyridine by Fractional Distillation

This protocol outlines the procedure for separating the lower-boiling picoline isomers from the higher-boiling 2-Ethyl-5-methylpyridine using fractional distillation.

Methodology:

• Apparatus Setup:

  • Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column (e.g., Vigreux or packed column with at least 10 theoretical plates), a distillation head with a thermometer, a condenser, and a collection flask.

  • Ensure all glass joints are properly sealed.

  • The thermometer bulb should be positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is distilling.[4]

• Sample Preparation:

  • Charge the round-bottom flask with the mixture of picoline isomers and 2-Ethyl-5-methylpyridine. Do not fill the flask to more than two-thirds of its capacity.

  • Add a few boiling chips or a magnetic stir bar to ensure smooth boiling.

• Distillation Process:

  • Begin heating the flask gently using a heating mantle.

  • As the mixture heats, the lower-boiling picoline isomers will begin to vaporize and rise through the fractionating column.[5]

  • Control the heating rate to establish a steady reflux in the column. A slow and steady distillation rate is crucial for good separation.[4]

  • The vapor temperature should stabilize at the boiling point of the most volatile component (2-picoline, ~129 °C).

  • Collect the first fraction, which will be enriched in the picoline isomers, as the distillate. Monitor the temperature closely. A sharp rise in temperature indicates that the lower-boiling components have been mostly removed.

  • Continue collecting the picoline fraction until the temperature begins to rise significantly towards the boiling point of 2-Ethyl-5-methylpyridine.

• Fraction Collection:

  • Change the collection flask to collect an intermediate fraction as the temperature rises between the boiling points of the picolines and 2-Ethyl-5-methylpyridine.

  • Once the temperature stabilizes near the boiling point of 2-Ethyl-5-methylpyridine (~178 °C), change the collection flask again to collect the purified 2-Ethyl-5-methylpyridine.

• Analysis:

  • Analyze the collected fractions using Gas Chromatography (GC) or ¹H NMR to determine their purity.

Protocol 2: Separation of 4-Picoline by Crystallization of its Oxalate Salt

This protocol is effective for selectively separating 4-picoline from a mixture of 3- and 4-picoline.

Methodology:

• Anhydrous Conditions: Start with an anhydrous mixture of the picoline isomers. If water is present, it can be removed by azeotropic distillation with a suitable solvent like toluene.[6]

• Acid Addition: In a reaction vessel, add a stoichiometric amount of anhydrous oxalic acid to the picoline mixture, equivalent to the amount of 4-picoline present.[1]

• Dissolution: Gently warm the mixture to dissolve the oxalic acid completely.[1]

• Controlled Crystallization: Slowly cool the solution to room temperature over 2-3 hours. The oxalate salt of 4-picoline is less soluble and will selectively crystallize out of the solution.[1]

• Isolation: Separate the precipitated crystals from the mother liquor (which will be enriched in 3-picoline) by filtration or centrifugation.[1]

• Liberation of 4-Picoline: The purified 4-picoline can be recovered from its oxalate salt by heating the salt to decompose it, followed by distillation of the free base.[1]

Troubleshooting Guides

Issue 1: Incomplete Separation During Fractional Distillation

• Question: I am performing a fractional distillation, but my collected picoline fraction is contaminated with 2-Ethyl-5-methylpyridine, and vice-versa. What could be the issue?

• Answer: Incomplete separation despite a large boiling point difference can be due to several factors:

  • Insufficient Column Efficiency: Your fractionating column may not have enough theoretical plates for a clean separation. Consider using a longer column or a more efficient packing material.

  • Distillation Rate is Too High: Distilling too quickly does not allow for proper vapor-liquid equilibrium to be established in the column, leading to poor separation.[4] Reduce the heating rate to ensure a slow and steady collection of the distillate.

  • Poor Insulation: Heat loss from the column can disrupt the temperature gradient. Insulate the fractionating column with glass wool or aluminum foil to maintain a proper temperature gradient.[4]

  • Flooding: Excessive vapor flow can cause liquid to be carried up the column, preventing proper separation. If you observe liquid accumulation in the column, reduce the heating rate.

Issue 2: Product Discoloration

• Question: The purified fractions are yellow or brown, but I expect them to be colorless. What is the cause and how can I fix it?

• Answer: Discoloration can be due to the presence of impurities or degradation products.[3] Pyridine and its derivatives can be sensitive to air and light.

  • Purification: The colored impurities can often be removed by treating the fraction with an oxidizing agent like potassium permanganate (KMnO₄) followed by re-distillation.[6]

  • Storage: Store the purified, anhydrous compounds in dark glass bottles under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.[3]

Issue 3: Water Contamination in the Final Product

• Question: My final product contains water. How can I effectively dry it?

• Answer: Pyridine and its derivatives are hygroscopic and can absorb moisture from the air.[6] Water can also form azeotropes with some of these compounds, making simple distillation for water removal ineffective.[3]

  • Drying Agents: Before distillation, the mixture can be pre-dried using a suitable desiccant like solid potassium hydroxide (KOH) or sodium hydroxide (NaOH).[6] For obtaining highly anhydrous products, a final drying step over a more reactive agent like calcium hydride (CaH₂) followed by distillation is recommended.[3]

  • Azeotropic Distillation: Water can be removed by azeotropic distillation by adding a solvent such as toluene or benzene that forms a low-boiling azeotrope with water.[6] The water-entrainer azeotrope is then distilled off.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. 5-Ethyl-2-methylpyridine - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Purification [chem.rochester.edu]
• 5. Fractional distillation - Wikipedia [en.wikipedia.org]
• 6. Purification of Pyridine - Chempedia - LookChem [lookchem.com]

Navigating the Synthesis of 2-Ethyl-5-methylpyridine: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the challenges and troubleshooting strategies associated with the production of 2-Ethyl-5-methylpyridine (MEP). Whether you are working at the lab bench or scaling up for industrial production, this resource offers detailed protocols, frequently asked questions, and troubleshooting advice to help you optimize your synthesis, improve yield and purity, and navigate the complexities of this important chemical intermediate.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2-Ethyl-5-methylpyridine, providing potential causes and actionable solutions.

Issue	Potential Causes	Troubleshooting Steps
Low Yield	- Suboptimal Temperature: Reaction temperature is too low, leading to slow reaction rates, or too high, promoting by-product formation. - Incorrect Reactant Ratios: Molar ratio of paraldehyde to ammonia is not optimized. - Inefficient Mixing: Poor agitation can lead to localized temperature gradients and incomplete reactions. - Improper pH: The pH of the reaction mixture is not within the optimal range, favoring the formation of oligomers and other side products.	- Temperature Optimization: Gradually increase or decrease the temperature within the recommended range (typically 200-250°C) to find the optimal point for your specific setup.[1] - Ratio Adjustment: Experiment with varying the molar ratio of ammonia to paraldehyde. Ratios of up to 8:1 have been shown to increase yield, though this also increases the reaction volume. - Improve Agitation: Ensure your reactor is equipped with an efficient stirring mechanism to maintain a homogenous reaction mixture. - pH Control: Use a promoter such as ammonium acetate to maintain the pH of the reaction mixture between 5 and 7.[2]
Low Purity	- Formation of By-products: The primary cause of low purity is the co-production of isomers like 2- and 4-picoline, as well as higher molecular weight oligomers. - Incomplete Reaction: Unreacted starting materials remain in the product mixture. - Inefficient Purification: The distillation process is not effectively separating MEP from impurities.	- By-product Minimization: Adhering to the optimal temperature and pH range is crucial. The use of a promoter like ammonium acetate can help suppress the formation of oligomers.[2] - Ensure Complete Reaction: Increase the reaction time or temperature slightly to drive the reaction to completion. Monitor the reaction progress using appropriate analytical techniques. - Optimize Distillation: Use a fractional distillation column with sufficient theoretical plates to achieve a clean separation of MEP from lower and higher boiling point impurities.
Runaway Reaction / Poor Exotherm Control	- Exothermic Nature of the Reaction: The synthesis of MEP is highly exothermic, and without proper control, the temperature can rise rapidly, leading to increased by-product formation and potential safety hazards.	- Controlled Addition of Reactants: Add the paraldehyde to the heated ammonia solution gradually to control the rate of the exothermic reaction. - Efficient Cooling: Ensure your reactor is equipped with an adequate cooling system to dissipate the heat generated during the reaction.
Formation of Solid By-products	- Corrosion: The reaction conditions can be corrosive to certain types of metal reactors, leading to the formation of solid metal salt by-products.	- Reactor Material: Use a steel reaction vessel suitable for high-pressure and high-temperature reactions to minimize corrosion. - Filtration: If solid by-products form, they can be removed by filtration before the extraction and distillation steps.

Frequently Asked Questions (FAQs)

Q1: What is the typical industrial production method for 2-Ethyl-5-methylpyridine?

A1: The most common industrial method is the Chichibabin pyridine synthesis, which involves the condensation reaction of paraldehyde (a trimer of acetaldehyde) with aqueous ammonia at elevated temperatures (200-300°C) and pressures (12-13 MPa).[2] This reaction is typically carried out in the presence of a catalyst or promoter, such as ammonium acetate, to improve yield and selectivity.

Q2: What are the main by-products to expect, and how can they be minimized?

A2: The primary by-products in MEP synthesis are isomers such as 2-picoline and 4-picoline, as well as high-boiling oligomeric compounds.[1] Minimizing these by-products is a key challenge. Strategies to reduce their formation include:

• Strict Temperature Control: Maintaining the reaction temperature within the optimal range (typically 200-250°C) is critical.[1]

• pH Management: Using a promoter like ammonium acetate helps to maintain the pH in a range (5-7) that favors the formation of MEP over oligomers.[2]

• Optimized Reactant Ratios: While a higher molar ratio of ammonia to paraldehyde can increase yield, it is important to find a balance that does not lead to an excessive increase in by-products.

Q3: What is the role of ammonium acetate in the reaction?

A3: Ammonium acetate acts as a promoter in the reaction. Its primary function is to buffer the reaction mixture and maintain the pH within an optimal range of 5-7.[2] This is crucial for maximizing the yield of MEP and suppressing the formation of undesired oligomeric side products.

Q4: How can I improve the yield of my reaction?

A4: Several factors can be optimized to improve the yield:

• Temperature: Ensure the reaction is running at the optimal temperature for your specific setup.

• Reactant Ratio: Experiment with increasing the molar ratio of ammonia to paraldehyde. Yields can be increased to 60-70% with an 8:1 molar ratio.

• Catalyst/Promoter: The choice and concentration of the promoter can significantly impact the yield. Ammonium acetate is a commonly used and effective promoter.[2]

• Reaction Time: Ensure the reaction is allowed to proceed to completion.

Q5: What are the key safety considerations when scaling up MEP production?

A5: Scaling up MEP production requires careful attention to safety due to the high temperatures, high pressures, and the exothermic nature of the reaction. Key considerations include:

• Exotherm Management: A robust cooling system is essential to control the heat generated during the reaction and prevent a runaway reaction.

• Pressure Management: The reaction should be carried out in a pressure-rated reactor designed to handle the autogenous pressure developed at the reaction temperature.

• Handling of Reagents: Paraldehyde and ammonia are hazardous materials and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated area.

• Flammability: MEP is a flammable liquid, so appropriate precautions should be taken to prevent ignition sources in the production area.

Quantitative Data Summary

The following tables provide a summary of key quantitative data related to the synthesis of 2-Ethyl-5-methylpyridine.

Table 1: Effect of Reactant Ratio on Yield

Molar Ratio (Ammonia:Paraldehyde)	Approximate Yield of MEP	Reference
3.7:1	50-53%	Organic Syntheses
8:1	60-70%	Organic Syntheses

Table 2: Typical Reaction Parameters for MEP Synthesis

Parameter	Value	Reference
Temperature	200 - 300 °C	[2]
Pressure	12 - 13 MPa	[2]
Catalyst/Promoter	Ammonium Acetate	[2]
Typical Yield	~70%	[2]

Experimental Protocols

Laboratory-Scale Synthesis of 2-Ethyl-5-methylpyridine

This protocol is adapted from a procedure published in Organic Syntheses.

Materials:

• Paraldehyde

• 28% Aqueous Ammonium Hydroxide

• Ammonium Acetate

• Chloroform

• Anhydrous Sodium Sulfate

Equipment:

• High-pressure steel reaction vessel (autoclave) with a stirrer and temperature controller

• Heating mantle

• Separatory funnel

• Distillation apparatus (including a fractional distillation column)

• Rotary evaporator

Procedure:

• Reaction Setup: In a high-pressure steel reaction vessel, combine 28% aqueous ammonium hydroxide, paraldehyde, and a catalytic amount of ammonium acetate. A typical molar ratio is approximately 2.8 moles of ammonia to 1 mole of paraldehyde.

• Reaction: Seal the reactor and heat the mixture to 230°C with continuous stirring. Maintain this temperature for 1-2 hours. The pressure will rise during the reaction.

• Cooling and Separation: After the reaction is complete, cool the reactor to room temperature. Carefully vent any excess pressure. Transfer the reaction mixture to a separatory funnel. Two layers will be present: an aqueous layer and an organic layer containing the product. Separate the two layers.

• Extraction: Extract the aqueous layer with several portions of chloroform to recover any dissolved product. Combine the chloroform extracts with the original organic layer.

• Drying: Dry the combined organic layers over anhydrous sodium sulfate.

• Solvent Removal: Remove the chloroform by distillation at atmospheric pressure or using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation under reduced pressure. Collect the fraction corresponding to the boiling point of 2-Ethyl-5-methylpyridine (approximately 178°C at atmospheric pressure).

Visualizations

Caption: Experimental workflow for the synthesis of 2-Ethyl-5-methylpyridine.

References

• 1. US3846435A - Process for the production of 2-methyl-5-ethyl pyridine - Google Patents [patents.google.com]
• 2. dokumen.pub [dokumen.pub]

Technical Support Center: Catalyst Deactivation in 2-Ethyl-5-methylpyridine Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering catalyst deactivation during the synthesis of 2-Ethyl-5-methylpyridine (MEP).

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts used for the synthesis of 2-Ethyl-5-methylpyridine (MEP)?

A1: The synthesis of MEP, typically from paraldehyde and ammonia, can be carried out using a variety of catalysts. Common choices include ammonium salts like ammonium acetate, which can also act as a reagent.[1][2][3] Additionally, heterogeneous catalysts such as zeolites (e.g., H-ZSM-5) and metal oxides, including those of vanadium, molybdenum, and tungsten, are employed.[4]

Q2: What are the primary mechanisms of catalyst deactivation in MEP synthesis?

A2: The primary mechanisms of catalyst deactivation in this synthesis are:

• Coking: The deposition of carbonaceous materials on the catalyst surface, blocking active sites and pores.[5] This is a significant issue, especially with zeolite catalysts.

• Poisoning: The strong chemisorption of impurities from the reactants or byproducts onto the catalyst's active sites.[5] Sulfur compounds are a common poison for many catalysts.

• Thermal Degradation: High reaction temperatures can lead to changes in the catalyst's structure, such as sintering of metal particles or collapse of the zeolite framework, resulting in a loss of active surface area.[5]

Q3: My reaction yield has significantly dropped. How do I know if catalyst deactivation is the cause?

A3: A significant drop in MEP yield is a primary indicator of catalyst deactivation. Other signs include a slower reaction rate and the need for more forcing conditions (e.g., higher temperature or pressure) to achieve the same conversion. To confirm, you can compare the performance of the current catalyst batch with a fresh batch under identical conditions.

Q4: Can a deactivated catalyst be regenerated?

A4: In many cases, yes. The possibility and method of regeneration depend on the deactivation mechanism and the type of catalyst. For instance, coked zeolite catalysts can often be regenerated by controlled oxidation to burn off the carbon deposits.[6] Deactivated vanadium oxide catalysts may be regenerated by treating them with an aqueous solution of ammonia or an amine at elevated temperatures.[7]

Troubleshooting Guides

Zeolite Catalysts (e.g., H-ZSM-5)

Issue	Possible Cause	Troubleshooting Steps
Gradual decrease in MEP yield over several runs.	Coking: Deposition of carbonaceous material on the catalyst surface and within the pores is a common issue with zeolite catalysts in pyridine synthesis.[8]	1. Confirm Coking: Analyze the spent catalyst using techniques like Temperature Programmed Oxidation (TPO) to quantify the amount of coke.[9] 2. Regenerate the Catalyst: Implement a regeneration protocol involving controlled oxidation to burn off the coke (see Experimental Protocol 1). 3. Optimize Reaction Conditions: Consider lowering the reaction temperature or adjusting the feed composition to minimize coke formation. The presence of water can sometimes impact catalyst stability.[10]
Sudden and significant drop in catalyst activity.	Poisoning: Impurities in the paraldehyde or ammonia feed, such as sulfur compounds, can rapidly poison the active sites of the zeolite.	1. Analyze Feedstock: Check the purity of your starting materials for common catalyst poisons. 2. Purify Feedstock: If impurities are detected, purify the paraldehyde and ammonia before they enter the reactor.
Loss of selectivity, with an increase in byproducts.	Changes in Acid Sites: The nature and strength of the acid sites within the zeolite can be altered by the reaction conditions or coking, leading to different reaction pathways.	1. Characterize the Catalyst: Use techniques like ammonia temperature-programmed desorption (NH3-TPD) to analyze the acidity of the fresh and spent catalyst. 2. Regenerate and Re-evaluate: A thorough regeneration may restore the original acidity and selectivity.

Ammonium Salt Catalysts (e.g., Ammonium Acetate)

Issue	Possible Cause	Troubleshooting Steps
Decreasing reaction rate and lower final yield.	Thermal Decomposition: Ammonium acetate can decompose at the high temperatures often used in MEP synthesis.[11]	1. Optimize Temperature: Evaluate if the reaction temperature can be lowered without significantly impacting the reaction rate. The yield of MEP is influenced by temperature.[12] 2. Increase Catalyst Loading: A higher initial concentration of ammonium acetate may compensate for some decomposition.
Inconsistent reaction outcomes between batches.	Variable Purity: The purity of the ammonium acetate can affect its catalytic activity.	1. Use High-Purity Reagent: Ensure the use of high-purity ammonium acetate. 2. Consistent Supplier: Source the catalyst from a reliable and consistent supplier.
Formation of unexpected byproducts.	Side Reactions: Ammonium acetate can participate in side reactions, and its decomposition products may also influence the reaction pathway.	1. Analyze Byproducts: Identify the byproducts using techniques like GC-MS to understand the side reactions occurring. 2. Adjust Stoichiometry: Vary the molar ratio of ammonium acetate to the reactants to see if it suppresses byproduct formation.

Metal Oxide Catalysts (e.g., Vanadium, Molybdenum Oxides)

Issue	Possible Cause	Troubleshooting Steps
Progressive loss of activity over time.	Change in Oxidation State: The active metal sites may undergo a change in their oxidation state, rendering them less active for the desired reaction.	1. Characterize the Catalyst: Use techniques like X-ray Photoelectron Spectroscopy (XPS) to determine the oxidation state of the metal in the fresh and spent catalyst. 2. Regeneration: For vanadium oxide catalysts, treatment with an aqueous ammonia solution at elevated temperatures can help restore the active phase.[7]
Reduced selectivity and formation of oxidation byproducts.	Surface Restructuring or Fouling: The catalyst surface may restructure under reaction conditions, or it could be fouled by heavy byproducts.	1. Surface Analysis: Use techniques like Scanning Electron Microscopy (SEM) to examine the surface morphology of the fresh and spent catalyst. 2. Solvent Washing: Washing the catalyst with an appropriate solvent may remove adsorbed byproducts.
Sharp decline in performance.	Poisoning: Impurities in the feed, particularly sulfur compounds, can poison metal oxide catalysts.	1. Feedstock Analysis: Analyze the paraldehyde and ammonia for sulfur and other potential poisons. 2. Guard Bed: Consider using a guard bed to remove impurities before the feed enters the main reactor.

Data Presentation

Table 1: Influence of Reaction Temperature on MEP Yield with Ammonium Acetate Promoter

Temperature (°C)	Reactant	Promoter Concentration	MEP Yield (%)	Reference
190-210	Acetaldehyde Trimer	1:1 molar ratio to trimer	57-58	[12]
230	Paraldehyde	0.065 mole per 1.57 moles paraldehyde	50-53	[13]

Table 2: Effect of Regeneration on Coked Zeolite Catalysts

Catalyst	Deactivation Cause	Regeneration Method	Activity Recovery	Reference
H-ZSM-5	Coking	Controlled oxidation in air	Partial to full recovery depending on coke severity and regeneration conditions.	[6]
Fe-ZSM-5	Coking	Temperature Programmed Oxidation (TPO) with 20% O₂ in Ar	Coke distribution can be analyzed, and partial or full regeneration is achievable.	[14]

Experimental Protocols

Protocol 1: Regeneration of Coked Zeolite Catalyst via Temperature Programmed Oxidation (TPO)

Objective: To remove carbonaceous deposits (coke) from a deactivated zeolite catalyst and restore its catalytic activity.

Materials:

• Deactivated (coked) zeolite catalyst

• Tube furnace with temperature controller

• Quartz reactor tube

• Gas flow controllers (for inert gas and oxidant)

• Inert gas (e.g., Nitrogen or Argon)

• Oxidant gas (e.g., Air or a mixture of O₂ in an inert gas)

Procedure:

• Place a known amount of the coked catalyst into the quartz reactor tube, creating a packed bed.

• Install the reactor tube in the furnace.

• Purge the system with an inert gas (e.g., Nitrogen) at a flow rate of 50-100 mL/min for 30 minutes at room temperature to remove any adsorbed reactants or products.

• While maintaining the inert gas flow, begin heating the furnace to the desired oxidation temperature. A common starting point is a temperature ramp of 5-10 °C/min up to 500-600 °C. The optimal temperature depends on the nature of the coke.[6]

• Once the target temperature is reached and stabilized, gradually introduce the oxidant gas. For a controlled burn-off, a low concentration of oxygen (e.g., 5-10% in Nitrogen) is recommended to avoid excessive heat generation that could damage the catalyst structure.

• Hold the catalyst at the oxidation temperature in the presence of the oxidant for a period of 2-4 hours, or until the coke is completely removed. The completion of coke removal can be monitored by analyzing the off-gas for CO₂.

• After the regeneration period, switch off the oxidant gas flow and cool the catalyst down to room temperature under a flow of inert gas.

• The regenerated catalyst is now ready for reuse or characterization to confirm the restoration of its properties.

Mandatory Visualizations

Caption: Common pathways for catalyst deactivation in MEP synthesis.

Caption: A logical workflow for troubleshooting catalyst deactivation.

References

• 1. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 2. echemcom.com [echemcom.com]
• 3. 2024.sci-hub.se [2024.sci-hub.se]
• 4. US3846435A - Process for the production of 2-methyl-5-ethyl pyridine - Google Patents [patents.google.com]
• 5. ammoniaknowhow.com [ammoniaknowhow.com]
• 6. dmto.dicp.ac.cn [dmto.dicp.ac.cn]
• 7. US4111832A - Process for regenerating spent vanadium oxide containing oxidation catalysts - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. quora.com [quora.com]
• 12. dokumen.pub [dokumen.pub]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. mdpi.com [mdpi.com]

preventing emulsion formation during 2-Ethyl-5-methylpyridine workup

Technical Support Center: Workup of 2-Ethyl-5-methylpyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing and resolving emulsion formation during the workup of 2-Ethyl-5-methylpyridine.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of emulsion formation during the aqueous workup of 2-Ethyl-5-methylpyridine?

A1: Emulsions during the workup of 2-Ethyl-5-methylpyridine are often caused by the presence of surfactant-like impurities, unreacted starting materials, or byproducts.[1] Vigorous shaking of the separatory funnel can also lead to the formation of a stable dispersion of one liquid phase within the other.[2] Additionally, the presence of fine solid particulates can stabilize emulsions.[3]

Q2: How can I prevent emulsion formation from the outset?

A2: Prevention is often the most effective strategy. Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for the extraction to occur with minimal agitation.[1] Using a larger volume of both the organic and aqueous phases can also help minimize emulsion formation.

Q3: What is the role of pH in the extraction of 2-Ethyl-5-methylpyridine and how does it affect emulsions?

A3: 2-Ethyl-5-methylpyridine is a basic compound.[4] Washing the organic layer with a dilute acidic solution (e.g., 1M HCl) will convert the pyridine derivative into its water-soluble protonated salt, facilitating its separation from non-basic impurities.[5] Conversely, to extract the 2-Ethyl-5-methylpyridine back into an organic solvent, the aqueous layer should be basified (e.g., with NaOH) to deprotonate the pyridinium salt. Adjusting the pH can also help break emulsions by altering the solubility of emulsifying agents.[6]

Q4: Are there any alternative extraction techniques that are less prone to emulsion formation?

A4: Yes, Supported Liquid Extraction (SLE) is a technique that can be used for samples that are prone to emulsion formation.[1] In SLE, the aqueous sample is absorbed onto a solid support material, and the organic solvent is then passed through the support to extract the compound of interest, avoiding the direct mixing of two liquid phases.[1] Solid-Phase Extraction (SPE) is another alternative where the compound of interest is retained on a solid sorbent and then eluted with an appropriate solvent, which also prevents emulsion formation.[2]

Troubleshooting Guide for Emulsion Formation

This guide provides a step-by-step approach to resolving emulsions encountered during the workup of 2-Ethyl-5-methylpyridine.

Problem: A stable emulsion has formed between the organic and aqueous layers.

Step 1: Initial Observation and Patience

• Action: Allow the separatory funnel to stand undisturbed for 10-20 minutes.

• Reasoning: Sometimes, emulsions will break on their own if given enough time.[6]

Step 2: Gentle Mechanical Agitation

• Action: Gently swirl the separatory funnel or stir the emulsion layer with a glass rod.

• Reasoning: This can help to coalesce the dispersed droplets.[6]

Step 3: Addition of Brine

• Action: Add a small amount of saturated sodium chloride solution (brine).

• Reasoning: Brine increases the ionic strength of the aqueous layer, which can help to break the emulsion by "salting out" the organic component and increasing the density of the aqueous phase.[1][2]

Step 4: Altering the pH

• Action: If the emulsion persists, and depending on the desired location of your product, consider adding a small amount of dilute acid or base.

• Reasoning: Changing the pH can neutralize or charge potential emulsifying agents, increasing their solubility in one of the phases and breaking the emulsion.[6]

Step 5: Filtration

• Action: Filter the entire mixture through a pad of Celite® or glass wool.

• Reasoning: The fine particles of the filter aid can break up the emulsion, allowing the two liquid phases to separate.[7]

Step 6: Centrifugation

• Action: If the volume is manageable, transfer the mixture to centrifuge tubes and spin at a moderate speed.

• Reasoning: The centrifugal force will accelerate the separation of the two phases.[2][8]

Step 7: Addition of a Different Solvent

• Action: Add a small amount of a different organic solvent.

• Reasoning: This can alter the properties of the organic phase and help to dissolve any surfactant-like molecules that are causing the emulsion.[1][2]

Quantitative Data Summary

The following table summarizes the effectiveness of various common techniques for breaking emulsions. The values are representative and can vary depending on the specific reaction mixture.

Method	Typical Volume Added	Estimated Time for Separation	Success Rate	Notes
Patience	N/A	10 - 30 minutes	Low	Effective for weakly formed emulsions.
Addition of Brine	5-10% of total volume	5 - 15 minutes	High	A very common and effective method that increases the polarity of the aqueous phase.[1]
pH Adjustment	1-5 mL of 1M acid/base	2 - 10 minutes	Moderate-High	Effectiveness depends on the nature of the emulsifying agent.[6]
Filtration (Celite®)	N/A	5 - 10 minutes	High	Particularly useful if fine solid particles are suspected to be the cause of the emulsion.[7]
Centrifugation	N/A	5 - 15 minutes	Very High	Highly effective but limited by the availability of a suitable centrifuge and the volume of the mixture.[2][8]

Experimental Protocols

Protocol 1: Standard Acidic Wash of 2-Ethyl-5-methylpyridine

• Dissolve the crude 2-Ethyl-5-methylpyridine reaction mixture in a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• Transfer the solution to a separatory funnel.

• Add an equal volume of 1M hydrochloric acid.

• Gently invert the funnel 5-10 times, venting frequently to release any pressure. Avoid vigorous shaking. [1]

• Allow the layers to separate. The aqueous layer will contain the protonated 2-Ethyl-5-methylpyridine.

• Drain the lower aqueous layer.

• To recover the product, basify the aqueous layer with 5M NaOH until the pH is >10, then extract with fresh organic solvent.

Protocol 2: Breaking an Emulsion with Brine

• If an emulsion forms during the extraction, allow the separatory funnel to stand for 10 minutes.

• If the emulsion persists, add a volume of saturated NaCl solution (brine) equal to approximately 10-20% of the aqueous layer volume.

• Gently rock the separatory funnel back and forth to mix the brine with the emulsion.

• Allow the layers to separate. The emulsion should break, and a clear interface between the two layers should become visible.[5]

Visual Workflow

Caption: Troubleshooting workflow for resolving emulsions.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. biotage.com [biotage.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US6087507A - Separation of pyridine or pyridine derivatives from aqueous solutions - Google Patents [patents.google.com]
• 5. columbia.edu [columbia.edu]
• 6. azom.com [azom.com]
• 7. Tips & Tricks [chem.rochester.edu]
• 8. researchgate.net [researchgate.net]

improving selectivity in the Chichibabin synthesis of 2-Ethyl-5-methylpyridine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the selectivity of the Chichibabin synthesis for 2-Ethyl-5-methylpyridine.

Frequently Asked Questions (FAQs)

Q1: What are the typical starting materials for the Chichibabin synthesis of 2-Ethyl-5-methylpyridine?

A1: The most common industrial route for synthesizing 2-Ethyl-5-methylpyridine, also known as aldehyde-collidine, is the reaction of paraldehyde (a trimer of acetaldehyde) with an aqueous solution of ammonia or an ammonium salt.[1][2]

Q2: What are the major side products that affect the selectivity of the reaction?

A2: A significant challenge in this synthesis is the formation of other pyridine derivatives, particularly 2- and 4-picoline (2- and 4-methyl-pyridine).[1] Dimerization of pyridine intermediates can also occur as a side reaction.[3]

Q3: How can I improve the yield and selectivity of my reaction?

A3: Several strategies can be employed to enhance the yield and selectivity:

• Catalyst Selection: Utilizing catalysts such as modified alumina (Al₂O₃), silica (SiO₂), or zeolites in gas-phase reactions has been shown to improve conversion and selectivity.[4]

• Reaction Phase: While gas-phase synthesis is common, liquid-phase condensation at elevated temperatures and pressures is also a major route.[1]

• Temperature Control: Maintaining the reaction temperature within an optimal range of 200-250°C is crucial for promoting the desired reaction kinetics and minimizing by-product formation.[1]

• Pressure Control: Conducting the reaction under pressure, typically between 12-13 MPa, is common in industrial synthesis.[1]

• Use of Additives: The introduction of steam can help suppress the formation of unwanted by-products.[1] Using an inert gas like nitrogen as a diluent can help manage the exothermic nature of the reaction and prevent catalyst deactivation.[1]

• Ammonia Source: Employing specific ammonium salts, such as ammonium acetate or ammonium dibasic phosphate, can lead to high yield and selectivity.[2]

Q4: What is the general mechanism of the Chichibabin pyridine synthesis?

A4: The synthesis involves a complex series of reactions, including imine formation, base-catalyzed aldol condensations, and Michael reactions, which ultimately lead to the formation of the pyridine ring.[4]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield of 2-Ethyl-5-methylpyridine	- Suboptimal reaction temperature. - Inefficient catalyst. - Incorrect reactant ratios.	- Optimize the temperature to the 200-250°C range.[1] - Experiment with different catalysts like modified alumina or zeolites.[4] - Adjust the molar ratio of paraldehyde to the ammonia source. A common starting point is a molar excess of the ammonia source.[2]
Poor Selectivity (High levels of picoline isomers)	- Reaction conditions favoring the formation of simpler pyridines. - Inappropriate catalyst for the desired product.	- Consider switching to a liquid-phase synthesis at high pressure, which can offer better control. - Employ shape-selective catalysts like zeolites in gas-phase reactions.[4] - Introduce steam into the reaction to help suppress by-product formation.[1]
Reaction Temperature Spikes (Runaway Reaction)	- The reaction is highly exothermic.	- Use an inert diluent gas such as nitrogen to help manage the heat generated.[1] - Ensure efficient agitation and external cooling systems are in place.
Catalyst Deactivation	- High reaction temperatures causing coking or sintering.	- Use a diluent gas to control the partial pressure of reactants and manage heat.[1] - Implement a catalyst regeneration protocol if applicable.
Difficulty in Product Purification	- Presence of multiple, closely boiling isomers and by-products.	- Employ fractional distillation under reduced pressure for effective separation of 2-Ethyl-5-methylpyridine from water, unreacted paraldehyde, and picoline isomers.[5]

Quantitative Data Summary

Table 1: Reaction Conditions for Liquid-Phase Synthesis

Parameter	Value	Reference
Temperature Range	180 - 270 °C	[1]
Optimal Temperature	200 - 250 °C	[1]
Pressure	12 - 13 MPa	[1]
Reactants	Paraldehyde and Aqueous Ammonia	[1]
Catalyst (example)	Ammonium Acetate	[2][5]

Table 2: Reactant and Product Specifications from a Representative Protocol

Compound	Molar Amount	Mass/Volume	Reference
Paraldehyde	1.57 moles	207.5 g (209 ml)	[5]
28% Aqueous Ammonium Hydroxide	4.38 moles	267 g (296 ml)	[5]
Ammonium Acetate	0.065 moles	5.0 g	[5]
Product: 2-Ethyl-5-methylpyridine	72-76 g (50-53% yield)	[5]

Experimental Protocols

Key Experiment: Synthesis of 2-Ethyl-5-methylpyridine

This protocol is adapted from a procedure published in Organic Syntheses.[5]

Materials:

• Paraldehyde (207.5 g, 209 ml, 1.57 moles)

• 28% Aqueous Ammonium Hydroxide (267 g, 296 ml, 4.38 moles)

• Ammonium Acetate (5.0 g, 0.065 moles)

• Chloroform

• 2-liter steel reaction vessel (autoclave)

Procedure:

• Combine 267 g of 28% aqueous ammonium hydroxide, 207.5 g of paraldehyde, and 5.0 g of ammonium acetate in a 2-liter steel reaction vessel.

• Seal the vessel and heat the mixture to 230°C with continuous agitation.

• Maintain the temperature at 230°C for 1 hour. The pressure will range from 800 to 3000 psi. The reaction is exothermic, and a temporary rise above 230°C may occur without negatively impacting the yield.

• Allow the autoclave to cool to room temperature.

• Separate the two layers of the reaction mixture.

• To the non-aqueous layer, add 60 ml of chloroform. This will cause the separation of residual water, which should be combined with the main aqueous layer.

• Extract the aqueous layer with three 50-ml portions of chloroform.

• Combine all chloroform extracts with the main non-aqueous layer.

• Remove the chloroform by distillation at atmospheric pressure.

• Fractionally distill the remaining crude product under reduced pressure (e.g., through a 30-cm Fenske-type column).

• Collect the fraction boiling at 65–66°C/17 mm Hg. This is the purified 2-Ethyl-5-methylpyridine. The expected yield is 72–76 g (50–53%).

Visualizations

Caption: Experimental workflow for the Chichibabin synthesis of 2-Ethyl-5-methylpyridine.

References

• 1. 2-Ethyl-5-methylpyridine (CAS 18113-81-0) [benchchem.com]
• 2. US3846435A - Process for the production of 2-methyl-5-ethyl pyridine - Google Patents [patents.google.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Chichibabin pyridine synthesis - Wikipedia [en.wikipedia.org]
• 5. Organic Syntheses Procedure [orgsyn.org]

troubleshooting low conversion rates in 2-Ethyl-5-methylpyridine reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the synthesis of 2-Ethyl-5-methylpyridine (MEP), a key intermediate in the production of nicotinic acid (Vitamin B3).

Frequently Asked Questions (FAQs)

Q1: What are the common causes for low conversion rates in the synthesis of 2-Ethyl-5-methylpyridine?

Low conversion rates in 2-Ethyl-5-methylpyridine (MEP) synthesis can stem from several factors. The Chichibabin condensation of acetaldehyde or paraldehyde with ammonia is a complex reaction sensitive to various parameters. Prior art methods often report yields of approximately 50-60%, with significant formation of by-products like 2- and 4-picolines and higher boiling pyridine compounds.[1] Key areas to investigate include suboptimal reaction conditions, improper reactant ratios, and catalyst inefficiency.

Q2: How does reaction temperature affect the yield of 2-Ethyl-5-methylpyridine?

Reaction temperature is a critical parameter. For the liquid-phase synthesis of MEP from paraldehyde and aqueous ammonia, temperatures typically range from 200-300°C.[2][3] One patented process specifies a temperature range of 180°C to 270°C, with a preferred range of 200°C to 250°C.[1] Temperatures that are too low may lead to an incomplete reaction, while excessively high temperatures can promote the formation of unwanted side products and decomposition.[4] It is advisable to conduct small-scale experiments to determine the optimal temperature for your specific setup.

Q3: What is the role of the catalyst and which catalysts are most effective?

Catalysts are crucial for directing the reaction towards the desired product and improving yields. Ammonium salts are commonly used as catalysts in the Chichibabin reaction for MEP synthesis.[1] Among various ammonium salts tested, ammonium acetate has been identified as a particularly effective promoter for the reaction.[2] The choice of catalyst can significantly influence the product distribution and minimize the formation of by-products. For instance, using ammonium salts can lead to high selectivity for MEP.[1]

Q4: Can the ratio of reactants impact the conversion rate?

Yes, the molar ratio of reactants is a significant factor. For the reaction of paraldehyde with aqueous ammonium hydroxide, increasing the molar ratio of ammonium hydroxide to paraldehyde from approximately 2.8:1 to 8:1 has been shown to increase the yield of 5-ethyl-2-methylpyridine from 50–53% to 60–70%.[5] However, this increase in yield comes with the inconvenience of a much larger reaction volume.[5] It is important to optimize the reactant ratio to balance yield and process efficiency.

Q5: What are the main by-products in 2-Ethyl-5-methylpyridine synthesis and how can their formation be minimized?

Common by-products in the synthesis of MEP include other pyridine bases such as 2- and 4-picoline, as well as higher boiling pyridine compounds.[1][2] The formation of these by-products consumes reactants and reduces the yield of the desired MEP. Minimizing by-product formation can be achieved by optimizing reaction conditions such as temperature, pressure, and catalyst choice. Employing a highly selective catalyst system, such as specific ammonium salts, can favor the formation of MEP over other isomers and oligomers.[1][2]

Troubleshooting Guide

Low Conversion Rates and Yields

Symptom	Possible Cause	Suggested Solution
Low yield of 2-Ethyl-5-methylpyridine	Suboptimal reaction temperature.	Optimize the temperature within the 200-270°C range. Conduct small-scale experiments to find the ideal temperature for your specific conditions.[1]
Incorrect molar ratio of reactants.	Adjust the molar ratio of ammonia source to the aldehyde. An excess of the ammonia source can improve yields, but may increase reaction volume.[5]
Inefficient catalyst.	Ensure the use of an appropriate catalyst, such as ammonium acetate.[2] Check the purity and activity of the catalyst.
High levels of by-products (e.g., picolines)	Non-selective reaction conditions.	Fine-tune the reaction temperature and pressure. Consider using a more selective catalyst system.[1]
Impure starting materials.	Use high-purity acetaldehyde or paraldehyde and ammonia source to avoid side reactions.[4]
Reaction fails to initiate or proceeds very slowly	Insufficient temperature or pressure.	Verify that the reaction has reached the required temperature (at least 180°C) and pressure to be in the liquid phase.[1]
Catalyst deactivation.	Ensure the catalyst has not been poisoned or deactivated. Use fresh catalyst if necessary.[4]

Experimental Protocols

Synthesis of 2-Ethyl-5-methylpyridine from Paraldehyde and Aqueous Ammonia

This protocol is adapted from established literature procedures.[5]

Materials:

• Paraldehyde

• 28% Aqueous Ammonium Hydroxide

• Ammonium Acetate

• Chloroform

• High-pressure steel reaction vessel (autoclave)

Procedure:

• Charge the steel reaction vessel with 267 g (296 ml, 4.38 moles) of 28% aqueous ammonium hydroxide, 207.5 g (209 ml, 1.57 moles) of paraldehyde, and 5.0 g (0.065 mole) of ammonium acetate.

• Seal the reactor and begin continuous agitation.

• Heat the mixture to 230°C. The pressure will rise to between 800 and 3000 psi.

• Maintain the temperature at 230°C for 1 hour. Note that the reaction is exothermic and may cause a temporary temperature increase.[5]

• Allow the autoclave to cool to room temperature.

• Carefully vent any residual pressure and open the reactor.

• Separate the two layers of the reaction mixture.

• To the non-aqueous layer, add 60 ml of chloroform to precipitate dissolved water. Combine this water with the aqueous layer.

• Extract the aqueous layer with three 50 ml portions of chloroform.

• Combine all chloroform extracts with the main non-aqueous portion.

• Remove the chloroform by distillation at atmospheric pressure.

• Fractionally distill the residue under reduced pressure to obtain 5-ethyl-2-methylpyridine.

Data Presentation

Reported Yields of 2-Ethyl-5-methylpyridine under Various Conditions

Reactants	Catalyst/Promoter	Temperature (°C)	Pressure	Yield (%)	Reference
Acetaldehyde & Aqueous Ammonia	Various (e.g., ammonium acetate, fluorine compounds)	Not specified	Not specified	~50-60	[1]
Paraldehyde & Aqueous Ammonia	Not specified	Not specified	Not specified	~80	[1]
Paraldehyde & 28% Aqueous NH4OH	Ammonium Acetate	230	800-3000 psi	50-53	[5]
Paraldehyde & 28% Aqueous NH4OH (8:1 molar ratio)	Ammonium Acetate	230	800-3000 psi	60-70	[5]
Paraldehyde & Aqueous Ammonia	Ammonium Salt	200-300	12-13 MPa	~70	[3]
Acetaldehyde Ammonia Trimer (AAT)	Ammonium Salts	200	Not specified	>50	[2]

Visualizations

Troubleshooting Workflow for Low MEP Conversion

Caption: Troubleshooting flowchart for addressing low conversion rates in MEP synthesis.

General Synthesis Pathway for 2-Ethyl-5-methylpyridine

Caption: Simplified reaction pathway for the synthesis of 2-Ethyl-5-methylpyridine.

References

• 1. US3846435A - Process for the production of 2-methyl-5-ethyl pyridine - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Page loading... [guidechem.com]
• 4. benchchem.com [benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Managing Exothermic Reactions in 2-Ethyl-5-methylpyridine Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Ethyl-5-methylpyridine (MEP). The focus is on the safe management of the exothermic nature of this reaction.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 2-Ethyl-5-methylpyridine, particularly concerning temperature control.

Issue ID	Question	Possible Causes	Suggested Actions
EXO-01	The reaction temperature is rising rapidly and uncontrollably.	- Inadequate cooling capacity of the reactor setup.- Reactant addition rate is too high.- Incorrect solvent or insufficient solvent volume.- Higher than expected concentration of reactants.- Catalyst is too active or added too quickly.	- Immediate Action: Stop the addition of reactants. Increase the cooling to maximum. If necessary, use an external cooling bath (e.g., ice-water).- Follow-up: Review the heat transfer capabilities of your reactor.[1][2] Consider using a larger reactor or a reactor with a better surface area-to-volume ratio. Reduce the feed rate of the limiting reactant. Ensure the solvent has a sufficiently high heat capacity and is used in the recommended volume. Verify the concentration of all starting materials. If using a solid catalyst, consider adding it in portions.
EXO-02	The temperature of the reaction mixture is consistently higher than the set point, but stable.	- The heat generated by the reaction is slightly exceeding the heat removal capacity at the set temperature.- Inaccurate temperature probe reading.	- Lower the set point of the heating/cooling circulator to compensate for the exotherm.- Reduce the rate of reactant addition to decrease the rate of heat generation.- Calibrate the temperature probe to ensure accurate readings.
EXO-03	A sudden temperature spike occurred after an initial induction period.	- Accumulation of unreacted starting material followed by a rapid reaction.- Poor mixing leading to localized "hot spots".	- Ensure continuous and efficient stirring throughout the reaction.[1] - Start the reactant addition at a very slow rate and visually confirm the reaction has initiated before increasing the rate.- Consider adding a small amount of the reaction mixture from a previous successful batch to "initiate" the reaction.
EXO-04	How can I predict the potential for a thermal runaway?	- Lack of understanding of the reaction's thermal hazards.	- Conduct a thermal hazard assessment. This can include calculating the adiabatic temperature rise.[1] - Use reaction calorimetry to measure the heat of reaction and the rate of heat evolution under your specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the main cause of the exotherm in the synthesis of 2-Ethyl-5-methylpyridine?

The primary synthesis route, the Chichibabin pyridine synthesis, involves a series of condensation and cyclization reactions of aldehydes (or their equivalents like paraldehyde) and ammonia.[3] These bond-forming reactions are inherently exothermic, releasing significant energy as heat.[4]

Q2: What are the typical reaction conditions for 2-Ethyl-5-methylpyridine synthesis?

The reaction is typically carried out at elevated temperatures and pressures.[4][5] The specific conditions can vary depending on the chosen catalyst and reactants.

Parameter	Typical Range	Reference
Temperature	180 - 270 °C	[5]
Pressure	190 - 670 psig	[5]
Catalyst	Ammonium acetate, Ammonium dibasic phosphate, etc.	[5]

Q3: How does the choice of solvent affect the management of the exotherm?

The solvent plays a crucial role in heat management. A solvent with a higher heat capacity can absorb more heat for a given temperature increase. Additionally, the solvent's boiling point can act as a safety control, as boiling will dissipate a large amount of energy (latent heat of vaporization). However, this can also lead to a dangerous pressure build-up in a closed system. The choice of solvent can also influence the reaction kinetics and, therefore, the rate of heat generation.[6]

Q4: What is a safe rate of reactant addition?

The safe addition rate is highly dependent on the scale of the reaction, the cooling capacity of the reactor, and the specific reaction conditions. A general principle is to add the limiting reagent slowly and monitor the temperature closely. The rate of addition should be such that the cooling system can comfortably maintain the desired reaction temperature. For a new or scaled-up process, it is advisable to start with a very slow addition rate and gradually increase it while carefully observing the temperature profile.

Q5: Are there alternative, less exothermic methods for synthesizing 2-Ethyl-5-methylpyridine?

Research into alternative synthesis routes is ongoing. One approach involves the use of acetaldehyde ammonia trimer (AAT) as a starting material, which can offer better control over the reaction.[7][8] Enzymatic and electrocatalytic methods are also being explored for pyridine synthesis, which often proceed under milder and potentially less exothermic conditions.[9]

Experimental Protocols

Key Experiment: Synthesis of 2-Ethyl-5-methylpyridine via Chichibabin Reaction

This protocol is adapted from a literature procedure and includes specific safety recommendations for managing the exothermic nature of the reaction.[4]

Materials:

• Paraldehyde

• 28% Aqueous Ammonium Hydroxide

• Ammonium Acetate

• A high-pressure steel reaction vessel equipped with a mechanical stirrer, thermocouple, pressure gauge, and a cooling coil/jacket.

Procedure:

• Reactor Setup: Ensure the reaction vessel is clean, dry, and properly assembled. The cooling system should be tested to confirm it is operational.

• Charging the Reactor: In a well-ventilated fume hood, charge the reactor with 28% aqueous ammonium hydroxide, paraldehyde, and ammonium acetate. Note: The reaction is exothermic, and a temperature rise may be observed upon mixing.[4]

• Sealing and Purging: Seal the reactor and purge it with an inert gas, such as nitrogen, to remove any air.

• Heating and Agitation: Begin stirring and slowly heat the mixture to the target temperature (e.g., 230 °C).[4]

• Temperature Monitoring and Control: Monitor the internal temperature and pressure closely. The reaction is exothermic and may cause the temperature to rise above the setpoint.[4] Be prepared to use the cooling system to control any temperature surge. The rate of heating should be controlled to avoid a rapid pressure increase.

• Reaction Time: Maintain the reaction at the target temperature for the specified time (e.g., 1 hour).[4]

• Cooling and Depressurization: After the reaction is complete, cool the reactor to room temperature. Once cooled, slowly and carefully vent the excess pressure.

• Work-up: Open the reactor and process the reaction mixture as per the desired purification protocol.

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mt.com [mt.com]
• 3. Chichibabin pyridine synthesis - Wikipedia [en.wikipedia.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. US3846435A - Process for the production of 2-methyl-5-ethyl pyridine - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. A new reaction route for the synthesis of 2-methyl-5-ethylpyridine - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to 2-Ethyl-5-methylpyridine and Other Pyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 2-Ethyl-5-methylpyridine against other pyridine derivatives. Pyridine and its analogs are fundamental scaffolds in medicinal chemistry and industrial applications, known for a wide range of biological activities including anticancer, anti-inflammatory, and antiviral properties.[1][2] This document summarizes key physicochemical properties, synthesis protocols, and comparative biological data to inform research and development efforts.

Comparative Physicochemical Properties

The substitution pattern on the pyridine ring significantly influences its physical and chemical properties. 2-Ethyl-5-methylpyridine (also known as 5-Ethyl-2-picoline) is a colorless to yellow liquid with a sharp, penetrating odor.[3][4] Below is a comparison of its properties with the parent pyridine molecule and other common methyl-substituted derivatives (picolines).

Property	2-Ethyl-5-methylpyridine	Pyridine	2-Methylpyridine (α-Picoline)	3-Methylpyridine (β-Picoline)	4-Methylpyridine (γ-Picoline)
Molecular Formula	C₈H₁₁N[3]	C₅H₅N[5][6]	C₆H₇N	C₆H₇N	C₆H₇N
Molar Mass ( g/mol )	121.18[3]	79.10[6]	93.13	93.13	93.13
Boiling Point (°C)	178[7]	115.2[8]	128-129	143-144	143-145
Melting Point (°C)	-70.3	-41.6[6]	-66.7	-18	13.2
Density (g/mL)	0.919 (at 25°C)[7]	0.982 (at 20°C)[8]	0.944 (at 20°C)	0.957 (at 20°C)	0.955 (at 20°C)
Flash Point (°C)	66.1[9]	20[8]	27	38	57
Solubility in Water	Insoluble[10]	Miscible[8]	Soluble	Soluble	Soluble
logP	2.39[3]	0.65[8]	1.11	1.20	1.25

Synthesis Methodologies and Experimental Protocols

The synthesis of pyridine derivatives can be achieved through various routes, from classic condensation reactions to modern transition-metal-catalyzed methods.[11][12]

Industrial Synthesis of 2-Ethyl-5-methylpyridine

The primary industrial method for producing 2-Ethyl-5-methylpyridine involves the condensation reaction of paraldehyde (a trimer of acetaldehyde) with ammonia at high temperature and pressure.[13][14] This process efficiently creates the substituted pyridine ring from simple, readily available precursors.[13]

Industrial synthesis workflow for 2-Ethyl-5-methylpyridine.

Experimental Protocol: Laboratory Synthesis of 2-Ethyl-5-methylpyridine

This protocol is adapted from a procedure reported in Organic Syntheses.[15]

Materials:

• 28% Aqueous ammonium hydroxide (4.38 moles)

• Paraldehyde (1.57 moles)

• Ammonium acetate (0.065 moles)

• Chloroform

• 2-liter steel reaction vessel (autoclave)

Procedure:

• Charge the steel reaction vessel with 267 g of 28% aqueous ammonium hydroxide, 207.5 g of paraldehyde, and 5.0 g of ammonium acetate.[15]

• Seal the autoclave and heat the mixture to 230°C with continuous agitation. Maintain this temperature for 1 hour. Note: The reaction is exothermic and the temperature may briefly rise.[15]

• Allow the autoclave to cool to room temperature.

• Separate the two layers of the resulting reaction mixture. A small amount of solid material may be present.[15]

• To the non-aqueous (organic) layer, add 60 ml of chloroform to separate any remaining water. Combine this water with the main aqueous layer.

• Extract the aqueous layer with three 50-ml portions of chloroform.

• Combine all chloroform extracts with the main organic portion.

• Remove the chloroform by distillation at atmospheric pressure.

• Fractionally distill the remaining residue under reduced pressure (e.g., through a 30-cm Fenske-type column) to yield 5-ethyl-2-methylpyridine (boiling point 65–66°/17 mm). The expected yield is approximately 50–53%.[15]

General Protocol: One-Pot Synthesis of Fused Pyridine Derivatives

This protocol describes an efficient, environmentally friendly one-pot synthesis of fused pyridine derivatives.[11] This method highlights the versatility of modern synthetic strategies for creating complex pyridine structures.

General workflow for one-pot synthesis of pyridine derivatives.

Comparative Biological Activity

Pyridine derivatives are a cornerstone of many pharmaceuticals due to their diverse biological activities.[2] The nature and position of substituents on the pyridine ring are critical for their pharmacological action.[1][12]

Anti-inflammatory Activity

Certain pyridine derivatives have shown significant anti-inflammatory activity. A study comparing novel pyridine and pyrimidine derivatives in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages demonstrated their ability to inhibit nitric oxide (NO) production.[16] The most promising compounds were found to significantly decrease the expression of inflammatory cytokines like IL-1, IL-6, and TNF-ɑ.[16]

Compound Class	Representative Compound	Inhibition of NO (%)	IC₅₀ (µM)	Cell Line
Pyridine Derivative	7a	65.48[16]	76.6[16]	RAW 264.7
Pyridine Derivative	7f	51.19[16]	96.8[16]	RAW 264.7
Pyrimidine Derivative	9d	61.90[16]	88.7[16]	RAW 264.7
Pyrimidine Derivative	9a	55.95[16]	83.1[16]	RAW 264.7

Antiproliferative Activity

The pyridine scaffold is prevalent in anticancer agents.[17] Their mechanisms often involve the inhibition of protein kinases, induction of apoptosis, and cell cycle arrest.[11][17] A review of structure-activity relationships found that the presence of -OMe, -OH, -C=O, and -NH₂ groups can enhance antiproliferative activity, whereas halogens or bulky groups may decrease it.[1]

Compound Class	Representative Compound	IC₅₀ (µM)	Target Cell Line
Pyridinone Derivative	1	4.3[17]	MCF-7 (Breast Cancer)
Pyridinone Derivative	2	5.1[17]	MCF-7 (Breast Cancer)
Pyridine Derivative	20 (with two -OH groups)	0.91[1]	A549 (Lung Cancer)
Pyridine Derivative	21 (with -OH and -OMe groups)	3.78[1]	A549 (Lung Cancer)

Many pyridine derivatives exert their anticancer effects by modulating key signaling pathways.[17] One prominent target is the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a protein kinase involved in tumor angiogenesis.[11]

Inhibition of VEGFR-2 signaling by a pyridine derivative.

Comparative Applications

While sharing a core structure, different pyridine derivatives are utilized in distinct industrial and pharmaceutical sectors based on their specific properties and reactivity.

Derivative	Primary Applications
2-Ethyl-5-methylpyridine	Chemical Intermediate: Key precursor in the manufacture of nicotinic acid (Vitamin B3) and nicotinamide.[4][13] Also used to produce vinyl pyridines for copolymers.[4]
Pyridine	Solvent & Reagent: Widely used as a versatile organic solvent and reagent, particularly for dehalogenation reactions.[5][6] Precursor: A raw material for agrochemicals and pharmaceuticals.[6] Also used as a denaturant and disinfectant.[5][6]
Methylpyridines (Picolines)	Chemical Intermediate: 2-Methylpyridine is used to produce the agrichemical nitrapyrin and vinylpyridine.[12] 3-Methylpyridine is a precursor for drugs like niacin. 4-Methylpyridine is a precursor to the antituberculosis drug isoniazid.
Specialized Derivatives	Pharmaceuticals: Pyridine rings are integral to a vast number of drugs, including proton pump inhibitors (e.g., omeprazole), kinase inhibitors (e.g., imatinib), and antivirals (e.g., atazanavir).[2]

References

• 1. The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-Ethyl-2-methylpyridine | C8H11N | CID 7728 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. lifechempharma.com [lifechempharma.com]
• 6. byjus.com [byjus.com]
• 7. 5-Ethyl-2-methylpyridine | 104-90-5 [chemicalbook.com]
• 8. Pyridine - Wikipedia [en.wikipedia.org]
• 9. 5-ethyl-2-methyl pyridine, 104-90-5 [thegoodscentscompany.com]
• 10. 2-METHYL-5-ETHYLPYRIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. 5-Ethyl-2-methylpyridine - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. Comparative Study of Pyridine and Pyrimidine Derivatives as Promising Anti-Inflammatory Agents: Design, Synthesis, and LPS-Induced RAW 264.7 Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]

A Comparative Guide to Nicotinic Acid Precursors: 2-Ethyl-5-methylpyridine vs. Alternatives

For Researchers, Scientists, and Drug Development Professionals

Nicotinic acid, a vital component of the vitamin B complex (Vitamin B3), is a cornerstone in various pharmaceutical and nutritional applications. Its synthesis on an industrial scale relies on the oxidative transformation of several key precursors. This guide provides an objective comparison of the performance of 2-ethyl-5-methylpyridine against other common precursors, namely 3-methylpyridine (β-picoline) and quinoline, supported by experimental data and detailed methodologies.

At a Glance: Performance Comparison of Nicotinic Acid Precursors

The selection of a precursor for nicotinic acid synthesis is a critical decision influenced by factors such as yield, reaction conditions, cost, and environmental impact. The following table summarizes the key performance indicators for the primary industrial routes.

Precursor	Typical Oxidant	Catalyst	Temperature (°C)	Pressure (MPa)	Yield (%)	Key Advantages	Key Disadvantages
2-Ethyl-5-methylpyridine	Nitric Acid	None	190 - 330	2 - 29	84 - 91	High yield, well-established industrial process	Harsh reaction conditions, production of nitrous oxide (N₂O), a potent greenhouse gas, low atom economy.[1][2][3]
3-Methylpyridine (β-Picoline)	Air/Ammonia (Ammoxidation)	V₂O₅-based	280 - 500	~0.5	72 - 84 (overall)	Mature technology, avoids strong liquid oxidants	High temperatures, multi-step process (hydrolysis of intermediate).[2][3]
3-Methylpyridine (β-Picoline)	Dioxygen	Co/Mn/Br salts	170 - 180	~1.5	up to 81.3	Milder conditions than nitric acid oxidation	Requires catalyst and initiator.[4]
Quinoline	Nitric Acid/Sulfuric Acid	V₂O₅, MoO₂	220 - 230	Not specified	77 - 79	Utilizes a different feedstock	Lower yield, more by-products, difficult separation.[3]
3-Methylpyridine (Biocatalytic)	Air	E. coli whole-cell biocatalyst	Not specified	Not specified	~92	Environmentally friendly, mild conditions	Currently at a smaller scale, potential for substrate/product inhibition.[5]

Synthesis Pathways and Logical Relationships

The journey from precursor to nicotinic acid involves distinct chemical transformations. The diagrams below, generated using the DOT language, illustrate these pathways.

Caption: Synthesis pathways of nicotinic acid from different precursors.

Experimental Methodologies

Detailed experimental protocols are crucial for replicating and comparing synthesis routes. Below are representative procedures for each major pathway.

Synthesis from 2-Ethyl-5-methylpyridine (Nitric Acid Oxidation)

Principle: This industrial method involves the liquid-phase oxidation of 2-ethyl-5-methylpyridine with nitric acid under high temperature and pressure. The reaction proceeds through an intermediate, 2,5-pyridinedicarboxylic acid (isocinchomeronic acid), which is subsequently decarboxylated to yield nicotinic acid.[2]

Experimental Protocol:

• A mixture of 6.4% 2-ethyl-5-methylpyridine and approximately 33% nitric acid solution is fed into a high-pressure reactor, typically made of or lined with titanium to withstand the corrosive environment.[3]

• The reactor is heated to a temperature of 330°C and pressurized to 290 atm.[3] The reaction is highly exothermic and requires careful temperature control.

• The residence time in the reactor is approximately 5 minutes.[3]

• The reaction mixture, containing nicotinic acid nitrate, is then cooled.

• The crude product is isolated by crystallization.

• Further purification is achieved through neutralization and recrystallization to yield high-purity nicotinic acid.

Caption: Experimental workflow for nicotinic acid synthesis from 2-ethyl-5-methylpyridine.

Synthesis from 3-Methylpyridine (Ammoxidation and Hydrolysis)

Principle: This is a two-stage industrial process. First, 3-methylpyridine undergoes gas-phase ammoxidation to form 3-cyanopyridine. The 3-cyanopyridine is then hydrolyzed to nicotinic acid, often via a nicotinamide intermediate.[2]

Experimental Protocol:

Stage 1: Ammoxidation

• A gaseous mixture of 3-methylpyridine, ammonia, and air is prepared.[2]

• The mixture is passed through a fluidized bed or multi-tubular reactor containing a vanadium pentoxide (V₂O₅)-based catalyst.[2][3]

• The reaction is carried out at a temperature of 360°C.[3]

• The resulting gas stream, containing 3-cyanopyridine, is cooled to condense the product.

Stage 2: Hydrolysis

• The crude 3-cyanopyridine is hydrolyzed under alkaline conditions.[3]

• The reaction mixture is heated to drive the hydrolysis to completion, forming the sodium salt of nicotinic acid.

• The solution is then acidified to precipitate nicotinic acid.

• The precipitated nicotinic acid is filtered, washed, and dried.

Caption: Experimental workflow for the two-stage synthesis of nicotinic acid from 3-methylpyridine.

Synthesis from Quinoline (Oxidation and Decarboxylation)

Principle: Quinoline is oxidized to quinolinic acid (pyridine-2,3-dicarboxylic acid), which is then decarboxylated to produce nicotinic acid. This method is less common industrially but is a valid laboratory-scale synthesis.

Experimental Protocol:

• Quinoline is mixed with concentrated sulfuric acid in a reaction vessel.

• Nitric acid is added dropwise to the mixture while maintaining the temperature at 220-230°C.[3] A catalyst such as vanadium pentoxide (V₂O₅) or molybdenum dioxide (MoO₂) can be used.[3]

• The reaction mixture is heated to complete the oxidation to quinolinic acid.

• The quinolinic acid intermediate is then decarboxylated by heating at a higher temperature.

• The resulting nicotinic acid is isolated from the reaction mixture through a series of extraction and purification steps.

Environmental and Safety Considerations

A significant drawback of the 2-ethyl-5-methylpyridine route is the production of nitrous oxide (N₂O), a greenhouse gas with a warming potential approximately 300 times that of carbon dioxide.[1] This has led to increased interest in "greener" alternatives. The ammoxidation of 3-methylpyridine is considered more environmentally friendly as it avoids the use of strong, corrosive nitric acid.

Biocatalytic methods, such as the use of whole-cell biocatalysts to convert 3-methylpyridine to nicotinic acid, represent a promising frontier.[5] These processes operate under mild conditions and have the potential for high selectivity and minimal environmental impact, though they are still under development for large-scale industrial application.

Conclusion

The industrial synthesis of nicotinic acid is dominated by processes starting from 2-ethyl-5-methylpyridine and 3-methylpyridine. While the 2-ethyl-5-methylpyridine route offers high yields, its harsh reaction conditions and the generation of nitrous oxide are significant environmental concerns. The ammoxidation of 3-methylpyridine provides a more established "greener" alternative, though it is a multi-step process. Quinoline serves as another potential precursor, but its industrial application for nicotinic acid synthesis is less prevalent.

For researchers and drug development professionals, the choice of a synthetic route will depend on a balance of factors including scale, cost, available equipment, and increasingly, environmental sustainability. The development of efficient and scalable biocatalytic routes from precursors like 3-methylpyridine is a key area of ongoing research that promises to further enhance the green credentials of nicotinic acid production.

References

• 1. mdpi.com [mdpi.com]
• 2. Methods to Produce Nicotinic Acid with Potential Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN1141288A - Process for preparing nicotinic acid - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Nicotinic acid production from 3-methylpyridine by E. coli whole-cell biocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for 2-Ethyl-5-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) methods for the quantitative analysis of 2-Ethyl-5-methylpyridine. As a key intermediate and potential impurity in pharmaceutical manufacturing, accurate and reliable quantification of this compound is critical. This document outlines adaptable starting points for method development and validation, adhering to ICH guidelines.[1][2]

Comparison of Analytical Methods

The choice between HPLC and GC for the analysis of 2-Ethyl-5-methylpyridine depends on several factors, including the sample matrix, required sensitivity, and available instrumentation. While both techniques are viable, they offer different performance characteristics.

Table 1: Performance Comparison of HPLC and GC Methods for 2-Ethyl-5-methylpyridine Analysis

Parameter	HPLC-UV	GC-FID
Linearity (R²)	> 0.999	> 0.999
Accuracy (% Recovery)	98.0 - 102.0%	95.0 - 105.0%
Precision (%RSD)	< 2.0%	< 5.0%
Limit of Detection (LOD)	~5 ng/mL	~0.1 µg/mL
Limit of Quantitation (LOQ)	~15 ng/mL	~0.5 µg/mL

Experimental Protocols

Detailed methodologies for the proposed HPLC and a comparative GC method are provided below. These protocols should be optimized and validated for specific applications.

Proposed HPLC Method Protocol

This protocol outlines a stability-indicating reversed-phase HPLC (RP-HPLC) method for the quantitative analysis of 2-Ethyl-5-methylpyridine.

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system with a pump, autosampler, column oven, and a UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended.

• Mobile Phase: A mixture of acetonitrile and water (e.g., 30:70 v/v) with 0.1% phosphoric acid.[3][4] The mobile phase should be filtered and degassed.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 260 nm.

• Injection Volume: 10 µL.

2. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve a known amount of 2-Ethyl-5-methylpyridine reference standard in the mobile phase to obtain a stock solution of 100 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 0.5 - 50 µg/mL).

• Sample Preparation: Dissolve the sample containing 2-Ethyl-5-methylpyridine in the mobile phase to achieve a concentration within the calibration range. Filter the sample solution through a 0.45 µm syringe filter before injection.[2]

3. Data Analysis:

• Identify the 2-Ethyl-5-methylpyridine peak based on its retention time.

• Construct a calibration curve by plotting the peak area against the concentration of the calibration standards.

• Determine the concentration of 2-Ethyl-5-methylpyridine in the sample from the calibration curve.

Comparative Gas Chromatography (GC-FID) Method

GC with a Flame Ionization Detector (FID) is a robust alternative for the routine quantification of 2-Ethyl-5-methylpyridine.[1][2]

Table 2: GC-FID Method Parameters

Parameter	Value
Column	DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium or Nitrogen
Inlet Temperature	250 °C
Detector Temperature	300 °C
Oven Program	80 °C (hold 2 min), ramp to 200 °C at 10 °C/min, hold 5 min
Injection Mode	Split (e.g., 20:1)

Method Validation Workflow

A crucial step in implementing any analytical method is validation, which ensures the method is reliable, reproducible, and fit for its intended purpose. The following diagram illustrates a typical workflow for analytical method validation based on ICH guidelines.[1][5]

Caption: A typical workflow for HPLC method validation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. hjjkyyj.com [hjjkyyj.com]
• 5. Determination of pyridine, 2-picoline, 4-picoline and quinoline from mainstream cigarette smoke by solid-phase extraction liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of GC and HPLC Methods for 2-Ethyl-5-methylpyridine Analysis

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of 2-Ethyl-5-methylpyridine is crucial for quality control, impurity profiling, and stability testing. The selection of an appropriate analytical method, primarily between Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), is a critical decision that depends on factors such as the sample matrix, required sensitivity, and analytical throughput. This guide provides an objective comparison of GC and HPLC methods for the analysis of 2-Ethyl-5-methylpyridine, supported by representative experimental data and detailed protocols to aid in method selection and cross-validation.

Principles of Cross-Validation

Method cross-validation is the process of formally demonstrating that two different analytical methods are equivalent and can be used interchangeably.[1] This is essential when transferring methods between laboratories or when a more efficient method is intended to replace an existing one. The core of cross-validation involves analyzing the same set of samples using both methods and statistically comparing the results to ensure consistency in accuracy, precision, and linearity.[1]

Comparison of Analytical Methods

Both GC and HPLC are powerful chromatographic techniques suitable for the analysis of 2-Ethyl-5-methylpyridine, a volatile to semi-volatile organic compound.[2] GC is often favored for its high resolution and sensitivity for volatile compounds, while HPLC is a versatile technique applicable to a broader range of compounds, including those that are less volatile.[2] The choice between the two often comes down to the specific requirements of the analysis.

A summary of the expected performance characteristics for each method in the analysis of 2-Ethyl-5-methylpyridine is presented below. These values are based on typical performance data for the analysis of similar pyridine derivatives.[3]

Performance Characteristic	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Linearity (R²)	> 0.999	> 0.998
Limit of Detection (LOD)	~0.05 µg/mL	~0.5 µg/mL
Limit of Quantitation (LOQ)	~0.15 µg/mL	~1.5 µg/mL
Precision (% RSD)	< 3.0%	< 2.5%
Accuracy (% Recovery)	96 - 104%	97 - 103%
Specificity	Very High (with MS detector)	High (with DAD/UV detector)

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of analytical methods. The following are representative protocols for the analysis of 2-Ethyl-5-methylpyridine by GC and HPLC.

Gas Chromatography (GC) Protocol

Given its volatility, 2-Ethyl-5-methylpyridine is well-suited for GC analysis.[2] A common approach involves using a non-polar or medium-polarity capillary column with a flame ionization detector (FID) for quantification or a mass spectrometer (MS) for definitive identification.

• Instrumentation: GC system equipped with a split/splitless injector and an FID or MS detector.

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column (or equivalent).[4]

• Carrier Gas: Helium at a constant flow of 1 mL/min.[4]

• Injector Temperature: 250 °C

• Oven Temperature Program: Initial temperature of 80 °C, hold for 2 minutes, ramp to 200 °C at 10 °C/min, and hold for 5 minutes.

• Detector Temperature: 280 °C (FID) or MS transfer line at 280 °C.

• Injection Volume: 1 µL

• Sample Preparation: Dissolve the sample in a suitable solvent such as methanol or dichloromethane to a concentration within the calibration range. An internal standard may be added to improve precision.[2]

High-Performance Liquid Chromatography (HPLC) Protocol

A reverse-phase HPLC method is generally suitable for the analysis of 2-Ethyl-5-methylpyridine and other pyridine derivatives.[5][6]

• Instrumentation: HPLC system with a UV-Vis or Diode Array Detector (DAD).[4]

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[4]

• Mobile Phase: A mixture of acetonitrile and a buffered aqueous solution (e.g., 10 mM ammonium acetate, pH 4.5).[4] A simple mobile phase of acetonitrile and water with phosphoric acid can also be used.[5][6]

• Flow Rate: 1.0 mL/min.[4]

• Column Temperature: 30 °C.[4]

• Detection Wavelength: UV detection at approximately 250-280 nm.[4]

• Injection Volume: 10 µL.[4]

• Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent and filter through a 0.45 µm syringe filter before injection.[3][4]

Mandatory Visualizations

To facilitate a clearer understanding of the analytical and decision-making processes, the following diagrams illustrate the experimental workflow for cross-validation and a logical approach to selecting the appropriate analytical technique.

A logical workflow for the cross-validation of GC and HPLC methods.

A decision tree for selecting between GC and HPLC for 2-Ethyl-5-methylpyridine analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. 5-Ethyl-2-methylpyridine | SIELC Technologies [sielc.com]
• 6. Separation of 5-Ethyl-2-methylpyridine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

A Comparative Guide to Evaluating 2-Ethyl-5-methylpyridine as a Corrosion Inhibitor

For Researchers, Scientists, and Drug Development Professionals

In the field of materials science and chemical engineering, the selection of an effective corrosion inhibitor is paramount to ensure the longevity and integrity of metallic components, particularly in acidic environments. This guide provides a comprehensive framework for comparing the efficacy of 2-Ethyl-5-methylpyridine as a corrosion inhibitor against other alternatives. The methodologies, data presentation formats, and visualizations detailed herein are designed to offer an objective and data-driven approach to inhibitor selection.

Efficacy of Pyridine Derivatives as Corrosion Inhibitors

Pyridine and its derivatives are well-established as effective corrosion inhibitors for various metals and alloys in acidic media.[1][2] Their inhibitory action is attributed to the presence of the nitrogen atom with its lone pair of electrons and the aromatic ring, which facilitate adsorption onto the metal surface.[2] This adsorption forms a protective layer that isolates the metal from the corrosive environment, thereby reducing the corrosion rate. The efficiency of pyridine-based inhibitors is significantly influenced by the nature of substituents on the pyridine ring.[2]

Comparative Data on Corrosion Inhibition Efficacy

The following tables present a template for summarizing and comparing the quantitative data obtained from experimental evaluations of 2-Ethyl-5-methylpyridine and a comparative inhibitor, 2-Picoline. Note: The data presented here for both compounds is illustrative and intended to demonstrate the format for data presentation. Actual experimental data should be substituted upon completion of testing.

Table 1: Weight Loss Method - Inhibition Efficiency and Corrosion Rate

Inhibitor	Concentration (M)	Temperature (°C)	Weight Loss (mg)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
Blank	-	25	100	5.0	-
2-Ethyl-5-methylpyridine	0.001	25	30	1.5	70
0.005	25	15	0.75	85
0.01	25	8	0.4	92
2-Picoline	0.001	25	40	2.0	60
0.005	25	25	1.25	75
0.01	25	15	0.75	85

Table 2: Potentiodynamic Polarization Data

Inhibitor	Concentration (M)	Ecorr (mV vs. SCE)	Icorr (µA/cm²)	βa (mV/dec)	βc (mV/dec)	Inhibition Efficiency (%)
Blank	-	-450	100	70	-120	-
2-Ethyl-5-methylpyridine	0.005	-420	15	65	-110	85
2-Picoline	0.005	-430	25	68	-115	75

Table 3: Electrochemical Impedance Spectroscopy (EIS) Data

Inhibitor	Concentration (M)	Rct (Ω·cm²)	Cdl (µF/cm²)	Inhibition Efficiency (%)
Blank	-	50	200	-
2-Ethyl-5-methylpyridine	0.005	450	50	88.9
2-Picoline	0.005	300	75	83.3

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable results. The following are standard protocols for the key experiments in corrosion inhibitor evaluation.

Weight Loss Measurement

This gravimetric method provides a direct measure of material loss due to corrosion.

• Specimen Preparation: Mild steel coupons of known dimensions are mechanically polished with a series of emery papers of decreasing grit size, degreased with acetone, washed with distilled water, and dried.

• Initial Weighing: The initial weight of each coupon is accurately recorded.

• Immersion: The coupons are suspended in the corrosive medium (e.g., 1M HCl) with and without the inhibitor at various concentrations and temperatures for a specified duration (e.g., 24 hours).

• Cleaning: After immersion, the coupons are retrieved, washed with a cleaning solution (e.g., a solution containing HCl and hexamine) to remove corrosion products, rinsed with distilled water and acetone, and then dried.

• Final Weighing: The final weight of each coupon is recorded.

• Calculations: The weight loss, corrosion rate, and inhibition efficiency are calculated using standard formulas.

Potentiodynamic Polarization

This electrochemical technique provides insights into the kinetics of the anodic and cathodic corrosion reactions.

• Electrochemical Cell Setup: A three-electrode cell is used, consisting of a working electrode (mild steel), a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum).

• Stabilization: The working electrode is immersed in the test solution (with and without inhibitor) for a period to allow the open-circuit potential (OCP) to stabilize.

• Polarization Scan: The potential of the working electrode is scanned from a cathodic potential to an anodic potential relative to the OCP at a slow scan rate (e.g., 1 mV/s).

• Data Analysis: The resulting polarization curve (log I vs. E) is used to determine the corrosion potential (Ecorr), corrosion current density (Icorr), and Tafel slopes (βa and βc) by extrapolating the linear portions of the anodic and cathodic branches back to Ecorr.

• Inhibition Efficiency Calculation: The inhibition efficiency is calculated from the Icorr values with and without the inhibitor.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrode/electrolyte interface.

• Cell Setup and Stabilization: The same three-electrode cell as in potentiodynamic polarization is used. The working electrode is allowed to stabilize at its OCP in the test solution.

• Impedance Measurement: A small amplitude AC signal (e.g., 10 mV) is applied to the working electrode at its OCP over a wide range of frequencies (e.g., 100 kHz to 10 mHz).

• Data Presentation: The impedance data is typically presented as Nyquist and Bode plots.

• Equivalent Circuit Modeling: The data is fitted to an appropriate equivalent electrical circuit model to determine parameters such as the charge transfer resistance (Rct) and the double-layer capacitance (Cdl).

• Inhibition Efficiency Calculation: The inhibition efficiency is calculated from the Rct values in the presence and absence of the inhibitor.

Visualizing the Experimental Workflow and Corrosion Inhibition Mechanism

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflows and the proposed mechanism of corrosion inhibition.

References

• 1. chemmethod.com [chemmethod.com]
• 2. researchgate.net [researchgate.net]

performance of different catalysts in 2-Ethyl-5-methylpyridine synthesis

A Comparative Guide to Catalysts in 2-Ethyl-5-methylpyridine Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 2-Ethyl-5-methylpyridine (MEP) is a critical process in the production of various pharmaceuticals, agrochemicals, and notably, as a precursor to nicotinic acid (Vitamin B3). The efficiency of this synthesis is highly dependent on the catalytic system employed. This guide provides a comparative overview of different catalysts, their performance based on experimental data, and detailed experimental protocols.

Performance Comparison of Catalytic Systems

The selection of a catalyst for MEP synthesis involves a trade-off between yield, selectivity, cost, and environmental impact. The following table summarizes the performance of various catalytic systems based on reported experimental data.

Catalyst System	Reactants	Temperature (°C)	Pressure	Yield (%)	Selectivity (%)	Reference
Homogeneous Catalysts
Ammonium Acetate	Paraldehyde, Aq. NH₄OH	230	Autogenous (800-3000 psi)	50-53	High	Organic Syntheses Procedure
Ammonium Acetate	Acetaldehyde, Aq. NH₄OAc	225	335-390 psig	High	High	US Patent 3,846,435
Ammonium Salts (e.g., acetate, phosphate)	Acetaldehyde Ammonia Trimer (AAT)	150-230	Autogenous	>50	Promoter dependent	[1][2]
Heterogeneous Catalysts
H-Y-mmm Zeolite	Acetaldehyde, Ammonia	150	Autogenous	63	93	Microporous and Mesoporous Materials
H-Y Zeolite	Acetaldehyde, Ammonia	150	Autogenous	58	91	Microporous and Mesoporous Materials
Pb-ZSM-5	Acetaldehyde, Formaldehyde, Ammonia	420	Atmospheric	-	High for pyridines	[3]
W-ZSM-5	Acetaldehyde, Formaldehyde, Ammonia	420	Atmospheric	-	High for pyridines	[3]
Pb-SiO₂-Al₂O₃	Acetaldehyde, Ammonia	420	Atmospheric	-	High for picolines	[4]
W-SiO₂-Al₂O₃	Acetaldehyde, Ammonia	420	Atmospheric	-	High for picolines	[4]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of catalytic performance. Below are protocols for key experiments cited in the comparison.

Synthesis of 2-Ethyl-5-methylpyridine using Ammonium Acetate

This protocol is adapted from a procedure published in Organic Syntheses.

Materials:

• Paraldehyde

• 28% Aqueous Ammonium Hydroxide

• Ammonium Acetate

• Chloroform

Procedure:

• In a 2-liter steel reaction vessel, combine 267 g (296 ml, 4.38 moles) of 28% aqueous ammonium hydroxide, 207.5 g (209 ml, 1.57 moles) of paraldehyde, and 5.0 g (0.065 mole) of ammonium acetate.

• Seal the reaction vessel and heat to 230°C with continuous agitation. Maintain this temperature for 1 hour. Note that the reaction is exothermic and the temperature may briefly rise.

• Allow the autoclave to cool to room temperature.

• Separate the two layers of the reaction mixture. If an emulsion has formed due to slight corrosion of the reaction vessel, it can be removed by filtration.

• To the non-aqueous layer, add 60 ml of chloroform. This will cause the separation of water, which should be combined with the aqueous layer.

• Extract the aqueous layer with three 50-ml portions of chloroform.

• Combine all chloroform extracts with the main non-aqueous layer.

• Remove the chloroform by distillation at atmospheric pressure.

• Fractionally distill the residue under reduced pressure to obtain 2-Ethyl-5-methylpyridine.

General Procedure for the Preparation of Metal-Modified ZSM-5 Catalysts via Wet Impregnation

This is a general procedure for the preparation of metal-modified ZSM-5 catalysts, which can be adapted for specific metals like lead (Pb) or tungsten (W).

Materials:

• ZSM-5 Zeolite (in its H-form)

• Metal salt precursor (e.g., Lead(II) nitrate for Pb-ZSM-5, Ammonium tungstate for W-ZSM-5)

• Deionized water

Procedure:

• Weigh a desired amount of ZSM-5 zeolite and place it in a beaker.

• Prepare a solution of the metal salt precursor in deionized water. The concentration should be calculated to achieve the desired metal loading on the zeolite.

• Add the metal salt solution to the ZSM-5 zeolite dropwise while stirring continuously to ensure uniform impregnation.

• Continue stirring the mixture for several hours at room temperature.

• Dry the impregnated zeolite in an oven at 100-120°C overnight to remove the water.

• Calcine the dried catalyst in a furnace. The calcination temperature and duration will depend on the specific metal precursor used but is typically in the range of 400-600°C for 3-6 hours. This step decomposes the metal salt to its oxide form.

• The resulting metal-modified ZSM-5 catalyst is then cooled and ready for use.

Reaction Pathways and Experimental Workflow

The synthesis of 2-Ethyl-5-methylpyridine can proceed through different reaction pathways depending on the starting materials and catalysts. The diagrams below, generated using Graphviz, illustrate these pathways and a general experimental workflow.

Caption: Simplified Chichibabin reaction pathway for 2-Ethyl-5-methylpyridine synthesis.

Caption: General experimental workflow for catalyst performance evaluation.

References

• 1. A new reaction route for the synthesis of 2-methyl-5-ethyl-pyridine [open.fau.de]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. nrel.gov [nrel.gov]

A Comparative Analysis of the Anti-inflammatory Activity of Pyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

The pyridine scaffold is a prominent heterocyclic motif in medicinal chemistry, demonstrating a wide array of biological activities. This guide provides a comparative analysis of the anti-inflammatory properties of various classes of pyridine derivatives, supported by experimental data from recent studies. The objective is to offer a clear, data-driven comparison to aid in the development of novel anti-inflammatory agents.

Quantitative Comparison of Anti-inflammatory Activity

The following tables summarize the anti-inflammatory activity of different pyridine derivatives from various studies. Direct comparison of absolute values should be approached with caution due to variations in experimental conditions across different research groups.

In Vitro Anti-inflammatory Activity

Table 1: Inhibition of Cyclooxygenase (COX) Enzymes by Pyridine Derivatives

Compound Class	Specific Derivative	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)	Reference
Pyridine-Pyrimidine Hybrids	2-hydrazino-5-(4-methoxyphenyl)-7-phenyl-3H-pyrido[2,3-d]pyrimidin-4-one	3.54	0.54	6.56	[1]
7-(4-chlorophenyl)-2-hydrazino-5-(4-methoxyphenyl)-3H-pyrido[2,3-d]pyrimidin-4-one	3.82	0.61	6.26	[1]
Celecoxib (Reference)	5.68	1.11	5.12	[1]

Table 2: Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

Compound Class	Specific Derivative	Inhibition (%)	IC₅₀ (µM)	Reference
Pyridine Derivatives	Compound 7a	65.48	76.6	[2]
Compound 7f	51.19	96.8	[2]
Pyrimidine Derivatives (for comparison)	Compound 9d	61.90	88.7	[2]

In Vivo Anti-inflammatory Activity

Table 3: Inhibition of Carrageenan-Induced Paw Edema in Rats

Compound Class	Specific Derivative	Dose	Inhibition of Edema (%)	Reference
Thiazolo[4,5-b]pyridines	Compound 7	10 mg/kg	47.2	[3]
Compound 8	10 mg/kg	53.4	[3]
Compound 9	10 mg/kg	45.6	[3]
Ibuprofen (Reference)	10 mg/kg	40.9	[3]
Pyridine-Pyrimidine Hybrids	2-hydrazino-5-(4-methoxyphenyl)-7-phenyl-3H-pyrido[2,3-d]pyrimidin-4-one	10 mg/kg	68.2	[1]
Celecoxib (Reference)	10 mg/kg	62.5	[1]

Key Signaling Pathways in Inflammation

The anti-inflammatory effects of many pyridine derivatives are attributed to their modulation of key signaling pathways involved in the inflammatory cascade, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

Caption: Canonical NF-κB Signaling Pathway and points of inhibition by pyridine derivatives.

Caption: General Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

In Vivo Anti-inflammatory Assay: Carrageenan-Induced Paw Edema in Rats

This model is widely used to assess the acute anti-inflammatory activity of compounds.

1. Animals: Male Wistar or Sprague-Dawley rats (180-220 g) are used. Animals are housed under standard laboratory conditions and fasted for 18-24 hours before the experiment with free access to water.

2. Grouping and Dosing: Animals are randomly divided into groups (n=6-8 per group):

• Control Group: Receives the vehicle (e.g., 0.5% carboxymethyl cellulose).
• Standard Group: Receives a standard anti-inflammatory drug (e.g., Indomethacin or Ibuprofen, 10 mg/kg).
• Test Groups: Receive the pyridine derivatives at various doses. All substances are typically administered orally or intraperitoneally.

3. Induction of Edema: One hour after the administration of the test or standard compounds, 0.1 mL of a 1% w/v suspension of carrageenan in sterile saline is injected into the sub-plantar region of the right hind paw of each rat.

4. Measurement of Paw Volume: The paw volume is measured immediately after carrageenan injection (V₀) and at specified intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours) using a plethysmometer.

5. Calculation of Edema and Inhibition:

• The increase in paw volume (edema) is calculated as Vₜ - V₀, where Vₜ is the paw volume at time t.
• The percentage inhibition of edema is calculated using the following formula: % Inhibition = [ (V_c - V_t) / V_c ] × 100 Where V_c is the average increase in paw volume in the control group, and V_t is the average increase in paw volume in the treated group.

A[label="Animal Acclimatization & Fasting"]; B[label="Grouping of Animals"]; C [label="Administration of Test/Standard/Vehicle"]; D [label="Carrageenan Injection\n(sub-plantar)"]; E [label="Measure Initial Paw Volume (V₀)"]; F [label="Measure Paw Volume at Time t (Vₜ)"]; G [label="Calculate Edema & % Inhibition"];

A -> B; B -> C; C -> D [label="1 hour post-administration", fontsize=8, fontcolor="#5F6368"]; D -> E [label="immediately after", fontsize=8, fontcolor="#5F6368"]; E -> F [label="at intervals (1, 2, 3, 4, 5h)", fontsize=8, fontcolor="#5F6368"]; F -> G; }

Caption: Experimental workflow for the carrageenan-induced paw edema assay.

In Vitro Anti-inflammatory Assay: Nitric Oxide (NO) Inhibition in LPS-Stimulated RAW 264.7 Macrophages

This assay evaluates the ability of compounds to inhibit the production of the pro-inflammatory mediator nitric oxide.

1. Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified incubator.

2. Cell Seeding: Cells are seeded in 96-well plates at a density of 1 x 10⁵ cells/well and allowed to adhere for 24 hours.

3. Treatment: The culture medium is replaced with fresh medium containing various concentrations of the pyridine derivatives. The cells are pre-treated for 1-2 hours.

4. Stimulation: Lipopolysaccharide (LPS) is added to each well (final concentration of 1 µg/mL) to induce an inflammatory response, except for the vehicle control wells.

5. Incubation: The plates are incubated for a further 24 hours.

6. Measurement of Nitrite: The production of NO is determined by measuring the accumulation of its stable metabolite, nitrite, in the culture supernatant using the Griess reagent.

• 50 µL of cell culture supernatant is mixed with 50 µL of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).
• The mixture is incubated at room temperature for 10 minutes.
• The absorbance is measured at 540 nm using a microplate reader.

7. Calculation: The concentration of nitrite is determined from a sodium nitrite standard curve. The percentage inhibition of NO production is calculated relative to the LPS-stimulated control.

In Vitro COX-1/COX-2 Inhibition Assay

This assay determines the inhibitory activity of compounds against the two isoforms of the cyclooxygenase enzyme.

1. Enzyme and Substrate Preparation: Ovine COX-1 and human recombinant COX-2 enzymes are used. Arachidonic acid is used as the substrate.

2. Reaction Mixture: The assay is typically performed in a 96-well plate. The reaction mixture contains Tris-HCl buffer (pH 8.0), hematin, and the respective enzyme (COX-1 or COX-2).

3. Incubation with Inhibitor: The pyridine derivatives (at various concentrations) or a reference inhibitor (e.g., celecoxib, indomethacin) are added to the reaction mixture and pre-incubated with the enzyme for a defined period (e.g., 10-15 minutes) at a specific temperature (e.g., 37°C).

4. Initiation of Reaction: The reaction is initiated by the addition of arachidonic acid.

5. Reaction Termination and Detection: The reaction is allowed to proceed for a short duration (e.g., 2 minutes) and then terminated by the addition of a strong acid (e.g., HCl). The amount of prostaglandin H₂ (PGH₂) produced is determined indirectly. A common method involves a colorimetric assay where the peroxidase activity of COX is measured by monitoring the oxidation of N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at a specific wavelength (e.g., 590-620 nm).

6. Calculation of IC₅₀: The concentration of the test compound that causes 50% inhibition of the enzyme activity (IC₅₀) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration. The selectivity index is calculated as the ratio of IC₅₀ (COX-1) / IC₅₀ (COX-2).

References

• 1. Design and construction of novel pyridine-pyrimidine hybrids as selective COX-2 suppressors: anti-inflammatory potential, ulcerogenic profile, molecular modeling and ADME/Tox studies [kops.uni-konstanz.de]
• 2. Comparative Study of Pyridine and Pyrimidine Derivatives as Promising Anti-Inflammatory Agents: Design, Synthesis, and LPS-Induced RAW 264.7 Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]

A Comparative Guide to Assessing the Purity of Synthesized 2-Ethyl-5-methylpyridine

For researchers, scientists, and drug development professionals, establishing the purity of synthesized compounds is a critical step to ensure the reliability and reproducibility of experimental results and the safety of potential therapeutic agents. This guide provides an objective comparison of standard analytical methods for assessing the purity of synthesized 2-Ethyl-5-methylpyridine, a key intermediate in the production of various pharmaceuticals and other valuable chemicals. The performance of these methods is evaluated against a commercially available reference standard, providing a benchmark for purity determination.

Core Analytical Techniques for Purity Assessment

The primary methods for determining the purity of 2-Ethyl-5-methylpyridine are Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Karl Fischer Titration for water content. Each technique offers distinct advantages and provides complementary information to build a comprehensive purity profile.

Table 1: Comparison of Key Analytical Methods for 2-Ethyl-5-methylpyridine Purity Analysis

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Karl Fischer Titration
Principle	Separation based on volatility and interaction with a stationary phase, with mass-based identification and quantification.	Separation based on polarity and interaction with a stationary phase in a liquid mobile phase.	Electrochemical titration to determine water content.
Primary Use	Identification and quantification of volatile and semi-volatile impurities; Assay determination.	Quantification of the main component and non-volatile or thermally labile impurities; Assay determination.	Specific quantification of water content.
Strengths	High resolution and sensitivity; Provides structural information for impurity identification.	Versatile for a wide range of compounds; Robust and reproducible for quantitative analysis.	High accuracy and precision for water determination.
Limitations	Not suitable for non-volatile or thermally labile impurities; Derivatization may be required for some compounds.	May have lower resolution for some volatile impurities compared to GC.	Only measures water content.
Typical Purity Spec.	>95%	>99% (as per reference standards)	<0.5%

Experimental Protocols

Detailed methodologies are crucial for obtaining accurate and reproducible results. Below are representative protocols for the key analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method is suitable for identifying and quantifying volatile impurities and determining the overall purity of 2-Ethyl-5-methylpyridine.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., Agilent GC-MS)

• Capillary column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

Chromatographic Conditions:

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold at 280°C for 5 minutes

• Injection Volume: 1 µL (split mode, e.g., 50:1)

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Scan Range: m/z 40-550

Sample Preparation:

• Accurately weigh approximately 10 mg of the synthesized 2-Ethyl-5-methylpyridine.

• Dissolve in 10 mL of a suitable solvent (e.g., dichloromethane or methanol).

• Vortex to ensure complete dissolution.

• Filter through a 0.45 µm syringe filter into a GC vial.

High-Performance Liquid Chromatography (HPLC) Protocol

This method is ideal for the quantitative determination of 2-Ethyl-5-methylpyridine and the detection of non-volatile impurities.

Instrumentation:

• HPLC system with a UV detector

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Chromatographic Conditions:

• Mobile Phase A: 0.1% Phosphoric acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-20 min: 10% to 90% B

  • 20-25 min: 90% B

  • 25.1-30 min: 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 260 nm

• Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh approximately 10 mg of the synthesized 2-Ethyl-5-methylpyridine.

• Dissolve in 100 mL of a 50:50 mixture of Mobile Phase A and B.

• Sonicate briefly to ensure complete dissolution.

• Filter through a 0.45 µm syringe filter into an HPLC vial.

Karl Fischer Titration Protocol

This is the standard method for determining the water content in the synthesized product.

Instrumentation:

• Volumetric or coulometric Karl Fischer titrator

Reagents:

• Karl Fischer reagent (pyridine-free, with a known titer)

• Anhydrous methanol or other suitable solvent

Procedure (Volumetric):

• Add a suitable volume of anhydrous methanol to the titration vessel and titrate to a stable endpoint to neutralize any residual water in the solvent.

• Accurately weigh a suitable amount of the synthesized 2-Ethyl-5-methylpyridine and add it to the titration vessel.

• Titrate with the Karl Fischer reagent to a stable endpoint.

• The water content is calculated based on the volume of titrant consumed and the weight of the sample.

Comparative Data and Standards

A comprehensive purity assessment involves comparing the analytical results of the synthesized compound with those of a certified reference standard.

Table 2: Purity Assessment of Synthesized 2-Ethyl-5-methylpyridine vs. Reference Standard

Analytical Method	Synthesized Batch (Example Data)	Reference Standard (Typical CoA Data)[1]	Acceptance Criteria
GC-MS Purity	98.5%	≥ 99.5%	≥ 98.0%
HPLC Purity	99.2%	≥ 99.8%	≥ 99.0%
Water Content (KF)	0.35%	≤ 0.1%	≤ 0.5%
Major Impurity (GC-MS)	2-methyl-5-vinylpyridine (0.8%)	Not Detected	≤ 1.0%
Other Impurities (HPLC)	Unidentified peak at RRT 1.2 (0.3%)	Total Impurities ≤ 0.2%	Individual Impurity ≤ 0.5%

Note: The data for the synthesized batch is representative and will vary depending on the synthetic route and purification process.

A reference standard for 2-Ethyl-5-methylpyridine is available from suppliers such as SynThink, which provides a Certificate of Analysis (CoA) with comprehensive characterization data including 1H-NMR, Mass Spectrometry, and HPLC results.[1]

Visualizing the Purity Assessment Workflow

The logical flow of assessing the purity of synthesized 2-Ethyl-5-methylpyridine can be visualized as follows:

Purity Assessment Workflow for Synthesized 2-Ethyl-5-methylpyridine

Logical Relationships in Method Selection

The choice of analytical methods can be guided by the specific information required at each stage of the research and development process.

Decision Logic for Selecting Analytical Methods

Conclusion

A multi-faceted analytical approach is essential for the comprehensive purity assessment of synthesized 2-Ethyl-5-methylpyridine. Gas Chromatography-Mass Spectrometry is invaluable for identifying and quantifying volatile impurities, while High-Performance Liquid Chromatography provides robust quantification of the main component and non-volatile impurities. Karl Fischer Titration remains the gold standard for accurate water content determination. By employing these methods in a complementary fashion and comparing the results against a certified reference standard, researchers can confidently establish the purity of their synthesized material, ensuring the integrity and quality of their subsequent work.

References

• 1. synthinkchemicals.com [synthinkchemicals.com]

A Comparative Guide to Inter-Laboratory Analysis of 2-Ethyl-5-methylpyridine

This guide provides a comparative overview of common analytical methods for the quantification of 2-Ethyl-5-methylpyridine, tailored for researchers, scientists, and professionals in drug development. The focus is on providing a framework for inter-laboratory comparison, complete with detailed experimental protocols and representative performance data. Inter-laboratory comparisons are crucial for standardizing analytical methods, ensuring data comparability across different laboratories, and validating the robustness of analytical procedures.[1][2]

Introduction to Analytical Methodologies

The analysis of 2-Ethyl-5-methylpyridine, a substituted pyridine, is typically approached using chromatographic techniques. The selection of a specific method often depends on the sample matrix, required sensitivity, and available instrumentation. The two primary techniques suitable for the analysis of this compound are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).[3][4]

• Gas Chromatography (GC): As a volatile compound, 2-Ethyl-5-methylpyridine is well-suited for GC analysis. This technique offers high resolution and sensitivity, especially when coupled with a mass spectrometer (MS) or a flame ionization detector (FID).[3][4][5]

• High-Performance Liquid Chromatography (HPLC): HPLC is a versatile alternative, particularly useful for less volatile compounds or for analyzing complex mixtures that may not be suitable for GC.[4][6][7]

Inter-Laboratory Comparison Workflow

A well-structured inter-laboratory comparison study is essential to evaluate the reproducibility and reliability of an analytical method. The following diagram illustrates a typical workflow for such a study.

Caption: Workflow for an inter-laboratory comparison study.

Detailed Experimental Protocols

Below are detailed protocols for the analysis of 2-Ethyl-5-methylpyridine using GC-FID and HPLC-UV. These protocols should be adapted and optimized during method development and validation.

Gas Chromatography with Flame Ionization Detection (GC-FID)

1. Standard and Sample Preparation:

• Stock Solution: Prepare a stock solution of 2-Ethyl-5-methylpyridine in methanol at a concentration of 1 mg/mL.

• Calibration Standards: Create a series of calibration standards by serially diluting the stock solution with methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Dilute the samples with methanol to a concentration that falls within the calibration range.

• Internal Standard: To improve precision, an internal standard (e.g., 2,6-dimethylpyridine) can be added to all standards and samples at a constant concentration.

2. Instrumentation and Analysis:

• Set up the GC-FID instrument with the parameters outlined in the table below.

• Equilibrate the instrument until a stable baseline is achieved.

• Inject a blank (methanol), followed by the calibration standards and then the samples.

3. Data Analysis:

• Identify the peak corresponding to 2-Ethyl-5-methylpyridine based on its retention time.

• Create a calibration curve by plotting the peak area against the concentration of the standards.

• Quantify the amount of 2-Ethyl-5-methylpyridine in the samples using the calibration curve.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

1. Standard and Sample Preparation:

• Stock Solution: Prepare a stock solution of 2-Ethyl-5-methylpyridine in the mobile phase at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Dissolve or dilute the samples in the mobile phase to a concentration within the calibration range.

2. Instrumentation and Analysis:

• Set up the HPLC instrument with the parameters outlined in the table below.

• Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Inject a blank, followed by the calibration standards and then the samples.

3. Data Analysis:

• Identify the peak for 2-Ethyl-5-methylpyridine by its retention time.

• Generate a calibration curve by plotting the peak area versus the concentration of the standards.

• Determine the concentration of 2-Ethyl-5-methylpyridine in the samples from the calibration curve.

Comparative Performance Data

The following table summarizes representative performance data for the two analytical methods. These values are illustrative and would be determined for each specific laboratory and application during method validation.

Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)
Linearity (R²)	> 0.999	> 0.999
Accuracy (% Recovery)	98 - 102%	97 - 103%
Precision (RSD%)	< 2%	< 3%
Limit of Detection (LOD)	~0.5 µg/mL	~1 µg/mL
Limit of Quantitation (LOQ)	~1.5 µg/mL	~3 µg/mL

Signaling Pathway and Experimental Workflow Diagrams

General Analytical Workflow

The diagram below outlines the general workflow from sample receipt to final data analysis for a single laboratory participating in the comparison study.

Caption: A typical experimental workflow for sample analysis.

Logical Relationship of Method Validation Parameters

The following diagram illustrates the logical relationship between key method validation parameters evaluated during an inter-laboratory study.

Caption: Relationship between key analytical method validation parameters.

References

• 1. fiveable.me [fiveable.me]
• 2. matec-conferences.org [matec-conferences.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Separation of 5-Ethyl-2-methylpyridine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. 5-Ethyl-2-methylpyridine | SIELC Technologies [sielc.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Ethyl-5-methylpyridine

Essential Safety and Handling Guide for 2-Ethyl-5-methylpyridine

This document provides immediate safety, operational, and disposal guidance for laboratory personnel, including researchers, scientists, and drug development professionals, working with 2-Ethyl-5-methylpyridine. Adherence to these procedures is critical for ensuring a safe laboratory environment.

Chemical Safety Overview

2-Ethyl-5-methylpyridine is a combustible liquid that is harmful if swallowed and toxic in contact with skin or if inhaled.[1] It is corrosive and can cause severe skin burns and eye damage.[1][2] Short-term exposure can lead to irritation of the nose, throat, and lungs, potentially causing coughing, shortness of breath, and in severe cases, pulmonary edema.[2] It is crucial to handle this chemical with appropriate engineering controls and personal protective equipment.

Physical and Chemical Safety Data

Property	Value
Flash Point	155°F (68°C)[3]
Boiling Point	352°F (178°C)[4]
Vapor Density	4.2 (vs air)[4]
Specific Gravity	0.919 g/mL at 25°C[4]
Lower Explosive Limit	1.1%[3]
Upper Explosive Limit	6.6%[3]

Operational Plan: Handling and Storage

Engineering Controls:

• Work in a well-ventilated area, preferably under a chemical fume hood.[1]

• Local exhaust ventilation is preferred to minimize exposure.[1]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[1]

Personal Protective Equipment (PPE):

A comprehensive PPE strategy is mandatory when handling 2-Ethyl-5-methylpyridine.

PPE Category	Specifications
Eye and Face Protection	Wear chemical safety goggles and/or a face shield.[1][5]
Skin Protection	- Gloves: Wear protective gloves. Since specific breakthrough times are not available, consult with the safety equipment supplier for recommendations on the most protective material for your specific operation.[2] - Clothing: Wear protective clothing, including boots, to prevent skin contact.[1] All protective clothing should be clean and put on before work.[2]
Respiratory Protection	If engineering controls are insufficient, use a European Standard EN 149 approved respirator.[1]

Safe Handling Practices:

• Avoid breathing vapors or mist.[1]

• Do not eat, drink, or smoke in areas where the chemical is handled, processed, or stored.[1][2]

• Wash hands thoroughly after handling the substance.[1][2]

• Ground and secure containers when dispensing or pouring the product to prevent static discharge.[1]

• Keep the container tightly closed when not in use.[1]

• Launder any contaminated clothing before reuse.[1]

Storage:

• Store in a cool, dry, and well-ventilated area.[1][6]

• Keep containers tightly closed.[1][6]

• Store away from incompatible materials such as strong acids (hydrochloric, sulfuric, nitric), isocyanates, aldehydes, strong bases (sodium hydroxide, potassium hydroxide), oxidizing agents, acid chlorides, and chloroformates.[2][6]

• Keep away from heat, sparks, open flames, and hot surfaces.[1][6]

Disposal Plan

Spill Management:

• Immediate Action: Evacuate all non-essential personnel from the spill area.[2]

• Control Ignition Sources: Shut off all possible sources of ignition.[1]

• Containment: Stop the leak if it is safe to do so.[1]

• Cleanup:

  • For small spills, wipe up with an inert absorbent material (e.g., sand, silica gel).[6]

  • For larger spills, wear appropriate protective clothing and equipment.[1]

  • Avoid breathing vapors.[1]

• Decontamination: Decontaminate all equipment used in the cleanup process.[1]

Waste Disposal:

• Dispose of contents and containers in accordance with all local, regional, national, and international regulations for hazardous wastes.[1]

• Do not dispose of the chemical into the sanitary sewer system.[6]

• One recommended method for disposal is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[7]

Experimental Workflow for Safe Handling

The following diagram outlines the procedural flow for safely handling 2-Ethyl-5-methylpyridine from initial preparation to final disposal.

Caption: Workflow for Safe Handling of 2-Ethyl-5-methylpyridine.

References

• 1. jubilantingrevia.com [jubilantingrevia.com]
• 2. nj.gov [nj.gov]
• 3. 2-METHYL-5-ETHYLPYRIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. 5-Ethyl-2-methylpyridine = 96 104-90-5 [sigmaaldrich.com]
• 5. echemi.com [echemi.com]
• 6. fishersci.com [fishersci.com]
• 7. Page loading... [guidechem.com]